Copper;hydroxide;phosphate

• CAS: 148791-53-1

Core Science & Biosynthesis

Unraveling the Atomic Blueprint: A Technical Guide to Copper Hydroxide Phosphate Crystal Structures

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the crystalline architecture of active pharmaceutical ingredients and related compounds is paramount. This technical guide provides an in-depth analysis of the crystal structure of copper hydroxide (B78521) phosphate (B84403), a compound with diverse applications. This document outlines the crystallographic parameters of its primary polymorphs, details the experimental protocols for their synthesis and characterization, and explores the relationship between synthesis conditions and crystal morphology.

Copper hydroxide phosphate, with the chemical formula Cu₂(OH)PO₄, is a naturally occurring mineral that also sees application in various industrial processes. Its biological and chemical properties are intrinsically linked to its solid-state structure. This guide focuses on the two most common polymorphs: libethenite and pseudomalachite.

Crystal Structure Data

The crystallographic data for libethenite and pseudomalachite have been determined through single-crystal X-ray diffraction, providing a precise map of the atomic arrangement within the unit cell. Libethenite crystallizes in the orthorhombic system, while pseudomalachite exhibits a monoclinic structure.[1][2] The key crystallographic parameters for both polymorphs are summarized below for comparative analysis.

Parameter	Libethenite	Pseudomalachite
Chemical Formula	Cu₂(OH)PO₄	Cu₅(PO₄)₂(OH)₄
Crystal System	Orthorhombic	Monoclinic
Space Group	Pnnm	P2₁/c
Unit Cell Dimensions
a (Å)	8.062(5)	4.47
b (Å)	8.384(4)	5.75
c (Å)	5.881(2)	17.05
Unit Cell Angles
α (°)	90	90
β (°)	90	91.06
γ (°)	90	90
Volume (ų)	397.9	438.2
Z (Formula units per unit cell)	4	2

Experimental Protocols

The determination of the crystal structure of copper hydroxide phosphate relies on two key experimental phases: synthesis of high-quality single crystals and their subsequent analysis using diffraction techniques.

Synthesis of Copper Hydroxide Phosphate Crystals

The synthesis of copper hydroxide phosphate crystals, particularly the libethenite form, is commonly achieved through hydrothermal methods.[3][4] This technique allows for the growth of well-defined crystals by controlling temperature and pressure.

Hydrothermal Synthesis of Libethenite:

• Precursor Preparation: A solution of a copper salt (e.g., copper(II) nitrate, Cu(NO₃)₂) and a phosphate source (e.g., diammonium phosphate, (NH₄)₂HPO₄) is prepared in deionized water.

• pH Adjustment: The pH of the solution is a critical parameter influencing the final product's morphology and is typically adjusted using a base such as sodium hydroxide (NaOH).[5]

• Hydrothermal Reaction: The precursor solution is sealed in a Teflon-lined stainless steel autoclave. The autoclave is then heated to a specific temperature, typically in the range of 120-200°C, for a duration of several hours to days.[3]

• Cooling and Crystal Recovery: The autoclave is allowed to cool down to room temperature naturally. The resulting crystalline product is then filtered, washed with deionized water and ethanol (B145695) to remove any unreacted precursors, and finally dried in an oven.

Crystal Structure Determination by X-ray Diffraction

Single-crystal X-ray diffraction (XRD) is the definitive method for elucidating the atomic arrangement in a crystalline solid.

Single-Crystal XRD Analysis:

• Crystal Selection and Mounting: A suitable single crystal of copper hydroxide phosphate, free of defects, is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam, typically from a copper or molybdenum source, is directed at the crystal. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms, producing a unique diffraction pattern. This pattern is recorded by a detector.

• Data Processing: The collected diffraction data is processed to determine the unit cell parameters and the symmetry of the crystal (space group).

• Structure Solution and Refinement: The processed data is used to solve the crystal structure, which involves determining the positions of the individual atoms within the unit cell. This initial model is then refined to achieve the best possible fit with the experimental diffraction data. The final output is a detailed crystallographic information file (CIF) containing the atomic coordinates, bond lengths, and bond angles.

Synthesis-Morphology Relationship

The morphology of copper hydroxide phosphate crystals is highly dependent on the synthesis conditions. By carefully controlling parameters such as pH, temperature, and precursor concentrations, a variety of crystal shapes and sizes can be achieved. This relationship is crucial for tailoring the material's properties for specific applications.

Relationship between synthesis parameters and crystal morphology.

This in-depth guide provides a foundational understanding of the crystal structure of copper hydroxide phosphate. The detailed crystallographic data, experimental protocols, and the visualization of the synthesis-morphology relationship offer valuable insights for researchers working on the development of new materials and pharmaceutical compounds. A thorough grasp of these fundamental principles is essential for the rational design and synthesis of crystalline materials with tailored properties.

References

• 1. mindat.org [mindat.org]
• 2. mindat.org [mindat.org]
• 3. scielo.org.co [scielo.org.co]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Synthesis and Characterization of Libethenite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of the mineral libethenite, Cu₂(PO₄)(OH). The information compiled herein is intended to serve as a comprehensive resource for researchers and scientists, offering detailed experimental protocols and a summary of key characterization data.

Introduction to Libethenite

Libethenite is a secondary copper phosphate (B84403) mineral that crystallizes in the orthorhombic system.[1][2] It is isostructural with minerals like adamite and eveite.[2] The crystal structure of libethenite is comprised of dimers of edge-sharing Cu²⁺O₄(OH) trigonal bipyramids and chains of edge-sharing Cu¹⁺O₄(OH)₂ octahedra.[3] Its chemical formula is Cu₂(PO₄)(OH), and it is known for its light to dark green coloration.[2]

Synthesis of Libethenite

The synthesis of libethenite can be achieved through various methods, primarily through hydrothermal and precipitation techniques. These methods allow for the controlled crystallization of libethenite with varying morphologies.

Hydrothermal Synthesis

Hydrothermal synthesis is a robust method for producing crystalline libethenite.[3][4][5] This technique involves the reaction of copper and phosphate precursors in an aqueous solution at elevated temperatures and pressures.

Experimental Protocol:

A detailed protocol for the hydrothermal synthesis of libethenite is as follows:

• Precursor Preparation: Prepare aqueous solutions of a copper salt (e.g., copper(II) nitrate, Cu(NO₃)₂) and a phosphate source (e.g., ammonium (B1175870) dihydrogen phosphate, (NH₄)H₂PO₄).

• Mixing: Mix the precursor solutions in a stoichiometric ratio (Cu:PO₄ = 2:1).

• pH Adjustment: Adjust the pH of the resulting solution. The pH can influence the morphology of the final product, with neutral pH leading to walnut-shaped microspheres and acidic conditions (pH ~2.5) resulting in microrods.[6]

• Hydrothermal Reaction: Transfer the mixture into a Teflon-lined stainless-steel autoclave. Heat the autoclave to a temperature between 150-300°C and maintain for a specified duration, typically 24 hours.[7]

• Cooling and Washing: After the reaction, allow the autoclave to cool to room temperature. The resulting green precipitate is then filtered, washed with deionized water and ethanol (B145695) to remove any unreacted precursors, and dried at a low temperature (e.g., 60°C).

Precipitation Synthesis

Precipitation is another common method for synthesizing libethenite at or near room temperature. This method involves the reaction of soluble copper and phosphate salts in an aqueous solution, leading to the precipitation of libethenite.

Experimental Protocol:

A detailed protocol for the precipitation synthesis of libethenite is as follows:

• Precursor Preparation: Prepare aqueous solutions of a copper salt (e.g., copper(II) sulfate, CuSO₄) and a phosphate source (e.g., sodium hydrogen phosphate, Na₂HPO₄ or potassium hydrogen phosphate, K₂HPO₄).

• Precipitation: Add the phosphate solution dropwise to the copper solution while stirring vigorously. An initial amorphous blue precipitate, likely a copper phosphate hydrate, will form.[6][7]

• Aging and Transformation: The initial precipitate is then aged in the mother liquor. This can be done at room temperature or with gentle heating (e.g., 65°C or 96°C) for a period of several hours to days to facilitate the transformation to crystalline libethenite.[1][7] The pH of the solution is a critical parameter, with acidic conditions (pH=3) being reported for the synthesis of libethenite and its solid solutions.[1]

• Washing and Drying: The final green precipitate is collected by filtration, washed thoroughly with deionized water to remove soluble byproducts, and dried at a low temperature.

Characterization of Libethenite

A comprehensive characterization of synthetic libethenite is crucial to confirm its phase purity, crystallinity, morphology, and thermal stability. The primary techniques employed for this purpose are X-ray Diffraction (XRD), Fourier-Transform Infrared (FTIR) Spectroscopy, Raman Spectroscopy, Thermal Analysis (TGA/DSC), and Scanning Electron Microscopy (SEM).

X-ray Diffraction (XRD)

XRD is a fundamental technique for identifying the crystalline structure of libethenite. The diffraction pattern provides a unique fingerprint of the mineral.

Experimental Protocol:

• Sample Preparation: The synthesized libethenite powder is finely ground to ensure random orientation of the crystallites.

• Data Acquisition: The powder is mounted on a sample holder, and the XRD pattern is recorded using a diffractometer with Cu Kα radiation (λ = 1.5406 Å). Data is typically collected over a 2θ range of 10-80°.

• Data Analysis: The resulting diffractogram is compared with standard patterns from the Joint Committee on Powder Diffraction Standards (JCPDS) database. For libethenite, the reference pattern is JCPDS 01-077-0922.[8]

Quantitative Data:

Crystallographic Parameter	Value	Reference
Crystal System	Orthorhombic	[2]
Space Group	Pnnm	[5]
a	8.071(2) Å	[5]
b	8.403(4) Å	[5]
c	5.898(3) Å	[5]
Volume	399 ų	[5]
Z	4	[5]

Vibrational Spectroscopy: FTIR and Raman

FTIR and Raman spectroscopy are powerful tools for probing the vibrational modes of the chemical bonds within the libethenite structure, particularly the phosphate (PO₄) and hydroxyl (OH) groups.

Experimental Protocol (FTIR):

• Sample Preparation: A small amount of the libethenite powder is mixed with potassium bromide (KBr) and pressed into a pellet.

• Data Acquisition: The FTIR spectrum is recorded in the mid-infrared range (typically 4000-400 cm⁻¹).

Experimental Protocol (Raman):

• Sample Preparation: A small amount of the libethenite powder is placed on a microscope slide.

• Data Acquisition: A Raman spectrometer with a laser excitation source (e.g., 532 nm) is used to acquire the spectrum.

Quantitative Data: Vibrational Peak Assignments

Wavenumber (cm⁻¹)	Assignment	Technique	Reference
> 3350	OH stretching	Raman	[9]
3465	OH stretching	FTIR	[10]
1150 - 900	PO₄ stretching	Raman	[9]
1048, 957, 940	PO₄ stretching	FTIR	[10]
900 - 700	OH bending	Raman	[9]
812	OH bending	FTIR	[10]
700 - 350	PO₄ bending	Raman	[9]
650, 634, 615, 552, 486, 447	PO₄ bending and lattice modes	FTIR	[10]
< 350	Lattice vibrations	Raman	[9]

Thermal Analysis (TGA/DSC)

Thermal analysis provides information on the thermal stability and decomposition of libethenite.

Experimental Protocol:

• Sample Preparation: A small, accurately weighed amount of the libethenite powder is placed in an alumina (B75360) or platinum crucible.

• Data Acquisition: The sample is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen or air), and the change in mass (TGA) and heat flow (DSC) are recorded as a function of temperature.

Quantitative Data:

Parameter	Value	Reference
Thermal Stability	Up to 580°C	[11]
Decomposition Product	Cu₄O(PO₄)₂	[11]

Scanning Electron Microscopy (SEM)

SEM is used to visualize the morphology and particle size of the synthesized libethenite crystals.

Experimental Protocol:

• Sample Preparation: A small amount of the libethenite powder is mounted on an SEM stub using conductive carbon tape and then sputter-coated with a thin layer of a conductive material (e.g., gold or carbon) to prevent charging.

• Imaging: The sample is then imaged in the SEM at various magnifications.

SEM images of synthetic libethenite have shown various morphologies, including rod-like microparticles, truncated bipyramids, and walnut-like microspheres, depending on the synthesis conditions.[4][12][13]

Visualizations

Experimental Workflows

Caption: Experimental workflow for the synthesis and characterization of libethenite.

Libethenite Crystal Structure Relationship

Caption: Key components of the libethenite crystal structure.

Characterization Techniques and Information Obtained

Caption: Relationship between characterization techniques and the information they provide.

References

• 1. researchgate.net [researchgate.net]
• 2. mindat.org [mindat.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ias.ac.in [ias.ac.in]
• 9. Raman spectra of oriented and non-oriented Cu hydroxy-phosphate minerals: libethenite, cornetite, pseudomalachite, reichenbachite and ludjibaite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scielo.org.co [scielo.org.co]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

"copper hydroxide phosphate density functional theory (DFT) calculations"

An In-depth Technical Guide to Density Functional Theory (DFT) Calculations of Copper Hydroxide (B78521) Phosphate (B84403)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper hydroxide phosphate (Cu₂(OH)PO₄), also known as the mineral libethenite, is a compound of significant interest due to its unique structural, electronic, and magnetic properties.[1][2] Its potential applications span catalysis, materials science, and even as an additive in polymers.[1][3] Understanding the atomic-level characteristics of Cu₂(OH)PO₄ is crucial for harnessing its full potential. Density Functional Theory (DFT), a powerful quantum mechanical modeling method, provides a robust framework for investigating the electronic structure and predicting the material's behavior, offering insights that complement experimental findings.[4][5]

This technical guide provides a comprehensive overview of the application of DFT to study copper hydroxide phosphate. It details the theoretical background, computational protocols, key findings from DFT calculations, and the logical workflow for such investigations.

Structural and Electronic Properties

The crystal structure of copper hydroxide phosphate is orthorhombic and belongs to the Pnnm space group.[1][6] A key feature of this structure is the presence of two distinct copper ion environments: one in a distorted octahedral coordination (Cu1) and the other in a trigonal bipyramidal coordination (Cu2).[1][7] These copper polyhedra are interconnected by phosphate tetrahedra (PO₄) and hydroxide (OH) groups, forming a complex three-dimensional network.[1][7][8] DFT calculations are instrumental in optimizing this experimentally determined crystal structure and exploring its electronic characteristics.

Data Presentation: Structural and Electronic Parameters

DFT calculations allow for the precise determination of lattice parameters and electronic properties like the band gap. These calculated values can be compared with experimental data to validate the computational model.

Property	Experimental Value	DFT Calculated Value
Crystal System	Orthorhombic	Orthorhombic
Space Group	Pnnm	Pnnm
Lattice Parameter 'a'	8.058 - 8.062 Å[6][7]	Varies with functional
Lattice Parameter 'b'	8.384 - 8.393 Å[6][7]	Varies with functional
Lattice Parameter 'c'	5.881 - 5.889 Å[6][7]	Varies with functional
Band Gap (Eg)	2.39 - 3.06 eV (for various microstructures)[8]	Varies with functional

Note: Specific DFT calculated values are highly dependent on the chosen functional and computational setup. The table reflects typical comparisons found in DFT studies.

Experimental & Computational Protocols

Performing accurate DFT calculations requires a meticulous setup of the computational parameters. The choice of software, exchange-correlation functional, and basis set is critical for obtaining reliable results, especially for transition metal compounds like Cu₂(OH)PO₄.[4]

Detailed DFT Methodology

A typical computational protocol for analyzing copper hydroxide phosphate involves the following steps:

• Crystal Structure Input : The calculation begins with an initial crystal structure, typically sourced from experimental X-ray diffraction (XRD) data in a format like a Crystallographic Information File (CIF).[4]

• Software Selection : The calculations are performed using established quantum mechanical software packages. Commonly used codes include Vienna Ab initio Simulation Package (VASP), Quantum ESPRESSO, or CASTEP.[4]

• Functional and Correction Selection : The choice of the exchange-correlation functional is crucial. For transition metals like copper, standard approximations like the Generalized Gradient Approximation (GGA) may not be sufficient.[5] Therefore, a Hubbard correction term (DFT+U) is often applied to the Cu 3d orbitals to better account for on-site Coulomb interactions and accurately predict properties like the band gap.[5] The PBE (Perdew-Burke-Ernzerhof) functional is a common starting point.[9]

• Geometry Optimization : The atomic positions and lattice vectors of the initial structure are fully relaxed until the forces on each atom and the stress on the unit cell are minimized, leading to the theoretical ground-state structure.

• Electronic Structure Calculation : Following optimization, a static self-consistent field (SCF) calculation is performed to determine the electronic properties, such as the band structure, density of states (DOS), and partial density of states (PDOS).

• Data Analysis : The output data is analyzed to extract key metrics like lattice parameters, bond lengths, angles, band gap energy, and the contribution of different atomic orbitals to the electronic bands. For example, studies have shown that O 2p orbitals from the hydroxyl groups contribute significantly to the conduction band, which is linked to the material's catalytic activity.[10]

Parameter	Typical Specification	Rationale
Software	VASP, Quantum ESPRESSO, CASTEP[4]	Widely used, validated plane-wave DFT codes.
Exchange-Correlation Functional	PBE+U, GGA+U[4][5]	Standard GGA functionals often underestimate the band gap in transition metal oxides; the +U term corrects for self-interaction errors.
Hubbard U value	4-8 eV (for Cu-3d states)	This range is common for copper compounds and is often tuned to match experimental band gaps.[5]
Basis Set	Plane-wave basis sets with pseudopotentials	An efficient and accurate representation for periodic systems.
Energy Cutoff	400 - 500 eV	Determines the size of the plane-wave basis set; must be converged for accuracy.
k-point mesh	Monkhorst-Pack grid (e.g., 4x4x5)	Ensures adequate sampling of the Brillouin zone for accurate integration.
Convergence Criteria	Energy: 10⁻⁵ eV; Force: 0.01 eV/Å	Defines the thresholds for stopping the geometric optimization and SCF cycles.

Visualizations: Workflows and Relationships

Visual diagrams are essential for conceptualizing the multi-step process of DFT calculations and understanding the link between theoretical calculations and material properties.

Caption: A typical workflow for modeling copper hydroxide phosphate properties using DFT.

Caption: Logical relationship between DFT calculations and predicting material properties.

Conclusion

Density Functional Theory serves as an indispensable tool for the scientific exploration of copper hydroxide phosphate. It provides foundational insights into the material's structural and electronic properties at an atomic resolution that is often inaccessible to purely experimental techniques. By employing robust computational protocols, researchers can accurately model the distinct copper coordination environments and their influence on the electronic band structure. These theoretical models are crucial for explaining observed phenomena, such as photocatalytic activity, and for guiding the synthesis of new materials with tailored properties for advanced applications, including catalysis in pharmaceutical manufacturing.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. US4567220A - Production of copper(II) hydroxide phosphate with a light natural color and an average grain size less than 10 microns - Google Patents [patents.google.com]
• 4. Copper hydroxide phosphate (Cu2(OH)(PO4)) | 12158-74-6 | Benchchem [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Orthorhombic Copper Hydroxide Phosphate: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the synthesis, crystal structure, and therapeutic applications of orthorhombic copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄), a material of increasing interest in materials science and nanomedicine.

Introduction

Copper hydroxide phosphate (Cu₂(OH)PO₄), a compound crystallizing in the orthorhombic system, has garnered significant attention for its unique physicochemical properties and burgeoning applications, particularly in the biomedical field. Historically known in its mineral form as libethenite, this material is now being synthesized at the nanoscale to leverage its potential in advanced therapeutic strategies. This technical guide provides a comprehensive overview of the orthorhombic crystal system of copper hydroxide phosphate, detailing its synthesis, crystal structure, and emerging roles in drug development, with a focus on cancer therapy.

Crystal Structure and Properties

The crystal structure of copper hydroxide phosphate has been extensively studied, with its mineral form, libethenite, serving as a key reference. It crystallizes in the orthorhombic system, a crystal system characterized by three unequal axes at right angles.

Crystallographic Data

Single-crystal X-ray diffraction studies have elucidated the precise atomic arrangement within the orthorhombic lattice of Cu₂(OH)PO₄. The key crystallographic data are summarized in the table below.

Parameter	Value	Reference
Crystal System	Orthorhombic	[1]
Space Group	Pnnm	[1]
Lattice Parameters	a = 8.062(5) Å	[1]
b = 8.384(4) Å	[1]
c = 5.881(2) Å	[1]
Unit Cell Volume	397.5 ų	[1]
Formula Units (Z)	4
R-index	3.1%	[1]

Structural Description

The orthorhombic structure of Cu₂(OH)PO₄ is isotypic with andalusite and is characterized by two distinct copper coordination environments. Chains of edge-sharing, distorted [CuO₄(OH)₂] octahedra run parallel to the c-axis. These chains are linked by isolated phosphate (PO₄) tetrahedra through corner-sharing. This arrangement creates channels that are occupied by dimers of edge-sharing [CuO₄(OH)] trigonal bipyramids.

A polyhedral model of the libethenite crystal structure is depicted below, illustrating the coordination of copper and phosphate groups.

Figure 1: Polyhedral coordination in Cu₂(OH)PO₄.

Experimental Protocols

The synthesis of orthorhombic copper hydroxide phosphate, particularly in nanoparticle form, is crucial for its application in drug development. The hydrothermal method is a widely employed technique that allows for control over particle size and morphology.

Hydrothermal Synthesis of Cu₂(OH)PO₄ Nanoparticles

This protocol outlines a general procedure for the synthesis of Cu₂(OH)PO₄ nanoparticles. The morphology of the resulting nanoparticles can be influenced by adjusting parameters such as pH, temperature, reaction time, and the use of structure-directing agents.[2]

Materials:

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Trisodium (B8492382) phosphate dodecahydrate (Na₃PO₄·12H₂O)

• Deionized water

• Ethanol (B145695)

• Teflon-lined stainless steel autoclave

Procedure:

• Precursor Solution Preparation:

  • Prepare an aqueous solution of copper(II) sulfate pentahydrate (e.g., 0.1 M).

  • Prepare a separate aqueous solution of trisodium phosphate dodecahydrate (e.g., 0.067 M).

• Reaction Mixture:

  • Slowly add the trisodium phosphate solution to the copper sulfate solution under vigorous stirring at room temperature. A light blue precipitate will form.

• Hydrothermal Treatment:

  • Transfer the resulting suspension to a Teflon-lined stainless steel autoclave.

  • Seal the autoclave and heat it in an oven at a specified temperature (e.g., 90-180 °C) for a designated period (e.g., 12-24 hours).[2]

• Product Recovery and Purification:

  • Allow the autoclave to cool to room temperature naturally.

  • Collect the precipitate by centrifugation or filtration.

  • Wash the product repeatedly with deionized water and ethanol to remove any unreacted precursors and byproducts.

• Drying:

  • Dry the final product in a vacuum oven at a low temperature (e.g., 60 °C) for several hours.

Characterization Techniques

The synthesized Cu₂(OH)PO₄ nanoparticles are typically characterized using a suite of analytical techniques to confirm their crystal structure, morphology, and purity.

• X-ray Diffraction (XRD): To verify the orthorhombic crystal phase and determine the crystallite size.

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To visualize the morphology and size distribution of the nanoparticles.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic vibrational modes of the phosphate and hydroxide groups.

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): To assess the thermal stability of the compound.

The following diagram illustrates a typical workflow for the synthesis and characterization of Cu₂(OH)PO₄ nanoparticles.

Figure 2: Experimental workflow for Cu₂(OH)PO₄ synthesis.

Applications in Drug Development

Recent research has highlighted the significant potential of copper hydroxide phosphate nanoparticles in the field of oncology. Their unique properties enable them to participate in multiple modes of cancer therapy, offering a promising platform for the development of novel treatment strategies.

Multimodal Cancer Therapy

Cu₂(OH)PO₄ nanoparticles have demonstrated efficacy in a combination of photodynamic, photothermal, and chemodynamic therapies.[3][4]

• Photothermal Therapy (PTT): The nanoparticles exhibit strong absorption in the near-infrared (NIR) region, allowing them to generate heat upon laser irradiation, leading to the thermal ablation of cancer cells.[3][4]

• Photodynamic Therapy (PDT): Upon NIR light exposure, these nanoparticles can generate reactive oxygen species (ROS), which are highly cytotoxic to cancer cells.[3][4]

• Chemodynamic Therapy (CDT): The copper ions within the nanoparticles can participate in Fenton-like reactions, converting endogenous hydrogen peroxide in the tumor microenvironment into highly toxic hydroxyl radicals.

Induction of Novel Cell Death Pathways

Beyond conventional therapies, copper hydroxide phosphate nanoparticles have been shown to induce two recently discovered forms of regulated cell death: cuproptosis and ferroptosis.

• Cuproptosis: This is a form of cell death triggered by an excess of intracellular copper. Copper ions can bind to lipoylated components of the tricarboxylic acid (TCA) cycle, leading to their aggregation and subsequent cell death.[5][6]

• Ferroptosis: This is an iron-dependent form of programmed cell death characterized by the accumulation of lipid peroxides. The copper-mediated generation of ROS can contribute to this lipid peroxidation, thereby inducing ferroptosis.[7][8]

The synergistic induction of cuproptosis and ferroptosis represents a novel and potent anti-cancer strategy that can overcome resistance to traditional apoptotic pathways.[5][9]

The signaling pathway for copper-induced cell death is illustrated in the diagram below.

Figure 3: Signaling pathway of copper-induced cell death.

Conclusion

The orthorhombic crystal system of copper hydroxide phosphate provides a fascinating platform for both fundamental materials science research and applied biomedical innovation. Its well-defined crystal structure, coupled with the ability to be synthesized as nanoparticles with tunable properties, makes it a promising candidate for the next generation of cancer therapeutics. The multimodal therapeutic capabilities and the induction of novel cell death pathways underscore the potential of Cu₂(OH)PO₄ to address some of the most pressing challenges in oncology. Further research into the biocompatibility, targeted delivery, and clinical translation of these nanoparticles is warranted to fully realize their therapeutic potential.

References

• 1. rruff.net [rruff.net]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Cu2(OH)PO4@PAA Nanoparticles for Highly Effective Combination of Chemodynamic, Photodynamic and Photothermal Therapies Against Bladder Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nanoparticles Synergize Ferroptosis and Cuproptosis to Potentiate Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper-Based Nanomedicines for Cuproptosis-Mediated Effective Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Nanoparticles Synergize Ferroptosis and Cuproptosis to Potentiate Cancer Immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Magnetic Properties of Copper Hydroxide Phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄), also known by its mineral name libethenite, is an inorganic compound that has attracted considerable scientific attention due to its interesting magnetic properties.[1] This document provides a comprehensive technical overview of the magnetic behavior of Cu₂(OH)PO₄, focusing on its characterization as a spin-gap system. It details the experimental methodologies for its synthesis and magnetic analysis, presents key quantitative data in a structured format, and visualizes its complex structural and magnetic characteristics. This guide is intended to serve as a valuable resource for researchers in materials science, condensed matter physics, and drug development who may be interested in the unique properties of this compound.

Introduction

Copper hydroxide phosphate is a crystalline solid that crystallizes in the orthorhombic system.[1] Its magnetic properties are primarily dictated by the presence of Cu²⁺ ions, which possess an unpaired electron spin (S=1/2). The specific arrangement of these copper ions within the crystal lattice leads to complex magnetic interactions and the emergence of a quantum magnetic state known as a spin-gap system.[2][3] This behavior is characterized by a non-magnetic singlet ground state separated from the lowest magnetic triplet excited state by a finite energy gap. Understanding these properties is crucial for potential applications in areas such as quantum computing and novel therapeutic strategies.

Crystal and Magnetic Structure

The crystal structure of Cu₂(OH)PO₄ consists of two distinct copper environments.[3] One features distorted octahedral coordination (Cu1), while the other has a trigonal bipyramidal coordination (Cu2). These copper polyhedra are linked by phosphate tetrahedra and hydroxide groups, forming a three-dimensional network.[3]

The magnetic structure of Cu₂(OH)PO₄ can be approximated as an isolated square-spin cluster model.[2][4] This model arises from the superexchange interactions between copper ions, mediated by oxygen atoms. Specifically, the dominant interaction (J) is the Cu1-O-Cu2 superexchange.[2][4]

Below is a diagram illustrating the crystal structure of copper hydroxide phosphate.

Fig. 1: Crystal structure of Cu₂(OH)PO₄.

Experimental Protocols

Synthesis of Copper Hydroxide Phosphate

A common method for synthesizing Cu₂(OH)PO₄ crystals is through a hydrothermal process.[2][5]

Workflow for Hydrothermal Synthesis:

Fig. 2: Hydrothermal synthesis workflow.

Magnetic Property Measurements

The magnetic properties of Cu₂(OH)PO₄ are typically investigated using the following techniques:[2][4]

• Magnetic Susceptibility and Magnetization: These measurements are performed using a SQUID (Superconducting Quantum Interference Device) magnetometer or a PPMS (Physical Property Measurement System). Powdered samples are placed in a gelatin capsule, and measurements are taken over a range of temperatures (e.g., 1.8 K to 300 K) and applied magnetic fields.[6]

• Specific Heat: The heat capacity is measured using a calorimeter, often as part of a PPMS. These measurements are crucial for identifying magnetic phase transitions and confirming the absence of long-range magnetic ordering.[2][4]

• Neutron Diffraction: To determine the magnetic structure, neutron powder diffraction experiments are conducted at low temperatures. This technique allows for the direct observation of the arrangement of magnetic moments in the crystal lattice.[7]

Quantitative Magnetic Data

The key magnetic parameters for synthetic libethenite (Cu₂(OH)PO₄) are summarized in the table below.

Parameter	Value	Unit	Description
Spin Gap (Δ)	~139	K	The energy gap between the singlet ground state and the triplet excited state.[2][4]
Superexchange Interaction (J/k_B)	138	K	The strength of the magnetic coupling between adjacent Cu²⁺ ions, derived from fitting magnetic susceptibility data to the square-spin cluster model.[2][4]
Long-Range Magnetic Ordering	Not observed down to 1.8 K	-	Specific heat measurements show no evidence of a magnetic phase transition to a long-range ordered state at low temperatures.[2][4]
Cu1···Cu2 distance	3.429	Å	The distance over which the primary Cu1-O-Cu2 superexchange interaction occurs.[2][4]

Analysis and Interpretation

The experimental data strongly support the characterization of Cu₂(OH)PO₄ as a spin-gap system. The magnetic susceptibility decreases to near zero at low temperatures, which is a hallmark of a non-magnetic singlet ground state. The absence of a lambda-type anomaly in the specific heat data down to 1.8 K further confirms the lack of long-range magnetic ordering.[2][4]

The magnetic behavior can be effectively modeled using an isolated square-spin cluster model, where the primary interaction is the superexchange between Cu1 and Cu2 sites.[4] This model provides an excellent fit to the experimental magnetic susceptibility data.[2][4]

The logical relationship for determining the magnetic properties is outlined below.

References

• 1. Copper hydroxide phosphate (Cu2(OH)(PO4)) | 12158-74-6 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 7. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Thermal Decomposition Pathway of Copper(II) Hydroxyphosphate (Cu₂(OH)PO₄)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition pathway of copper(II) hydroxyphosphate (Cu₂(OH)PO₄), a compound of significant interest in catalysis, materials science, and potentially in drug delivery systems due to its biocompatibility and pH-sensitive behavior. Understanding its thermal stability and decomposition mechanism is critical for its application in processes requiring elevated temperatures. This document outlines the key thermal events, intermediate and final products, and detailed experimental protocols for characterization.

Thermal Decomposition Pathway of Cu₂(OH)PO₄

The thermal decomposition of Cu₂(OH)PO₄, mineralogically known as libethenite, is a multi-step process primarily involving dehydroxylation and subsequent crystalline rearrangement. While the precise temperatures can vary based on experimental conditions such as heating rate and atmospheric environment, a general and well-documented pathway proceeds as follows:

• Dehydroxylation: The initial stage of decomposition involves the removal of hydroxyl groups in the form of water vapor. This endothermic process typically begins at temperatures above 300°C and is the primary mass loss event.

• Formation of an Intermediate: Following dehydroxylation, an amorphous or poorly crystalline intermediate phase is formed.

• Crystallization of the Final Product: Upon further heating to higher temperatures, typically above 600°C, this intermediate crystallizes to form a stable copper oxyphosphate, Cu₄O(PO₄)₂.[1] Some studies have also reported the formation of copper orthophosphate (Cu₃(PO₄)₂) as a final product under certain conditions.[2]

The overall decomposition reaction can be summarized as:

2Cu₂(OH)PO₄(s) → Cu₄O(PO₄)₂(s) + H₂O(g)

Quantitative Thermal Analysis Data

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are pivotal in elucidating the decomposition pathway. The following tables summarize the quantitative data derived from the thermal analysis of a synthesized copper phosphate (B84403) sample containing Cu₂(OH)PO₄.[2]

Table 1: Thermogravimetric Analysis (TGA) Data for the Decomposition of a Cu₂(OH)PO₄-containing Sample [2]

Temperature Range (°C)	Mass Loss (%)	Associated Process
50 - 150	4.37	Loss of adsorbed moisture
150 - 320	41.52	Loss of coordinated water and other volatile synthesis precursors
> 320	Gradual	Dehydroxylation of Cu₂(OH)PO₄

Table 2: Differential Thermal Analysis (DTA) Data for the Decomposition of a Cu₂(OH)PO₄-containing Sample [2]

Peak Temperature (°C)	Peak Type	Associated Process
130	Endothermic	Desorption of moisture
290	Endothermic	Loss of coordinated water
330	Endothermic	Dehydroxylation of Cu₂(OH)PO₄
605	Endothermic	Crystallization of the final copper phosphate product

Experimental Protocols

Detailed methodologies for the key experiments cited in the analysis of Cu₂(OH)PO₄ thermal decomposition are provided below.

Synthesis of Cu₂(OH)PO₄ (Hydrothermal Method)

This protocol describes a common method for the synthesis of crystalline Cu₂(OH)PO₄.[1][3][4][5]

• Materials: A copper salt (e.g., copper(II) nitrate, Cu(NO₃)₂) and a phosphate source (e.g., diammonium hydrogen phosphate, (NH₄)₂HPO₄).

• Procedure:

  • Prepare aqueous solutions of the copper salt and the phosphate source.

  • Mix the solutions in a stoichiometric ratio.

  • Transfer the resulting suspension to a Teflon-lined stainless-steel autoclave.

  • Heat the autoclave to a specific temperature (e.g., 120-180°C) for a designated period (e.g., 12-24 hours).

  • Allow the autoclave to cool to room temperature naturally.

  • Filter the resulting precipitate, wash it thoroughly with deionized water and ethanol.

  • Dry the product in an oven at a low temperature (e.g., 60-80°C).

Thermogravimetric and Differential Thermal Analysis (TGA/DTA)

This protocol outlines the general procedure for analyzing the thermal decomposition of Cu₂(OH)PO₄.

• Instrument: A simultaneous TGA/DTA or TGA/DSC instrument.

• Sample Preparation: Place a small amount of the dried Cu₂(OH)PO₄ powder (typically 5-10 mg) into an alumina (B75360) or platinum crucible.

• Analysis Conditions:

  • Purge Gas: Use an inert gas, such as nitrogen or argon, with a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative side reactions.

  • Heating Rate: A linear heating rate of 10°C/min is commonly used.

  • Temperature Range: Heat the sample from ambient temperature to a final temperature of at least 800°C to ensure complete decomposition.

• Data Analysis: Record the mass loss as a function of temperature (TGA curve) and the temperature difference between the sample and a reference (DTA curve). The derivative of the TGA curve (DTG) can be used to identify the temperatures of maximum decomposition rates.

X-ray Diffraction (XRD)

This protocol is for the identification of the crystalline phases of the initial material and its decomposition products.

• Instrument: A powder X-ray diffractometer.

• Sample Preparation: The powdered sample is mounted on a sample holder.

• Analysis Conditions:

  • X-ray Source: Typically Cu Kα radiation (λ = 1.5406 Å) is used.

  • Scan Range: Scan the sample over a 2θ range of 10-80°.

  • Scan Speed: A scan speed of 2°/min is often appropriate.

• Data Analysis: The resulting diffraction pattern is compared with standard diffraction patterns from databases (e.g., the Joint Committee on Powder Diffraction Standards - JCPDS) to identify the crystalline phases present.

Visualization of the Decomposition Pathway

The following diagrams illustrate the thermal decomposition pathway of Cu₂(OH)PO₄ and a typical experimental workflow for its characterization.

Caption: Thermal decomposition pathway of Cu₂(OH)PO₄.

Caption: Experimental workflow for characterizing Cu₂(OH)PO₄ decomposition.

References

• 1. researchgate.net [researchgate.net]
• 2. jmaterenvironsci.com [jmaterenvironsci.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Mineralogy of Libethenite

For Researchers, Scientists, and Drug Development Professionals

Introduction

Libethenite, a secondary copper phosphate (B84403) hydroxide (B78521) mineral with the chemical formula Cu₂(PO₄)(OH), is a subject of interest in mineralogy and materials science due to its unique crystal structure and properties.[1][2][3] First described in 1823, it was named after its type locality, Ľubietová (Libethen) in Slovakia.[1][2][3] This guide provides a comprehensive overview of the mineralogy of libethenite, including its crystallographic, physical, and chemical properties, as well as detailed methodologies for its analysis.

Crystallographic and Physical Properties

Libethenite crystallizes in the orthorhombic system, belonging to the space group Pnnm.[1] It is isostructural with other minerals of the olivenite group, such as adamite and eveite.[1] The crystal structure consists of chains of edge-sharing CuO₄(OH)₂ octahedra that run parallel to the c-axis, linked by PO₄ tetrahedra.[2] This arrangement creates channels along the c-axis.[2]

The physical properties of libethenite are summarized in the tables below. It typically appears as light to dark green, olive-green, or even blackish-green prismatic crystals.[1][4] It exhibits a vitreous to greasy luster and is translucent to transparent.[1][4]

Table 1: Crystallographic Data for Libethenite

Property	Value	Reference
Crystal System	Orthorhombic	[1]
Space Group	Pnnm	[1]
Cell Parameters	a = 8.062(5) Å, b = 8.384(4) Å, c = 5.881(2) Å	[1]
a:b:c ratio	0.962 : 1 : 0.701	[1]
Unit Cell Volume	397.5 ų	[2]
Z (formula units per unit cell)	4

Table 2: Physical and Optical Properties of Libethenite

Property	Value	Reference
Color	Light to dark green, olive-green, blackish-green	[1][4]
Luster	Vitreous to greasy	[1][4]
Transparency	Translucent to transparent	[1][4]
Hardness (Mohs)	4	[1][4]
Density (g/cm³)	3.6 - 4.0	[3]
Cleavage	Indistinct on {100} and {010}	[1][3]
Fracture	Irregular to conchoidal	[1]
Streak	Light green	[3]
Optical Class	Biaxial (-)	[1]
Refractive Indices	nα = 1.701 - 1.704, nβ = 1.743 - 1.747, nγ = 1.787 - 1.790	[3]
Birefringence	0.086	[3]
2V Angle	80 - 90°	[3]

Chemical Composition and Analysis

The ideal chemical formula for libethenite is Cu₂(PO₄)(OH). The elemental composition by weight is approximately 53.16% copper, 12.96% phosphorus, 33.46% oxygen, and 0.42% hydrogen. Arsenic is a common impurity, reflecting the solid solution series with olivenite (Cu₂AsO₄(OH)).

Table 3: Ideal Chemical Composition of Libethenite

Element	Symbol	Weight %	Oxide	Weight %
Copper	Cu	53.16	CuO	66.55
Phosphorus	P	12.96	P₂O₅	29.69
Hydrogen	H	0.42	H₂O	3.77
Oxygen	O	33.46
Total	100.00	Total	100.01

Experimental Protocols

Single-Crystal X-ray Diffraction (SC-XRD)

Objective: To determine the unit cell parameters, space group, and crystal structure of libethenite.

Methodology:

• Crystal Selection and Mounting:

  • Select a single, euhedral crystal of libethenite (typically < 0.5 mm in its largest dimension) under a polarized light microscope to ensure it is a single crystallographic domain.

  • Mount the selected crystal on a glass fiber or a cryo-loop using a suitable adhesive (e.g., epoxy or oil).

  • Center the crystal on the goniometer head of the diffractometer.

• Data Collection:

  • Use a four-circle diffractometer equipped with a monochromatic X-ray source (e.g., Mo-Kα radiation, λ = 0.71073 Å) and a CCD or CMOS detector.

  • Perform an initial unit cell determination by collecting a few frames at different orientations.

  • Collect a full sphere of diffraction data using a series of omega and phi scans. Typical data collection parameters include:

    • Temperature: 293 K (room temperature)

    • Frame width: 0.5° in omega

    • Exposure time: 10-30 seconds per frame

    • Detector distance: 50-60 mm

• Data Reduction and Structure Refinement:

  • Integrate the raw diffraction data to obtain a list of hkl indices and their corresponding intensities.

  • Apply corrections for Lorentz factor, polarization, and absorption (e.g., using a multi-scan absorption correction).

  • Determine the space group from the systematic absences in the diffraction data.

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the structural model (atomic coordinates, anisotropic displacement parameters) using a full-matrix least-squares refinement program. The refinement is complete when the R-factor (a measure of the agreement between observed and calculated structure factors) converges to a low value (typically < 5%).

References

• 1. mindat.org [mindat.org]
• 2. rruff.net [rruff.net]
• 3. Libethenite - Wikipedia [en.wikipedia.org]
• 4. Libethenite - Celestial Earth Minerals [celestialearthminerals.com]

"electronic band structure of copper hydroxide phosphate"

An In-depth Technical Guide on the Electronic Band Structure of Copper Hydroxide (B78521) Phosphate (B84403)

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electronic band structure of copper hydroxide phosphate (Cu₂(OH)PO₄), a material of considerable interest in fields ranging from materials science to catalysis. This document details the theoretical and experimental methodologies used to elucidate its electronic properties, presenting key quantitative data and visualizing complex workflows.

Introduction

Copper hydroxide phosphate, also known by its mineral name libethenite, is an orthorhombic crystalline solid with the chemical formula Cu₂(OH)PO₄.[1][2][3] Its unique atomic arrangement, featuring distinct copper coordination environments, gives rise to interesting electronic and magnetic properties that are the subject of ongoing research.[2][3] Understanding the electronic band structure—the arrangement of electron energy levels—is crucial for predicting and tailoring its behavior for various applications, including catalysis, photocatalysis, and potentially as a component in novel therapeutic systems.[2][4]

This guide synthesizes findings from both theoretical calculations, primarily Density Functional Theory (DFT), and experimental characterization techniques such as X-ray Photoelectron Spectroscopy (XPS) and UV-Vis Spectroscopy to provide a detailed picture of the material's electronic properties.

Structural and Crystallographic Properties

The foundation of the electronic band structure lies in the material's crystal structure. Cu₂(OH)PO₄ crystallizes in the orthorhombic space group Pnnm.[3][5] The structure is characterized by two different copper environments: one with a distorted octahedral coordination and another with a trigonal bipyramidal coordination.[2][6] These copper polyhedra are interconnected by phosphate tetrahedra and hydroxide groups, forming a complex three-dimensional network that dictates the electronic interactions.[2]

Table 1: Crystallographic Data for Copper Hydroxide Phosphate

Parameter	Value	Reference
Crystal System	Orthorhombic	[1]
Space Group	Pnnm	[3][5]
Lattice Constant (a)	8.058(2) - 8.0673(3) Å	[3][6]
Lattice Constant (b)	8.393(2) - 8.3999(4) Å	[3][6]
Lattice Constant (c)	5.889(2) - 5.8929(2) Å	[3][6]

Note: Å (Angstrom) = 10⁻¹⁰ meters. The numbers in parentheses represent the standard uncertainty in the last digit.

Theoretical Modeling: Density Functional Theory (DFT)

DFT is a powerful quantum mechanical modeling method used to investigate the electronic structure of many-body systems like Cu₂(OH)PO₄.[1] It allows for the calculation of the electronic band structure, density of states (DOS), and other crucial properties from first principles.

DFT Calculation Protocol

A typical workflow for the theoretical modeling of copper hydroxide phosphate properties using DFT is outlined below. The choice of the exchange-correlation functional is critical for achieving accurate results, with functionals like PBE+U or HSE often employed for transition metal compounds to better account for electron correlation effects.[1][7]

• Obtain Crystal Structure: Start with an experimental crystal structure, typically from a Crystallographic Information File (CIF).[1]

• Set up DFT Calculation:

  • Software Selection: Choose a DFT software package such as Quantum ESPRESSO, VASP, or CASTEP.[1][8]

  • Functional Selection: Select an appropriate exchange-correlation functional (e.g., PBE+U, HSE) to accurately describe the electronic interactions, particularly for the Cu 3d electrons.[1][7]

  • Pseudopotentials: Use pseudopotentials to describe the interaction between core and valence electrons.[1]

  • Basis Set: Employ a plane-wave basis set.[1]

• Perform Self-Consistent Field (SCF) Calculation: Run an SCF calculation to determine the ground state electron density.

• Band Structure Calculation: Use the ground state density to calculate the electronic band structure along high-symmetry directions in the Brillouin zone.

• Density of States (DOS) Calculation: Compute the total and partial DOS to understand the contribution of different atomic orbitals (Cu 3d, O 2p, etc.) to the electronic states.

• Analysis and Visualization: Analyze the resulting band structure to determine the band gap and the nature of the valence and conduction bands. Visualize the band structure and DOS plots.

References

• 1. Copper hydroxide phosphate (Cu2(OH)(PO4)) | 12158-74-6 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. arxiv.org [arxiv.org]
• 8. The electronic band structure of copper [lampz.tugraz.at]

Protocols & Analytical Methods

Green Synthesis of Copper Hydroxide Phosphate Nanoparticles: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the green synthesis of copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄) nanoparticles. It is intended for researchers in materials science, nanotechnology, and drug development who are interested in environmentally benign synthesis methods for novel nanomaterials with potential therapeutic applications.

Introduction

Copper-based nanoparticles have garnered significant attention in the biomedical field due to their inherent antimicrobial, anticancer, and antioxidant properties.[1][2] Among these, copper hydroxide phosphate nanoparticles offer a unique combination of biocompatibility and therapeutic potential. The "green" synthesis approach utilizes natural biomolecules, such as those found in plant extracts, as reducing and capping agents, offering an eco-friendly, cost-effective, and scalable alternative to conventional chemical and physical synthesis methods.[3][4] Phytochemicals present in plant extracts not only facilitate the synthesis but can also enhance the biological activity of the nanoparticles.[5]

Applications in Drug Development

Copper hydroxide phosphate nanoparticles synthesized via green chemistry have several promising applications in the pharmaceutical and biomedical sectors:

• Antimicrobial Agents: These nanoparticles exhibit broad-spectrum antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as fungi.[1][6] The proposed mechanism involves the generation of reactive oxygen species (ROS), disruption of the microbial cell membrane, and interaction with microbial DNA and proteins.[1]

• Anticancer Therapy: Emerging research indicates the potential of copper-based nanoparticles in cancer treatment. They can induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and prevent tumor angiogenesis.[2][7] Their selective toxicity towards cancer cells while being less harmful to normal cells is a significant advantage.[2]

• Drug Delivery Systems: The high surface-area-to-volume ratio of these nanoparticles makes them suitable carriers for targeted drug delivery. Therapeutic agents can be loaded onto the nanoparticle surface for controlled release at the desired site, enhancing efficacy and reducing side effects.

Experimental Protocols

While specific protocols for the plant-mediated green synthesis of copper hydroxide phosphate nanoparticles are not extensively documented, the following protocol is a proposed adaptation based on established green synthesis methods for copper and copper oxide nanoparticles.

Preparation of Plant Extract (e.g., Azadirachta indica - Neem)

• Collection and Preparation: Collect fresh, healthy leaves of Azadirachta indica. Wash the leaves thoroughly with deionized water to remove any dust and contaminants.

• Drying: Air-dry the leaves in the shade for 5-7 days until they are crisp.

• Grinding: Grind the dried leaves into a fine powder using a mechanical grinder.

• Extraction:

  • Add 10 g of the leaf powder to 100 mL of sterile deionized water in a 250 mL Erlenmeyer flask.

  • Heat the mixture at 60-80°C for 1 hour with constant stirring.

  • Allow the mixture to cool to room temperature.

  • Filter the extract using Whatman No. 1 filter paper to remove plant debris.

  • The resulting clear filtrate is the plant extract, which can be stored at 4°C for further use.

Green Synthesis of Copper Hydroxide Phosphate Nanoparticles

• Precursor Solution: Prepare a 0.1 M solution of copper(II) sulfate (B86663) (CuSO₄) and a 0.1 M solution of diammonium hydrogen phosphate ((NH₄)₂HPO₄) in deionized water.

• Synthesis Reaction:

  • In a 250 mL beaker, add 50 mL of the prepared plant extract.

  • While stirring vigorously, add 25 mL of 0.1 M CuSO₄ solution dropwise to the plant extract.

  • Subsequently, add 25 mL of 0.1 M (NH₄)₂HPO₄ solution dropwise to the mixture.

  • A color change in the solution (e.g., to a greenish-blue precipitate) indicates the formation of nanoparticles.[8]

  • Continue stirring the reaction mixture at 60°C for 2-3 hours to ensure the completion of the reaction.

• Purification:

  • Centrifuge the reaction mixture at 10,000 rpm for 15 minutes to pellet the nanoparticles.

  • Discard the supernatant and wash the nanoparticle pellet with deionized water and then with ethanol (B145695) to remove any unreacted precursors and phytochemicals. Repeat the washing step three times.

• Drying: Dry the purified nanoparticle pellet in a hot air oven at 80°C for 4-6 hours to obtain a fine powder of copper hydroxide phosphate nanoparticles.

Characterization of Nanoparticles

The synthesized copper hydroxide phosphate nanoparticles should be characterized using various analytical techniques to determine their physicochemical properties.

Characterization Technique	Parameter Measured	Typical Results for Copper-Based Nanoparticles
UV-Visible Spectroscopy	Surface Plasmon Resonance (SPR)	Absorption peak in the range of 250-300 nm for CuO NPs, which can be indicative of Cu₂(OH)PO₄ formation.[9][10]
Fourier-Transform Infrared Spectroscopy (FTIR)	Functional groups of capping agents	Peaks corresponding to O-H, C=O, and C-N stretching from phytochemicals, and P-O and Cu-O bonds.
X-ray Diffraction (XRD)	Crystalline structure and size	Diffraction peaks corresponding to the crystalline planes of Cu₂(OH)PO₄. The average crystallite size can be calculated using the Scherrer equation.[11]
Scanning Electron Microscopy (SEM)	Morphology and surface topography	Typically reveals spherical or quasi-spherical nanoparticles.[8]
Transmission Electron Microscopy (TEM)	Size, shape, and internal structure	Provides detailed information on the size distribution and morphology of the nanoparticles.[10]
Energy-Dispersive X-ray Spectroscopy (EDX)	Elemental composition	Confirms the presence of Copper (Cu), Phosphorus (P), and Oxygen (O).
Zeta Potential Analysis	Surface charge and stability	A high negative or positive zeta potential value indicates good colloidal stability of the nanoparticles.[11]

Visualizations

Experimental Workflow

Caption: Workflow for the green synthesis of copper hydroxide phosphate nanoparticles.

Proposed Mechanism of Nanoparticle Formation

Caption: Proposed mechanism for plant-mediated synthesis of nanoparticles.

Signaling Pathway for Anticancer Activity

Caption: Proposed pathway for the anticancer activity of the nanoparticles.

References

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. xisdxjxsu.asia [xisdxjxsu.asia]
• 4. Plant-Based Biosynthesis of Copper/Copper Oxide Nanoparticles: An Update on Their Applications in Biomedicine, Mechanisms, and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. psecommunity.org [psecommunity.org]
• 7. Antibacterial and anticancer activity of biosynthesised CuO nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Green Synthesis and Characterization of Copper Nanoparticles Using Fortunella margarita Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Comparative Study on the Green Synthesis of CuO Nanoparticles from Leaf Extract Using the Combustion Method and Its Antibacterial Applications [nanochemres.org]
• 10. rjptonline.org [rjptonline.org]
• 11. mdpi.com [mdpi.com]

"copper hydroxide phosphate as a catalyst for phenol hydroxylation"

An in-depth guide to the application of copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄) as a highly active heterogeneous catalyst for the hydroxylation of phenol (B47542). This document provides researchers, scientists, and drug development professionals with detailed experimental protocols, performance data, and a mechanistic overview.

Application Notes

Copper hydroxide phosphate (Cu₂(OH)PO₄), a compound also found as the mineral libethenite, has emerged as a noteworthy catalyst for the oxidation of aromatic compounds.[1] Specifically, it demonstrates exceptional activity in the hydroxylation of phenol using hydrogen peroxide (H₂O₂) as an oxidant, a critical reaction for synthesizing valuable dihydroxybenzenes like catechol and hydroquinone.[2] These products are key intermediates in the pharmaceutical, polymer, and fine chemical industries.[2]

Notably, Cu₂(OH)PO₄ exhibits high catalytic activity that can surpass that of well-established catalysts like microporous TS-1, even though it possesses a very small surface area (often less than 1.4 m²/g).[3] This unusual efficacy is attributed to its unique crystal structure.[1][3] The catalytic process is believed to proceed via the generation of highly reactive hydroxyl radicals (•OH) from the interaction between Cu²⁺ ions in the catalyst structure and H₂O₂.[3][4]

Studies have shown that various factors, including reaction temperature, time, solvent, catalyst amount, and the molar ratio of phenol to H₂O₂, significantly influence the conversion of phenol and the selectivity towards dihydroxybenzene products.[3] Furthermore, the morphology of the Cu₂(OH)PO₄ crystals can be tailored during synthesis to enhance catalytic performance, with sheet-like structures showing improved activity.[1] A key advantage of this heterogeneous catalyst is its stability and ease of regeneration through simple calcination in air.[3]

Data Presentation

The performance of copper hydroxide phosphate and related copper-based catalysts in phenol hydroxylation is summarized below. Optimization of reaction conditions is crucial for achieving high conversion and selectivity.

Table 1: Performance of Copper-Based Catalysts in Phenol Hydroxylation

Catalyst	Phenol Conversion (%)	Dihydroxybenzenes Selectivity (%)	Key Products	Reaction Conditions	Reference
Cu₂(OH)PO₄	High activity reported	Not specified	Dihydroxybenzenes	H₂O₂ as oxidant	[3][5]
Cu-apatite	64	95	Catechol, Hydroquinone	60 °C, 2h, 50 mg catalyst, Phenol/H₂O₂ = 1:2	[6][7]
Fe-M-ZSM-5	42.3	92.5	Dihydroxybenzenes	Not specified	[5]

| Fe-BTC | ~25 | ~90 | Catechol, Hydroquinone | 50°C, 4h |[5] |

Table 2: Catalytic Performance of Cu₂(OH)PO₄ in Trimethylphenol Hydroxylation

Substrate	Conversion (%)	Product Selectivity (%)	Key Products	Reaction Atmosphere	Reference
2,3,6-trimethylphenol (B1330405)	40.2	72.2	Trimethylhydroquinone	Air	[1]

| 2,3,6-trimethylphenol | 40.2 | 94.7 | Trimethylhydroquinone | N₂ |[1] |

Experimental Protocols

Protocol 1: Synthesis of Cu₂(OH)PO₄ Catalyst via Hydrothermal Method

This protocol describes a common method for synthesizing Cu₂(OH)PO₄ crystals.[3][5] The morphology of the resulting crystals can be influenced by the choice of amine used as a morphology-controlling agent.[1]

Materials:

• Copper (II) acetate

• Phosphoric acid (H₃PO₄)

• Ethylenediamine

• Deionized water

Procedure:

• Prepare aqueous solutions of copper (II) acetate, phosphoric acid, and ethylenediamine.

• In a typical synthesis, combine the solutions in a hydrothermal reactor.

• Seal the reactor and heat to the desired temperature (e.g., 120-180 °C) for a specified duration (e.g., 24-72 hours).

• After the reaction, allow the reactor to cool to room temperature.

• Collect the resulting solid product by filtration.

• Wash the product thoroughly with deionized water and ethanol (B145695) to remove any unreacted precursors or byproducts.

• Dry the final Cu₂(OH)PO₄ catalyst in an oven, for example, at 80-100 °C.

Caption: Workflow for the hydrothermal synthesis of Cu₂(OH)PO₄ catalyst.

Protocol 2: Phenol Hydroxylation Using Cu₂(OH)PO₄

This protocol provides a general procedure for the catalytic hydroxylation of phenol. The conditions are based on optimized parameters reported for a similar copper-apatite catalyst and should be optimized for the specific Cu₂(OH)PO₄ catalyst used.[6][7]

Materials:

• Phenol

• Hydrogen peroxide (30 wt% aqueous solution)

• Cu₂(OH)PO₄ catalyst

• Deionized water (or other suitable solvent)

• Reaction vessel (e.g., a three-necked round-bottom flask) equipped with a condenser, stirrer, and thermometer.

Procedure:

• Set up the reaction vessel in a temperature-controlled oil bath.

• Add the desired amount of Cu₂(OH)PO₄ catalyst (e.g., 50 mg) and deionized water (e.g., 10 mL) to the flask.[6]

• Add phenol (e.g., 5 mmol) to the mixture and stir to ensure a uniform suspension.[6]

• Heat the mixture to the target reaction temperature (e.g., 60 °C) while stirring.[6]

• Once the temperature is stable, add hydrogen peroxide (e.g., 10 mmol, for a 1:2 phenol:H₂O₂ molar ratio) to the reaction mixture.[6] The H₂O₂ can be added dropwise or in portions to control the reaction rate and temperature.

• Maintain the reaction at the set temperature for the desired time (e.g., 2 hours).[6]

• After the reaction period, cool the mixture to room temperature.

• Separate the catalyst from the reaction mixture by filtration or centrifugation.

• Analyze the liquid phase using appropriate analytical techniques (e.g., HPLC, GC) to determine phenol conversion and product selectivity.

Caption: General experimental workflow for phenol hydroxylation.

Proposed Catalytic Mechanism

The hydroxylation of phenol over Cu₂(OH)PO₄ is widely believed to proceed through a free-radical mechanism. Electron Spin Resonance (ESR) studies have detected strong signals corresponding to hydroxyl radicals (•OH), implicating them as key intermediates.[3]

The proposed pathway involves two main steps:

• Generation of Hydroxyl Radicals: The Cu²⁺ sites on the surface of the Cu₂(OH)PO₄ catalyst react with hydrogen peroxide to generate highly reactive hydroxyl radicals (•OH).

• Phenol Oxidation: The generated hydroxyl radicals attack the aromatic ring of phenol, leading to the formation of dihydroxybenzene isomers, primarily catechol and hydroquinone.

Caption: Proposed radical mechanism for phenol hydroxylation via Cu₂(OH)PO₄.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Aqueous-phase catalytic hydroxylation of phenol with H 2 O 2 by using a copper incorporated apatite nanocatalyst - RSC Advances (RSC Publishing) DOI:10.1039/C9RA02021G [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Copper Hydroxide Phosphate in Advanced Oxidation Processes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄), a compound also found as the mineral libethenite, has emerged as a versatile and efficient heterogeneous catalyst in the field of advanced oxidation processes (AOPs).[1][2][3] Its unique crystalline structure and electronic properties enable the generation of highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH), which are capable of degrading a wide range of recalcitrant organic pollutants found in industrial and pharmaceutical wastewater.[1][4] This document provides detailed application notes and experimental protocols for the use of Cu₂(OH)PO₄ in photocatalysis, Fenton-like reactions, and persulfate activation for the degradation of organic contaminants.

Data Presentation: Performance of Copper Hydroxide Phosphate in AOPs

The following tables summarize the quantitative data from various studies on the application of copper hydroxide phosphate in advanced oxidation processes, providing a comparative overview of its catalytic efficacy under different experimental conditions.

Table 1: Photocatalytic Degradation of Organic Pollutants using Cu₂(OH)PO₄

Pollutant	Catalyst	Light Source	Degradation Efficiency (%)	Reaction Time (min)	Rate Constant (k)	Reference
2,4-Dichlorophenol	Cu₂(OH)PO₄	Near-Infrared	Not specified	Not specified	Not specified	[5]
Methylene (B1212753) Blue	Cu₂(OH)PO₄	Visible Light	>80%	10	Not specified	[6]
Rhodamine B	Cu₂(OH)PO₄	Visible Light	Not specified	Not specified	Not specified	[4][7]

Table 2: Fenton-like and Photo-Fenton-like Degradation of Organic Pollutants using Cu₂(OH)PO₄

Pollutant	Process	Oxidant	Degradation Efficiency (%)	Reaction Time (min)	Rate Constant (k) (min⁻¹)	Reference
Ciprofloxacin (B1669076)	Fenton-like	H₂O₂	Not specified	Not specified	0.00155	[1][8][9]
Ciprofloxacin	Photo-Fenton-like	H₂O₂	Not specified	Not specified	0.00445	[1][8][9]
Phenol (B47542)	Fenton-like	H₂O₂	35.8% (Conversion)	30	Not specified	[2][10]
2,3,6-trimethylphenol	Fenton-like	H₂O₂	40.2% (Conversion)	Not specified	Not specified	[3]

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of Copper Hydroxide Phosphate (Cu₂(OH)PO₄) Catalyst

This protocol describes a common hydrothermal method for the synthesis of Cu₂(OH)PO₄ crystals.[2][3][4][11]

Materials:

• Copper(II) salt (e.g., copper(II) nitrate (B79036) trihydrate [Cu(NO₃)₂·3H₂O] or copper(II) acetate)[4]

• Phosphorus source (e.g., phosphoric acid [H₃PO₄] or diammonium phosphate [(NH₄)₂HPO₄])[4]

• pH-adjusting agent/morphology-controlling agent (e.g., ethylenediamine (B42938) or other organic amines)[2][4]

• Deionized water

• Teflon-lined stainless-steel autoclave

Procedure:

• Prepare separate aqueous solutions of the copper salt and the phosphorus source in deionized water.

• Mix the two solutions in a beaker under constant stirring.

• Slowly add the pH-adjusting/morphology-controlling agent to the mixture until the desired pH is reached. The pH can influence the morphology of the resulting crystals.[6][12]

• Transfer the resulting suspension to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at a specified temperature (e.g., 150 °C) for a designated period (e.g., 24 hours).[2][3]

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the solid product by filtration or centrifugation.

• Wash the product several times with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Dry the final Cu₂(OH)PO₄ catalyst in an oven at a suitable temperature (e.g., 80 °C) overnight.

Characterization: The synthesized catalyst should be characterized using techniques such as X-ray Diffraction (XRD) to confirm the crystalline phase, Scanning Electron Microscopy (SEM) to observe the morphology, and Fourier-Transform Infrared (FTIR) Spectroscopy to identify functional groups.[2][3]

Protocol 2: Photocatalytic Degradation of Methylene Blue

This protocol provides a general procedure for evaluating the photocatalytic activity of synthesized Cu₂(OH)PO₄ using methylene blue (MB) as a model pollutant under visible light irradiation.[6][13][14][15]

Materials:

• Synthesized Cu₂(OH)PO₄ catalyst

• Methylene blue (MB)

• Deionized water

• Glass reactor

• Visible light source (e.g., Xenon lamp with a UV cutoff filter)

• Magnetic stirrer

• UV-Vis spectrophotometer

Procedure:

• Prepare a stock solution of methylene blue in deionized water (e.g., 100 mg/L).

• In a typical experiment, add a specific amount of Cu₂(OH)PO₄ catalyst (e.g., 50 mg) to a defined volume of MB solution with a known initial concentration (e.g., 100 mL of 10 mg/L) in a glass reactor.

• Stir the suspension in the dark for a period (e.g., 30 minutes) to reach adsorption-desorption equilibrium between the catalyst surface and the MB molecules.

• Turn on the visible light source to initiate the photocatalytic reaction. Maintain constant stirring throughout the experiment.

• At regular time intervals (e.g., 0, 10, 20, 30, 60 minutes), withdraw a small aliquot of the suspension (e.g., 3 mL).

• Immediately centrifuge or filter the aliquot to remove the catalyst particles.

• Measure the absorbance of the supernatant at the maximum absorption wavelength of MB (around 664 nm) using a UV-Vis spectrophotometer.

• The degradation efficiency can be calculated using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100, where C₀ is the initial concentration and Cₜ is the concentration at time t.

Protocol 3: Fenton-like Degradation of Ciprofloxacin

This protocol outlines the procedure for the degradation of the antibiotic ciprofloxacin (CIP) using Cu₂(OH)PO₄ in a Fenton-like process.[1][8][9]

Materials:

• Synthesized Cu₂(OH)PO₄ catalyst

• Ciprofloxacin (CIP)

• Hydrogen peroxide (H₂O₂, 30% w/w)

• Deionized water

• Glass reactor

• Magnetic stirrer

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Prepare a stock solution of ciprofloxacin in deionized water.

• Add a specific amount of Cu₂(OH)PO₄ catalyst (e.g., 0.25 g/L) to a known volume and concentration of CIP solution (e.g., 100 mL of 20 mg/L) in a glass reactor.

• Stir the suspension for a period to ensure homogeneity.

• Initiate the reaction by adding a specific volume of H₂O₂ solution (e.g., 10 mM).

• For a photo-Fenton-like process, irradiate the solution with a visible light source.[1][8][9]

• At predetermined time intervals, withdraw samples from the reactor.

• Quench the reaction in the withdrawn samples, if necessary, by adding a suitable agent (e.g., methanol).

• Filter the samples through a syringe filter (e.g., 0.22 µm) to remove the catalyst particles.

• Analyze the concentration of ciprofloxacin in the filtered samples using an HPLC system equipped with a suitable column (e.g., C18) and detector (e.g., UV-Vis).[16][17][18]

Protocol 4: Analytical Quantification

Quantification of Phenol and Dihydroxybenzene Products: The concentration of phenol and its hydroxylation products (catechol and hydroquinone) can be determined using HPLC with a C18 column and a UV detector.[10][19][20][21][22] A suitable mobile phase, such as a mixture of methanol, water, and acetic acid, can be used for separation.[21]

Quantification of Ciprofloxacin: Ciprofloxacin concentration is typically measured by HPLC with a C18 column and a UV or fluorescence detector.[16][17][18] The mobile phase often consists of a mixture of an acidic buffer and an organic solvent like acetonitrile (B52724) or methanol.

Visualizations: Mechanisms and Workflows

Caption: Experimental workflow for AOPs using a Cu₂(OH)PO₄ catalyst.

Caption: Proposed Fenton-like mechanism for •OH generation.[23][24][25][26][27][28]

Caption: General mechanism of persulfate activation by a copper catalyst.[29][30][31][32][33]

References

• 1. Copper(II) phosphate as a promising catalyst for the degradation of ciprofloxacin via photo-assisted Fenton-like process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Copper(II) phosphate as a promising catalyst for the degradation of ciprofloxacin via photo-assisted Fenton-like process | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. CN102675052B - Method for preparing dihydroxybenzene through phenol hydroxylation reaction - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. bhu.ac.in [bhu.ac.in]
• 14. Sunlight-Driven Photocatalytic Degradation of Methylene Blue with Facile One-Step Synthesized Cu-Cu2O-Cu3N Nanoparticle Mixtures [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. entomoljournal.com [entomoljournal.com]
• 17. scholars.direct [scholars.direct]
• 18. japsonline.com [japsonline.com]
• 19. mdpi.com [mdpi.com]
• 20. afishman.net.technion.ac.il [afishman.net.technion.ac.il]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Adsorption and Fenton-like Degradation of Ciprofloxacin Using Corncob Biochar-Based Magnetic Iron–Copper Bimetallic Nanomaterial in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Hydroxyl Radical Generation Through the Fenton-Like Reaction of Hematin- and Catechol-Functionalized Microgels - PMC [pmc.ncbi.nlm.nih.gov]
• 25. feedyourmind1111.substack.com [feedyourmind1111.substack.com]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. mdpi.com [mdpi.com]
• 29. researchgate.net [researchgate.net]
• 30. mdpi.com [mdpi.com]
• 31. researchgate.net [researchgate.net]
• 32. researchgate.net [researchgate.net]
• 33. researchgate.net [researchgate.net]

Application Notes and Protocols for Wet Chemical Synthesis of Copper Hydroxide Phosphate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the wet chemical synthesis of copper hydroxide (B78521) phosphate (B84403), a material with potential applications in various fields, including as a catalyst and in the development of novel materials. The following sections outline two primary synthesis methods, detailing the necessary reagents, equipment, and step-by-step procedures.

Introduction

Copper hydroxide phosphate (Cu₂(OH)PO₄) is an inorganic compound that can be synthesized through various wet chemical methods. These methods offer control over particle size, morphology, and purity, which are critical parameters for its application. In drug development, copper-containing compounds are explored for their potential therapeutic properties. The synthesis protocols provided herein are based on established chemical precipitation techniques.

Method 1: Synthesis from Copper (II) Hydroxide and Phosphoric Acid

This method involves the direct reaction of copper (II) hydroxide with phosphoric acid in an aqueous solution. It is a relatively straightforward approach that can be completed in a few hours.[1]

Experimental Protocol

Materials:

• Copper (II) hydroxide (Cu(OH)₂)

• Phosphoric acid (H₃PO₄, 85%)

• Distilled water

Equipment:

• Reaction vessel (e.g., beaker or flask)

• Heating and stirring plate

• Thermometer

• pH meter

• Filtration apparatus (e.g., Buchner funnel and flask)

• Drying oven

Procedure:

• Dispersion: Disperse a specific amount of copper (II) hydroxide in a calculated volume of tap water within the reaction vessel.

• Acid Addition: Gradually add a stoichiometric amount, or a slight excess, of 85% phosphoric acid to the aqueous dispersion of copper (II) hydroxide.

• Reaction: Heat the reaction mixture to a temperature of 49-51°C and maintain it for approximately 1 hour.

• Boiling: Subsequently, heat the mixture to boiling and maintain for 1 hour to ensure complete reaction, which is often indicated by a color change to light green.[1]

• Separation: Allow the solid product to settle, and then separate it from the reaction mixture by filtration.

• Washing: Wash the collected copper hydroxide phosphate with distilled water to remove any unreacted precursors or byproducts.

• Drying: Dry the final product in an oven at a suitable temperature.

Process Workflow

Caption: Workflow for Copper Hydroxide Phosphate Synthesis via Method 1.

Quantitative Data

Parameter	Value	Reference
Copper (II) Hydroxide	200 kg	[1]
Water Volume	4.5 m³	[1]
Phosphoric Acid (85%)	160 kg	[1]
Initial Reaction Temperature	49-51 °C	[1]
Initial Reaction Time	1 hour	[1]
Boiling Time	1 hour	[1]
Total Reaction Time	< 2 hours	[1]

Method 2: Synthesis from Basic Copper Carbonate and Phosphoric Acid

This protocol utilizes basic copper carbonate as the copper source, which reacts with phosphoric acid to form copper hydroxide phosphate.[2] This method also involves a heating step to drive the reaction to completion.

Experimental Protocol

Materials:

• Basic copper carbonate (CuCO₃·Cu(OH)₂)

• Phosphoric acid (H₃PO₄, 85%)

• Distilled water

Equipment:

• Reaction vessel

• Stirring apparatus

• Heating mantle or water bath

• pH meter

• Filtration system

• Drying oven

Procedure:

• Suspension: Prepare an aqueous suspension of basic copper carbonate in water. The concentration of the basic copper carbonate should be between 5 to 25% by weight.[2]

• Acid Addition: While stirring, slowly drip a stoichiometric amount, or a slight excess (e.g., 5% by mass), of 85% phosphoric acid into the suspension at a temperature below 70°C.[2] The pH will drop from approximately 8 to 4 during this step.[2]

• Agitation: Continue to mechanically agitate the reaction mixture within the same temperature range (below 70°C).

• Boiling: Briefly heat the mixture to the boiling point of the aqueous phase.

• Separation: Separate the resulting copper (II) hydroxide phosphate from the aqueous phase by filtration or evacuation.[2]

• Drying: Dry the product at 100° to 120° C under atmospheric or reduced pressure.[2]

Process Workflow

Caption: Workflow for Copper Hydroxide Phosphate Synthesis via Method 2.

Quantitative Data

Parameter	Value	Reference
Basic Copper Carbonate	83 g (0.38 mole)	[2]
Water Volume	500 ml	[2]
Phosphoric Acid (85%)	50 g (0.4 mole)	[2]
Addition Temperature	60 °C	[2]
Initial pH	~8	[2]
Final pH (after acid addition)	4	[2]
Drying Temperature	100-120 °C	[2]

Method 3: Green Synthesis from Copper Phosphate and Sodium Hydroxide

Following the principles of green chemistry, this method utilizes an aqueous suspension of copper phosphate and sodium hydroxide.[3][4][5] This approach is conducted at room temperature, reducing energy consumption.[3][4][5]

Experimental Protocol

Materials:

• Copper (II) phosphate trihydrate (Cu₃(PO₄)₂·3H₂O)

• Sodium hydroxide (NaOH)

• Distilled water

Equipment:

• Erlenmeyer flask

• Glass stirring rod

• Filtration apparatus

• Desiccator

Procedure:

• Suspension: Suspend 1 gram of Cu₃(PO₄)₂·3H₂O in 10 mL of water in an Erlenmeyer flask.

• Base Addition: Slowly add a stoichiometric excess of NaOH lentils in spaced portions while mixing with a glass rod. The reaction is exothermic.

• Reaction: Continue adding NaOH until a green product appears. The reaction may take up to 24 hours to complete.

• Washing and Filtration: Add water to the solid product, filter, and wash several times with water.

• Drying: Allow the product to dry at room temperature and then place it in a desiccator for one day.

Process Workflow

Caption: Workflow for Green Synthesis of Copper Hydroxide Phosphate.

Quantitative Data

Parameter	Value	Reference
Copper (II) Phosphate	1 gram	[3]
Water Volume	10 mL	[3]
Sodium Hydroxide	Stoichiometric excess	[3]
Reaction Temperature	Room Temperature	[3][4][5]
Reaction Time	Up to 24 hours	[3]
Yield (from copper sulfate (B86663) precursor)	91%	[3]

Characterization

The synthesized copper hydroxide phosphate can be characterized using various analytical techniques to confirm its identity, purity, and morphology:

• X-ray Diffraction (XRD): To confirm the crystalline phase of Cu₂(OH)PO₄.[3][4][6]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic vibrational modes of the phosphate and hydroxide groups.[3][7][8]

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the synthesized material.[3][4][6]

Applications in Research and Drug Development

Copper compounds, including copper phosphates, are being investigated for a range of biomedical applications.[9] Their potential uses stem from the biological roles and properties of copper.

• Catalysis: Copper hydroxide phosphate has shown catalytic activity in various chemical reactions.[4][10]

• Antimicrobial Agents: Copper ions are known for their antimicrobial properties, and copper-containing compounds are being developed as antibacterial and antifungal agents.[9]

• Drug Delivery: Copper-based nanoparticles and complexes are being explored for their potential in drug delivery systems. For instance, liposomes loaded with copper(II) sulfate have been used to encapsulate and improve the therapeutic activity of anticancer drugs.[9]

• Biomaterials: Copper can be incorporated into biomaterials for orthopedic implants to reduce the risk of infection.[9]

Further research into the synthesis and modification of copper hydroxide phosphate could lead to the development of novel materials with tailored properties for specific applications in drug development and beyond.

References

• 1. DE19543803B4 - Process for the preparation of copper (II) hydroxide phosphate - Google Patents [patents.google.com]
• 2. US4567220A - Production of copper(II) hydroxide phosphate with a light natural color and an average grain size less than 10 microns - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of copper hydroxyphosphate under the principles of green chemistry [systems.enpress-publisher.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. researchgate.net [researchgate.net]
• 7. jocpr.com [jocpr.com]
• 8. or.niscpr.res.in [or.niscpr.res.in]
• 9. Development of copper based drugs, radiopharmaceuticals and medical materials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Copper(II) phosphate as a promising catalyst for the degradation of ciprofloxacin via photo-assisted Fenton-like process - PMC [pmc.ncbi.nlm.nih.gov]

Controlling the Morphology of Copper Hydroxide Phosphate in Hydrothermal Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the controlled synthesis of copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄) with various morphologies using the hydrothermal method. The ability to tailor the morphology of this inorganic biomaterial is crucial for its application in areas such as drug delivery, catalysis, and biomedical coatings, as the shape and size of the particles can significantly influence their physicochemical properties and biological interactions.

Introduction to Morphological Control

Hydrothermal synthesis is a versatile method for producing crystalline materials from aqueous solutions under elevated temperature and pressure. The morphology of the resulting copper hydroxide phosphate crystals is highly sensitive to several key experimental parameters. By carefully controlling these parameters, researchers can direct the synthesis towards specific architectures, such as flower-like microspheres, rod-like structures, and hierarchical assemblies. The primary factors influencing the morphology of Cu₂(OH)PO₄ during hydrothermal synthesis are:

• pH of the reaction solution: This is a critical factor that governs the hydrolysis and condensation rates of the precursor ions.[1]

• Reaction Temperature and Time: These parameters affect the nucleation and crystal growth rates.

• Precursor Concentration: The concentration of copper and phosphate sources influences the supersaturation of the solution, which in turn affects the nucleation density and growth habit.[1]

• Additives and Solvents: The presence of surfactants, organic amines, or co-solvents can modify the crystal growth process through selective adsorption on crystal faces or by altering the solvent properties.[2][3]

Experimental Protocols for Morphological Control

The following sections provide detailed protocols for the synthesis of copper hydroxide phosphate with distinct morphologies. These protocols are compiled from various research findings to provide a comprehensive guide.

Synthesis of Flower-like Hierarchical Microspheres

Flower-like or hierarchical microspheres of Cu₂(OH)PO₄ are self-assembled structures typically composed of nanosheets or nanorods. This morphology offers a high surface area, which is advantageous for catalytic applications and drug loading.

Protocol:

• Precursor Solution Preparation:

  • Dissolve copper nitrate (B79036) (Cu(NO₃)₂·3H₂O) and ammonium (B1175870) dihydrogen phosphate (NH₄H₂PO₄) in deionized water to achieve desired final concentrations (see Table 1 for examples).

• pH Adjustment:

  • Adjust the pH of the precursor solution using an ammonia (B1221849) solution or sodium hydroxide (NaOH) until the desired pH is reached (e.g., pH 3-7).[4][5] The pH significantly influences the final morphology.[4]

• Hydrothermal Reaction:

  • Transfer the prepared solution into a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it to the desired reaction temperature (e.g., 100-180°C) for a specific duration (e.g., 12-24 hours).[5]

• Product Collection and Washing:

  • After the reaction, allow the autoclave to cool down to room temperature naturally.

  • Collect the precipitate by centrifugation or filtration.

  • Wash the product repeatedly with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying:

  • Dry the final product in an oven at a moderate temperature (e.g., 60-80°C) for several hours.

Experimental Workflow for Flower-like Microspheres:

Caption: Experimental workflow for the hydrothermal synthesis of flower-like copper hydroxide phosphate microspheres.

Synthesis of Rod-like and Wire-like Structures

One-dimensional (1D) structures such as nanorods and microwires can be synthesized by controlling the anisotropic growth of the crystals. These morphologies are of interest for applications in sensors and as reinforcing agents in composites.

Protocol:

• Precursor Solution Preparation:

  • Prepare aqueous solutions of a copper salt (e.g., CuSO₄·5H₂O) and a phosphate source (e.g., NaH₂PO₄·2H₂O).

• pH Adjustment:

  • A lower pH (e.g., 2.5) tends to favor the formation of rod-like morphologies.[4] Adjust the pH of the mixed precursor solution accordingly using a suitable acid or base.

• Hydrothermal Reaction:

  • Transfer the solution to a Teflon-lined autoclave.

  • Heat the autoclave to a specific temperature (e.g., 160-240°C) for a defined period (e.g., 8-32 hours).[2]

• Product Collection and Washing:

  • Cool the autoclave, collect the precipitate by filtration, and wash thoroughly with deionized water and ethanol.

• Drying:

  • Dry the resulting rod-like or wire-like product in an oven.

Experimental Workflow for Rod-like Structures:

Caption: Experimental workflow for the hydrothermal synthesis of rod-like copper hydroxide phosphate structures.

Data Presentation: Influence of Synthesis Parameters on Morphology

The following tables summarize the quantitative and qualitative data on how different experimental parameters influence the morphology of copper hydroxide phosphate, as reported in the literature.

Table 1: Effect of pH on the Morphology of Copper Hydroxide Phosphate

pH	Morphology	Precursors	Temperature (°C)	Reference
2.5	Microrods	Cu(NO₃)₂, NH₄H₂PO₄	180	[4]
3.0	Uniform 3D flower-shaped microspheres	Cu(NO₃)₂, (NH₄)₂HPO₄	100	[5]
5.0	Hierarchical microspheres	Cu(NO₃)₂, NH₄H₂PO₄	180	[4]
7.0	Walnut-shaped microspheres of nanoparticles	Cu(NO₃)₂, NH₄H₂PO₄	180	[4]
9-13	Straw sheaf-like, arrow-like, star-like dendrites	Cu(NO₃)₂, Na₂HPO₄-NaOH buffer	Not specified

Table 2: Effect of Temperature and Solvents on Morphology

Temperature (°C)	Solvent System (Water:Alcohol)	Morphology	Reaction Time (h)	Reference
160	Water	Irregular grain shape	8-32	[2]
200	Water:Ethanol (80:20)	Nanofibers with high aspect ratio (20.15)	16	[2]
100-200	Water	Grain-like microparticles (size increases with temp)	4-6	[6]

Table 3: Effect of Additives on Morphology

Additive	Morphology	Precursors	Temperature (°C)	Reference
Organic Amines	Varied morphologies including sheets	Not specified	Not specified	[3]
Ethanol, n-propanol, ethylene (B1197577) glycol	Drastic changes in morphology	Not specified	Not specified	[2]

Logical Relationships in Morphological Control

The control over the final morphology of copper hydroxide phosphate in hydrothermal synthesis is a result of the interplay between nucleation and crystal growth, which are in turn governed by the reaction conditions.

Logical Diagram of Morphological Control:

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Cu₂(OH)PO₄ as a Heterogeneous Catalyst in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of copper(II) hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄) as a robust and recyclable heterogeneous catalyst in various organic transformations. The protocols detailed below are based on established literature and offer a starting point for laboratory implementation.

Catalyst Synthesis: Hydrothermal Synthesis of Cu₂(OH)PO₄

A common and reliable method for synthesizing Cu₂(OH)PO₄ is through a hydrothermal process. This method allows for the formation of crystalline structures with varying morphologies depending on the synthesis conditions.

Protocol:

• Precursor Solution: In a typical synthesis, an aqueous solution of a copper salt (e.g., copper acetate, copper nitrate) and a phosphate source (e.g., phosphoric acid) is prepared. An amine, such as ethylenediamine, can be used as a morphology-controlling agent.[1]

• Hydrothermal Reaction: The precursor solution is transferred to a Teflon-lined stainless steel autoclave. The autoclave is sealed and heated to a specific temperature (e.g., 180 °C) for a designated period (e.g., 24 hours).

• Isolation and Purification: After the reaction, the autoclave is cooled to room temperature. The resulting solid product is collected by filtration, washed thoroughly with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying: The final product is dried in an oven at a suitable temperature (e.g., 60-80 °C) overnight.

• Characterization: The synthesized Cu₂(OH)PO₄ catalyst should be characterized by techniques such as X-ray diffraction (XRD) to confirm the crystal phase, scanning electron microscopy (SEM) and transmission electron microscopy (TEM) to observe the morphology and particle size.[2][3]

Figure 1: Hydrothermal synthesis workflow for Cu₂(OH)PO₄ catalyst.

Application in Oxidation Reactions

Cu₂(OH)PO₄ has demonstrated excellent catalytic activity and selectivity in various oxidation reactions, utilizing environmentally benign oxidants like hydrogen peroxide (H₂O₂).

Phenol (B47542) Hydroxylation

The direct hydroxylation of phenol to produce dihydroxybenzenes (catechol and hydroquinone) is an industrially important reaction. Cu₂(OH)PO₄ serves as an efficient and reusable catalyst for this transformation.[1][4]

Experimental Protocol:

• Reaction Setup: A mixture of phenol, Cu₂(OH)PO₄ catalyst, and a solvent (e.g., water) is placed in a round-bottom flask equipped with a condenser and a magnetic stirrer.

• Reaction Conditions: The reaction mixture is heated to the desired temperature (e.g., 60-80 °C).

• Oxidant Addition: Hydrogen peroxide (30% aqueous solution) is added dropwise to the reaction mixture over a period of time to control the reaction rate and improve selectivity.

• Monitoring: The progress of the reaction can be monitored by techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Work-up: After the reaction is complete, the catalyst is separated by filtration. The products in the filtrate can be extracted with a suitable organic solvent (e.g., ethyl acetate) and analyzed.

• Catalyst Recycling: The recovered catalyst can be washed with a solvent, dried, and reused in subsequent reactions. The catalyst can often be regenerated by calcination in air to restore its activity.[1]

Quantitative Data Summary:

Catalyst	Reactant	Oxidant	Temp (°C)	Time (h)	Phenol Conversion (%)	Catechol Selectivity (%)	Hydroquinone Selectivity (%)	Reference
Cu₂(OH)PO₄	Phenol	H₂O₂	70	4	55.3	58.1	41.9	[1]
Cu₂(OH)PO₄	2,3,6-trimethylphenol	H₂O₂	-	-	40.2	-	-	[1][4]

Epoxidation of Styrene (B11656)

The epoxidation of alkenes to form valuable epoxides is another key application of Cu₂(OH)PO₄. The catalyst has shown high activity and selectivity for the epoxidation of styrene to styrene oxide.[1][4]

Experimental Protocol:

• Reaction Setup: Styrene, Cu₂(OH)PO₄ catalyst, and a solvent are added to a reaction vessel.

• Reaction Conditions: The mixture is heated to the desired reaction temperature with vigorous stirring.

• Oxidant: An oxidant, such as hydrogen peroxide or molecular oxygen, is introduced into the reaction mixture.

• Monitoring and Work-up: The reaction progress is monitored by GC. After completion, the catalyst is filtered off, and the product is isolated from the reaction mixture, typically by distillation or chromatography.

Quantitative Data Summary:

Catalyst	Reactant	Oxidant	Temp (°C)	Time (h)	Styrene Conversion (%)	Styrene Oxide Selectivity (%)	Benzaldehyde Selectivity (%)	Reference
Cu₂(OH)PO₄	Styrene	H₂O₂	-	-	High	High	Main byproduct	[1][4]

Exploratory Applications in Other Organic Reactions

While the primary application of Cu₂(OH)PO₄ has been in oxidation reactions, its potential in other areas of organic synthesis is an active area of research. The following are proposed protocols based on the known reactivity of copper-based heterogeneous catalysts.

A³ Coupling for Propargylamine Synthesis (Proposed)

The A³ (Aldehyde-Alkyne-Amine) coupling is a powerful one-pot, three-component reaction to synthesize propargylamines. While specific use of Cu₂(OH)PO₄ is not extensively reported, other copper-containing minerals have shown catalytic activity.[5]

Proposed Experimental Protocol:

• Reaction Setup: An aldehyde, an amine, and a terminal alkyne are mixed in a suitable solvent (e.g., toluene) in a reaction flask.

• Catalyst Addition: Cu₂(OH)PO₄ is added to the reaction mixture.

• Reaction Conditions: The reaction is heated to reflux with constant stirring.

• Monitoring and Work-up: The reaction is monitored by thin-layer chromatography (TLC) or GC. Upon completion, the catalyst is removed by filtration, and the product is purified by column chromatography.

Figure 2: Proposed catalytic pathway for A³ coupling using Cu₂(OH)PO₄.

Multicomponent Synthesis of Quinazolines (Proposed)

The synthesis of quinazoline (B50416) derivatives, which are important scaffolds in medicinal chemistry, can be achieved through copper-catalyzed multicomponent reactions.

Proposed Experimental Protocol:

• Reactants: A mixture of a 2-aminobenzonitrile, an aldehyde, and an amine source (e.g., ammonium (B1175870) acetate) is prepared in a suitable solvent.

• Catalyst: Cu₂(OH)PO₄ is added as the heterogeneous catalyst.

• Reaction Conditions: The reaction mixture is heated under reflux for several hours.

• Work-up and Purification: After the reaction, the catalyst is filtered off. The solvent is evaporated, and the crude product is purified by recrystallization or column chromatography.

Catalyst Reusability and Stability

A key advantage of Cu₂(OH)PO₄ as a heterogeneous catalyst is its stability and reusability. In many reported oxidation reactions, the catalyst can be recovered by simple filtration after the reaction, washed, dried, and reused for several cycles with minimal loss of catalytic activity.[1] This feature makes it an economically and environmentally attractive catalytic system for industrial applications.

Disclaimer: The protocols for A³ coupling and quinazoline synthesis are proposed based on the general catalytic activity of copper compounds. The efficacy of Cu₂(OH)PO₄ in these specific reactions requires experimental validation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Catalytic Wet Oxidation of Phenols with Cu₂(OH)PO₄

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of copper(II) hydroxyphosphate (Cu₂(OH)PO₄) as a catalyst in the wet oxidation of phenols. This document is intended to guide researchers in setting up and conducting experiments for the effective degradation of phenolic compounds in aqueous solutions.

Introduction

Phenolic compounds are persistent and toxic pollutants found in the wastewater of various industrial processes. Catalytic Wet Oxidation (CWO) is an advanced oxidation process that utilizes a catalyst to enhance the oxidation of organic pollutants in water at elevated temperatures and pressures. Copper(II) hydroxyphosphate, Cu₂(OH)PO₄, a compound also found as the mineral libethenite, has emerged as a promising heterogeneous catalyst for this process. Its high catalytic activity is attributed to its unique crystal structure and its ability to efficiently generate highly reactive hydroxyl radicals (•OH) in the presence of an oxidant like hydrogen peroxide (H₂O₂).[1] This document outlines the synthesis of the Cu₂(OH)PO₄ catalyst and the protocol for its application in the catalytic wet oxidation of phenols.

Data Presentation

The following tables summarize the catalytic performance of Cu₂(OH)PO₄ and comparable copper-based catalysts in the oxidation of phenols. This data provides a baseline for expected performance and a starting point for experimental design.

Table 1: Catalytic Performance of Cu₂(OH)PO₄ in Phenol (B47542) Hydroxylation

Catalyst	Phenol Conversion (%)	Selectivity to Dihydroxybenzenes (%)	Key Products	Reference
Cu₂(OH)PO₄	Not specified	Not specified	Dihydroxybenzenes	[2]
Cu₂(OH)PO₄ (for 2,3,6-trimethylphenol)	40.2	Not specified	Trimethylhydroquinone, Trimethylbenzoquinone	[3][4]

Table 2: Influence of Catalyst Morphology on Phenol Hydroxylation

Catalyst Morphology	Key Feature	Catalytic Activity	Reference
Sheet-like	Large percentage of reactive {011} facets	Enhanced	[3][5]
Rod-like	---	Active	[3]

Experimental Protocols

I. Synthesis of Cu₂(OH)PO₄ Catalyst

This protocol describes a general hydrothermal method for the synthesis of Cu₂(OH)PO₄ microcrystals.[3][5][6] The morphology of the synthesized crystals can be influenced by adjusting parameters such as pH, temperature, and the use of morphology-controlling agents like different organic amines.[3][5]

Materials:

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) or Copper(II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O)

• Trisodium phosphate (B84403) dodecahydrate (Na₃PO₄·12H₂O)

• Organic amines (optional, as morphology-controlling agents)

• Deionized water

Procedure:

• Precursor Solution Preparation:

  • Prepare an aqueous solution of the copper salt (e.g., CuSO₄·5H₂O).

  • Prepare a separate aqueous solution of the phosphate source (e.g., Na₃PO₄·12H₂O).

• Hydrothermal Synthesis:

  • Mix the copper salt and phosphate solutions in a Teflon-lined stainless steel autoclave.

  • If using, add the morphology-controlling agent (organic amine) to the mixture.

  • Seal the autoclave and heat it to the desired temperature (e.g., 90 °C) for a specified duration (e.g., 24 hours).[3]

• Product Recovery and Purification:

  • After the reaction, allow the autoclave to cool down to room temperature.

  • Collect the solid product by filtration.

  • Wash the product thoroughly with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying and Characterization:

  • Dry the final product in an oven at a suitable temperature (e.g., 60-80 °C).

  • Characterize the synthesized Cu₂(OH)PO₄ catalyst using techniques such as X-ray Diffraction (XRD) to confirm the crystal phase, Scanning Electron Microscopy (SEM) to observe the morphology, and Brunauer-Emmett-Teller (BET) analysis for surface area measurement.

II. Catalytic Wet Oxidation of Phenol

This protocol outlines the procedure for the catalytic wet oxidation of a phenol solution using the synthesized Cu₂(OH)PO₄ catalyst and hydrogen peroxide as the oxidant.

Materials:

• Synthesized Cu₂(OH)PO₄ catalyst

• Phenol solution of known concentration

• Hydrogen peroxide (H₂O₂) solution (e.g., 30% w/w)

• High-pressure batch reactor or a continuous flow reactor (e.g., fixed-bed reactor)[7]

• pH meter and solutions for pH adjustment (e.g., NaOH, H₂SO₄)

• Analytical equipment for determining phenol concentration (e.g., High-Performance Liquid Chromatography - HPLC) and Total Organic Carbon (TOC) analyzer.

Procedure:

• Reactor Setup:

  • Introduce a specific volume of the phenol solution into the reactor.

  • Add a measured amount of the Cu₂(OH)PO₄ catalyst to the reactor.

  • Adjust the initial pH of the solution to the desired value. Note that pH can significantly affect copper leaching, with leaching being almost negligible at pH ≥ 5.[7]

• Reaction Initiation:

  • Seal the reactor and heat it to the desired reaction temperature (e.g., 70-160 °C).[7]

  • Pressurize the reactor with an inert gas (e.g., N₂) if necessary.

  • Introduce the required amount of H₂O₂ solution into the reactor to initiate the oxidation reaction.

• Reaction Monitoring:

  • Maintain the reaction at the set temperature and pressure with constant stirring.

  • Periodically withdraw samples from the reactor. It is important to quench the reaction in the withdrawn samples immediately to stop further oxidation, for instance, by adding a quenching agent like sodium sulfite (B76179) or by rapid cooling.

• Sample Analysis:

  • Filter the samples to remove the catalyst particles.

  • Analyze the liquid samples for phenol concentration using HPLC to determine the conversion rate.

  • Measure the TOC of the samples to evaluate the extent of mineralization (conversion of organic compounds to CO₂, H₂O, etc.).

• Catalyst Recovery and Reusability:

  • After the reaction is complete, cool down the reactor and recover the catalyst by filtration.

  • Wash the recovered catalyst with deionized water and dry it.

  • The catalyst can be recalcined in air to regenerate its active state for reusability studies.[4]

Visualizations

Caption: Experimental workflow for the synthesis of Cu₂(OH)PO₄ catalyst and its application in the catalytic wet oxidation of phenol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Copper Hydroxide Phosphate as a Versatile Precursor for Advanced Copper Compounds

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Copper hydroxide (B78521) phosphate (B84403), Cu₂(OH)PO₄, is a versatile inorganic compound that serves as a key precursor in the synthesis of a variety of advanced copper-based materials. Its unique structure and reactivity allow for its transformation into other copper compounds, such as copper phosphates with different stoichiometries, which exhibit valuable properties for applications in catalysis, energy storage, and notably, in the biomedical field. This document provides detailed application notes and experimental protocols for utilizing copper hydroxide phosphate as a precursor, with a special focus on its relevance to drug development professionals.

I. Synthesis of Copper Hydroxide Phosphate (Cu₂(OH)PO₄) Precursor

The morphology and crystalline structure of the initial copper hydroxide phosphate precursor can significantly influence the properties of the final copper compounds. Therefore, precise control over its synthesis is crucial. Below are protocols for two common synthesis methods.

Experimental Protocol 1: Hydrothermal Synthesis

This method is widely used to produce well-defined crystalline structures of copper hydroxide phosphate, allowing for control over particle size and morphology by adjusting reaction parameters.

Materials:

• Copper(II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O)

• Diammonium hydrogen phosphate ((NH₄)₂HPO₄)

• Ammonia (B1221849) solution (NH₃·H₂O)

• Deionized water

• Teflon-lined stainless-steel autoclave

Procedure:

• Prepare a 0.1 M aqueous solution of Cu(NO₃)₂·3H₂O.

• Prepare a 0.05 M aqueous solution of (NH₄)₂HPO₄.

• Slowly add the (NH₄)₂HPO₄ solution to the Cu(NO₃)₂ solution under vigorous stirring.

• Adjust the pH of the resulting mixture to a desired value (e.g., 4, 7, or 9) by dropwise addition of ammonia solution. The pH will influence the morphology of the final product.

• Transfer the mixture to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it to 120-180°C for 12-24 hours.

• Allow the autoclave to cool down to room temperature naturally.

• Collect the precipitate by centrifugation or filtration.

• Wash the product with deionized water and ethanol (B145695) several times to remove any unreacted reagents.

• Dry the final Cu₂(OH)PO₄ product in an oven at 60-80°C.

Experimental Protocol 2: Precipitation Method

This is a simpler and more rapid method for synthesizing copper hydroxide phosphate at room temperature.

Materials:

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) or Copper(II) chloride (CuCl₂)

• Sodium phosphate dibasic (Na₂HPO₄)

• Sodium hydroxide (NaOH)

• Deionized water

Procedure:

• Prepare a 0.2 M aqueous solution of CuSO₄·5H₂O.

• Prepare a 0.1 M aqueous solution of Na₂HPO₄.

• Slowly add the Na₂HPO₄ solution to the CuSO₄ solution under constant stirring.

• Adjust the pH of the mixture to ~7 using a 1 M NaOH solution to facilitate the formation of the hydroxide phosphate.

• Continue stirring for 1-2 hours at room temperature.

• A light blue precipitate of Cu₂(OH)PO₄ will form.

• Collect the precipitate by filtration and wash thoroughly with deionized water to remove soluble salts.

• Dry the product in an oven at 60°C.

II. Transformation of Cu₂(OH)PO₄ into Other Copper Compounds

Copper hydroxide phosphate can be readily converted into other copper phosphate species, primarily through thermal decomposition (calcination). The resulting copper phosphate phase is dependent on the calcination temperature.

Experimental Protocol 3: Thermal Decomposition of Cu₂(OH)PO₄

Materials:

• Synthesized Cu₂(OH)PO₄ powder

• Tube furnace or muffle furnace

Procedure:

• Place a known amount of the dry Cu₂(OH)PO₄ powder in a ceramic crucible.

• Place the crucible in a furnace.

• Heat the sample to the desired temperature (see Table 1 for temperature-dependent products) at a controlled rate (e.g., 5°C/min).

• Maintain the temperature for a specified duration (e.g., 2-4 hours).

• Allow the furnace to cool down to room temperature.

• The resulting powder is the transformed copper phosphate compound.

Table 1: Products of Thermal Decomposition of Cu₂(OH)PO₄ at Various Temperatures

Calcination Temperature (°C)	Resulting Copper Compound	Chemical Formula
300 - 450	Anhydrous Copper Hydroxide Phosphate	Cu₂(OH)PO₄
500 - 600	Copper Pyrophosphate	Cu₂P₂O₇
> 700	Copper Orthophosphate	Cu₃(PO₄)₂

Note: The exact transition temperatures can vary depending on the initial precursor's characteristics and heating rate.

III. Applications in Drug Development

Copper phosphate nanoparticles derived from Cu₂(OH)PO₄ are emerging as promising candidates for various biomedical applications, including as antimicrobial agents and as nanocarriers for drug delivery in cancer therapy.

Application 1: Antibacterial Agents

Copper phosphate nanoparticles exhibit significant antibacterial activity against a broad spectrum of bacteria.

Experimental Protocol 4: Synthesis of Antibacterial Copper Phosphate Nanoparticles

This protocol is adapted from a simple precipitation method to yield copper phosphate nanoparticles with antimicrobial properties.

Materials:

• Copper acetate (B1210297) (Cu(CH₃COO)₂)

• Phosphoric acid (H₃PO₄)

• Hydrazine (B178648) hydrate (B1144303) (N₂H₄·H₂O)

• Ethanol

• Deionized water

Procedure:

• Dissolve 3 mmol of copper acetate in 150 mL of deionized water with stirring.

• Slowly add 3 mmol of phosphoric acid to the copper acetate solution. A cloudy precipitate will form.

• Add 2 mL of hydrazine hydrate to the mixture.

• Centrifuge the resulting product and wash it three times with deionized water.

• Wash the product with ethanol.

• Calcine the precipitate at 300°C for 24 hours to obtain copper phosphate nanoparticles.[1]

Table 2: Antibacterial Activity of Copper Phosphate Nanoparticles

Bacterial Strain	Type	Zone of Inhibition (mm)
Staphylococcus aureus	Gram-positive	12 - 15
Bacillus subtilis	Gram-positive	10 - 13
Escherichia coli	Gram-negative	9 - 11
Pseudomonas aeruginosa	Gram-negative	8 - 10

Note: Zone of inhibition values are representative and can vary based on the specific nanoparticle characteristics and experimental conditions.

Application 2: Nanocarriers for Cancer Therapy

Acid-responsive copper phosphate nanoparticles can be loaded with anticancer drugs and used for targeted therapy. These nanoparticles can degrade in the acidic tumor microenvironment, releasing the drug and copper ions, which can induce cell death through synergistic apoptosis and ferroptosis.[2][3]

Experimental Protocol 5: Preparation of Doxorubicin-Loaded Copper Phosphate Nanoparticles

Materials:

• Copper chloride (CuCl₂)

• Sodium phosphate (Na₃PO₄)

• Doxorubicin hydrochloride (DOX)

• Poly(acrylic acid) (PAA)

• Carboxymethyl chitosan (B1678972) (CMCS)

• Deionized water

Procedure:

• Synthesize PAA-stabilized copper phosphate nanoparticles by adding a CuCl₂ solution to a Na₃PO₄ solution containing PAA under stirring.

• Load DOX onto the nanoparticles by adding DOX solution to the nanoparticle suspension and stirring for 24 hours in the dark.

• Coat the DOX-loaded nanoparticles with CMCS by adding a CMCS solution and stirring for another 4 hours.

• Collect the final PAA-Cu₃(PO₄)₂-DOX-CMCS nanoparticles by centrifugation, wash with deionized water, and lyophilize.

Table 3: Physicochemical and Biological Properties of Drug-Loaded Copper Phosphate Nanoparticles

Parameter	Value
Hydrodynamic Size	~209 nm
Drug Loading Content (DLC)	~15%
Drug Loading Efficiency (DLE)	~85%
DOX Release at pH 5.0 (24h)	~70%
DOX Release at pH 7.4 (24h)	~20%
IC₅₀ in 4T1 cancer cells	~2.5 µg/mL (DOX equiv.)

IV. Visualizations

Experimental Workflow

The following diagram illustrates the general workflow from the synthesis of the copper hydroxide phosphate precursor to its application.

Caption: General workflow for producing copper compounds from a copper hydroxide phosphate precursor.

Signaling Pathway for Cancer Therapy

This diagram illustrates the synergistic mechanism of apoptosis and ferroptosis induced by drug-loaded copper phosphate nanoparticles in cancer cells.[2][4]

Caption: Synergistic apoptosis and ferroptosis induced by copper phosphate nanoparticles.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

"minimizing lattice defects in copper hydroxide phosphate synthesis"

Technical Support Center: Copper Hydroxide (B78521) Phosphate (B84403) Synthesis

Welcome to the technical support center for the synthesis of copper hydroxide phosphate (Cu₂(OH)PO₄). This guide provides troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols to help researchers, scientists, and drug development professionals minimize lattice defects and achieve high-quality crystalline material.

Frequently Asked Questions (FAQs)

Q1: What are lattice defects in copper hydroxide phosphate, and why are they important to minimize?

A1: Lattice defects are imperfections in the regular, repeating atomic arrangement of a crystal structure. In copper hydroxide phosphate, these can include point defects (vacancies, substitutions), line defects (dislocations), or surface defects (grain boundaries). Minimizing these defects is crucial as they can significantly impact the material's chemical, catalytic, and physical properties, leading to reduced performance and inconsistent experimental results. For instance, dopant ions acting as substituents in a crystal lattice can be considered point defects that create local distortions and alter the material's properties.[1]

Q2: My X-Ray Diffraction (XRD) pattern shows broad peaks and a low signal-to-noise ratio. What does this indicate?

A2: Broad XRD peaks typically suggest poor crystallinity, which can mean the presence of very small crystallites or a high density of lattice defects. An amorphous phase, characterized by a broad hump instead of sharp peaks, indicates a lack of long-range atomic order. This can result from reaction temperatures being too low, reaction times being too short, or improper pH control during synthesis.

Q3: The morphology of my synthesized particles, viewed under a Scanning Electron Microscope (SEM), is irregular and agglomerated, not the well-defined crystals reported in the literature. How can I improve this?

A3: Particle morphology is closely linked to the underlying crystal structure and growth process. Irregular or agglomerated particles often form when nucleation is too rapid and uncontrolled, or when crystal growth is hindered. To obtain well-defined architectures like single-crystals or hierarchical structures, it is essential to carefully control synthesis parameters such as the molar ratio of reagents, reactant concentration, reaction time, and temperature.[2]

Q4: My final product is an off-color or contains visible impurities. What are the likely causes?

A4: Discoloration or impurities can stem from several sources. Incomplete reactions may leave behind unreacted precursors, such as copper (II) hydroxide or basic copper carbonate.[3] The presence of unintended phases can also occur if reaction conditions (e.g., temperature, pH) are not optimal. For example, in the synthesis of related copper-substituted materials, incorrect thermal treatment can lead to the formation of separate copper oxide (CuO) phases.[1] Ensuring stoichiometric amounts of reactants and adequate reaction time is critical.[3]

Q5: How does the choice of precursor affect the final product quality?

A5: The choice of copper precursor can significantly influence reaction kinetics and, consequently, the quality of the copper hydroxide phosphate. Using highly reactive precursors like copper (II) hydroxide can dramatically shorten reaction times compared to more inert precursors like copper oxide or basic copper carbonate.[3] The physical properties of the precursor, such as the bulk density of basic copper carbonate, can also play a role in the reaction.[4]

Troubleshooting Guide

This guide addresses common issues encountered during copper hydroxide phosphate synthesis.

Problem	Potential Cause(s)	Suggested Solution(s)
Amorphous Product or Poor Crystallinity (Broad XRD Peaks)	1. Low Reaction Temperature: Insufficient thermal energy for crystal growth. 2. Incorrect pH: pH outside the optimal range for Cu₂(OH)PO₄ formation. 3. Short Reaction Time: Incomplete crystallization process.	1. Optimize Temperature: For hydrothermal synthesis, systematically increase the temperature. For aqueous methods, ensure the mixture is briefly heated to boiling to drive the reaction to completion.[4] 2. Control pH: Adjust the pH of the reaction mixture. For example, a drop in pH from ~8 to 4 is noted during the addition of phosphoric acid to copper carbonate.[4] 3. Increase Reaction Time: Extend the duration of the reaction to allow for complete crystal formation.
Presence of Impure Phases (Extra XRD Peaks)	1. Non-Stoichiometric Reagents: Incorrect molar ratio of copper source to phosphate source. 2. Incomplete Reaction: Insufficient time or temperature for the full conversion of precursors.[3] 3. Local pH Variations: Poor mixing leading to inhomogeneous reaction conditions.	1. Verify Stoichiometry: Accurately measure and use at least stoichiometric quantities of phosphoric acid.[3][4] 2. Ensure Complete Reaction: Increase reaction time and/or temperature. Mechanical agitation is crucial for homogeneity.[4] 3. Improve Mixing: Ensure vigorous and continuous stirring throughout the reagent addition and reaction process.
Irregular Particle Morphology (from SEM)	1. Uncontrolled Nucleation: Reagent addition is too fast, leading to rapid, uncontrolled precipitation. 2. Suboptimal Synthesis Parameters: The combination of temperature, concentration, and time is not conducive to ordered crystal growth.[2]	1. Slow Reagent Addition: Add the phosphate source dropwise to the copper precursor suspension over a defined period (e.g., 15 minutes).[4] 2. Systematic Parameter Tuning: Methodically vary the molar ratio of reagents, concentration, reaction time, and temperature to find the optimal conditions for the desired morphology.[2]

Experimental Protocols

Protocol 1: Hydrothermal Synthesis for Controlled Morphologies

This method is adapted for synthesizing Cu₂(OH)PO₄ with complex and well-defined architectures.[2] The control of synthetic parameters is essential for minimizing defects and achieving desired morphologies.

• Preparation: In a typical synthesis, solutions of a copper salt (e.g., Cu(NO₃)₂·3H₂O) and a phosphate source (e.g., Na₂HPO₄·12H₂O) are prepared separately using deionized water.

• Reaction: The phosphate solution is added to the copper salt solution under vigorous stirring. The molar ratio of the initial reagents is a critical parameter to control.

• Hydrothermal Treatment: The resulting mixture is transferred to a Teflon-lined stainless steel autoclave. The autoclave is sealed and maintained at a specific temperature (e.g., 120-180 °C) for a set duration (e.g., 12-24 hours).

• Cooling and Washing: After the reaction, the autoclave is allowed to cool to room temperature naturally. The precipitate is collected by centrifugation, washed repeatedly with deionized water and absolute ethanol (B145695) to remove any remaining ions.

• Drying: The final product is dried in an oven at a moderate temperature (e.g., 60 °C) for several hours.

Protocol 2: Aqueous Precipitation Method

This method describes a common route for producing Cu₂(OH)PO₄ powder.[4]

• Preparation: An aqueous suspension of a copper precursor, such as basic copper carbonate (with a bulk density < 800 g/L), is prepared in a reaction vessel.[4]

• Reaction: The suspension is heated to a temperature below 70 °C (e.g., 60 °C). An 85% phosphoric acid solution is then added dropwise over a period of about 15 minutes while maintaining mechanical stirring.[4]

• Agitation: The reaction mixture is continuously stirred at the same temperature for a period to ensure homogeneity.

• Boiling: The mixture is then briefly heated to the boiling point of the aqueous phase (90-100 °C) for 15-60 minutes to complete the reaction and remove residual carbon dioxide.[4]

• Separation and Drying: The resulting copper hydroxide phosphate precipitate is separated from the aqueous phase by filtration. The product is then dried under atmospheric or reduced pressure at 100-120 °C.[4]

Visualizations

References

• 1. Diffusion of Copper Ions in the Lattice of Substituted Hydroxyapatite during Heat Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. DE19543803B4 - Process for the preparation of copper (II) hydroxide phosphate - Google Patents [patents.google.com]
• 4. US4567220A - Production of copper(II) hydroxide phosphate with a light natural color and an average grain size less than 10 microns - Google Patents [patents.google.com]

"challenges in scaling up copper hydroxide phosphate production"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of copper hydroxide (B78521) phosphate (B84403).

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of copper hydroxide phosphate, providing potential causes and recommended solutions in a question-and-answer format.

Problem 1: The final product has a dark or inconsistent color instead of the desired light green/blue.

• Potential Cause 1: High Reaction Temperature. Temperatures exceeding 70°C during precipitation or post-agitation can lead to the formation of dark, coarse, and crystalline copper phosphates.[1]

  • Solution: Maintain a strict temperature range of 40°C to 70°C throughout the precipitation and post-agitation steps. For optimal results, a temperature of around 60°C is often advantageous.[1]

• Potential Cause 2: Inadequate Precursor Quality. The bulk density of the precursor, such as basic copper carbonate, can influence the final product's color. Using a precursor with a high bulk density (e.g., > 800 g/L) can result in a darker product.[1]

  • Solution: Utilize a basic copper carbonate with a bulk density in the range of 100 to 800 g/L, with a preferred range of 300 to 600 g/L for a lighter-colored product.[1]

• Potential Cause 3: Incomplete Reaction or Impurities. The presence of unreacted starting materials or side products can affect the color. Incomplete conversion can disturb the final color.[2]

  • Solution: Ensure stoichiometric or a slight excess of phosphoric acid is used. Also, allow for sufficient post-agitation time (0.5 to 8 hours) to ensure the complete transformation of any intermediate products.[1] A final brief heating step to boiling (90°C to 100°C for 15 to 60 minutes) can help remove residual carbon dioxide, which may also impact the final product.[1]

Problem 2: The average grain size of the product is too large (e.g., > 10 microns).

• Potential Cause 1: High Reaction Temperature. As with color, high temperatures can promote the growth of larger crystals.[1]

  • Solution: Adhere to the recommended temperature range of 40°C to 70°C.[1]

• Potential Cause 2: Extended Post-Agitation at High Temperatures. Prolonged agitation at the upper end of the temperature range can lead to crystal growth.

  • Solution: Optimize the post-agitation time. While it can range from 0.5 to 8 hours, monitor the particle size and adjust the time accordingly.[1]

• Potential Cause 3: High Bulk Density of Precursor. A denser starting material can lead to a coarser final product.[1]

  • Solution: Use a basic copper carbonate with a lower bulk density (ideally 300 to 600 g/L) to achieve a smaller average grain size.[1]

Problem 3: The reaction time is excessively long, hindering scale-up.

• Potential Cause 1: Use of Basic Copper Carbonate as a Precursor. The reaction of basic copper carbonate with phosphoric acid can be slow, with reaction times up to 12 hours, which is undesirable for large-scale production.[2]

  • Solution: Consider using copper (II) hydroxide as the copper source. This can significantly reduce the reaction time, often to under 2 hours.[2]

• Potential Cause 2: Low Reaction Temperature. While high temperatures are detrimental, temperatures below 40°C can significantly prolong the required post-agitation time (more than 8 hours).[1]

  • Solution: Maintain the reaction temperature within the optimal range of 40°C to 70°C to balance reaction speed and product quality.[1]

Problem 4: Excessive foaming and gas evolution during the reaction.

• Potential Cause: Use of a Carbonate Precursor. The reaction between basic copper carbonate and phosphoric acid releases carbon dioxide (CO2), leading to foaming and potential safety issues on a larger scale.[2]

  • Solution: Switch to a non-carbonate precursor like copper (II) hydroxide. This eliminates the formation of CO2 gas, leading to a safer and more controlled reaction.[2]

Frequently Asked Questions (FAQs)

Q1: What are the key process parameters to control during the synthesis of copper hydroxide phosphate?

A1: The most critical parameters are:

• Temperature: Should be maintained between 40°C and 70°C.[1]

• pH: The initial pH of the copper precursor suspension is typically around 8, drops to about 4 upon phosphoric acid addition, and then rises to around 5.[1]

• Precursor Bulk Density: For basic copper carbonate, a bulk density of 100-800 g/L is recommended.[1]

• Post-Agitation Time: This can range from 0.5 to 8 hours and is crucial for achieving the desired product characteristics.[1]

Q2: What is a typical yield for the precipitation method using basic copper carbonate?

A2: A reported example using basic copper carbonate and phosphoric acid yielded 84 grams of copper hydroxide phosphate from 83 grams of basic copper carbonate, which is approximately 94% of the theoretical yield.[1]

Q3: Are there alternative, more "green" synthesis methods for copper hydroxide phosphate?

A3: Yes, mechanochemical and hydrothermal synthesis methods are considered more environmentally friendly alternatives.[3][4] Mechanochemical synthesis can be carried out at room temperature without a solvent.[3][4] These methods can lead to time savings, lower energy costs, and reduced environmental impact compared to traditional precipitation methods.[3][5]

Q4: How does the choice of copper precursor affect the overall process?

A4: The choice of precursor has a significant impact:

• Basic Copper Carbonate: Leads to longer reaction times (up to 12 hours) and CO2 evolution, causing foaming.[2]

• Copper (II) Hydroxide: Results in much shorter reaction times (typically under 2 hours) and avoids CO2-related issues, making it more suitable for large-scale production.[2]

Data Presentation

Table 1: Influence of Reaction Parameters on Product Characteristics

Parameter	Condition	Resulting Product Characteristics
Temperature	40°C - 70°C	Light natural color, average grain size < 10 microns
> 70°C	Dark and coarse crystalline product
< 40°C	Requires very long post-agitation times (> 8 hours)
Precursor Bulk Density (Basic Copper Carbonate)	100 - 800 g/L	Favorable for desired product properties
> 800 g/L	Darker product, larger mean grain size (~20 microns)
Post-Agitation Time	0.5 - 8 hours	Necessary for complete conversion to the final product

Experimental Protocols

Protocol 1: Synthesis of Copper Hydroxide Phosphate via Precipitation from Basic Copper Carbonate

This protocol is based on a method described in a US patent, aiming for a light-colored product with a small grain size.[1]

Materials:

• Basic copper carbonate (bulk density ~500 g/L)

• 85% Phosphoric acid

• Deionized water

Equipment:

• Reaction vessel with a stirrer

• Heating mantle or water bath with temperature control

• pH meter

• Filtration apparatus (e.g., Büchner funnel)

• Drying oven

Procedure:

• Prepare an aqueous suspension of basic copper carbonate (e.g., 83 g in 500 ml of water). The concentration should be between 5% and 25% by weight.

• Heat the suspension to 60°C while stirring. The initial pH of the aqueous phase will be approximately 8.

• Slowly add a stoichiometric amount or a slight excess (e.g., 5% by mass) of 85% phosphoric acid (e.g., 50 g) to the suspension over a period of 15 minutes. The temperature should be maintained at 60°C.

• During the addition of phosphoric acid, the pH will drop to approximately 4.

• After the addition is complete, continue to agitate the mixture at a temperature between 40°C and 70°C (e.g., 55°C) for a post-agitation period of 40 minutes to 8 hours. During this time, the pH will rise to above 5 and then stabilize.

• After post-agitation, briefly heat the reaction mixture to boiling (90°C - 100°C) for 15 to 60 minutes to remove any residual carbon dioxide.

• Separate the copper (II) hydroxide phosphate precipitate from the aqueous phase by filtration.

• Dry the product under atmospheric or reduced pressure at a temperature between 100°C and 120°C.

Visualizations

Caption: Experimental workflow for copper hydroxide phosphate synthesis.

References

• 1. US4567220A - Production of copper(II) hydroxide phosphate with a light natural color and an average grain size less than 10 microns - Google Patents [patents.google.com]
• 2. DE19543803B4 - Process for the preparation of copper (II) hydroxide phosphate - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of copper hydroxyphosphate under the principles of green chemistry [systems.enpress-publisher.com]
• 5. discovery.researcher.life [discovery.researcher.life]

Technical Support Center: Improving the Catalytic Activity of Copper Hydroxide Phosphate

This technical support center is designed for researchers, scientists, and drug development professionals working with copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄) catalysts. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in optimizing your catalytic experiments.

Troubleshooting and FAQs

This section addresses common issues encountered during the synthesis and application of Cu₂(OH)PO₄ catalysts.

Question	Answer
Synthesis & Morphology
My Cu₂(OH)PO₄ crystals are not uniform in size and shape. What could be the cause?	The morphology of Cu₂(OH)PO₄ is highly sensitive to synthesis conditions. Key factors include: • pH: This is a critical parameter. Different pH levels can lead to morphologies ranging from nanorods to hierarchical flower-like structures.[1] • Temperature: Reaction temperature influences nucleation and crystal growth rates.[1] • Precursor Concentration: The concentration of copper and phosphate sources affects the dimensionality of the final structures.[1] • Additives: Surfactants and organic amines can act as morphology-controlling agents.[2][3]
I am observing impurities in my final product after synthesis. How can I improve the purity?	Impurities can arise from incomplete reactions or the formation of other copper phases. To improve purity: • Control pH carefully: Deviations from the optimal pH can lead to the formation of copper oxide or other copper phosphate species.[4] • Ensure proper mixing: Homogeneous mixing of precursors is crucial for a complete reaction. • Wash the product thoroughly: After synthesis, wash the precipitate several times with deionized water and ethanol (B145695) to remove any unreacted precursors or byproducts.
My catalyst yield is consistently low. What are the contributing factors?	Low yield can be due to several factors: • Incomplete precipitation: Ensure the pH is optimal for the complete precipitation of Cu₂(OH)PO₄. • Loss during washing: Be careful during the washing and centrifugation steps to avoid losing the fine powder. • Suboptimal reaction time: The reaction may not have gone to completion. A time-course study can help determine the optimal reaction duration.
Catalytic Activity
The catalytic activity of my Cu₂(OH)PO₄ is lower than expected. How can I improve it?	Several factors influence catalytic activity: • Morphology and Exposed Facets: Different crystal morphologies exhibit varying activities. For instance, sheet-like morphologies with a higher percentage of reactive {011} facets have shown enhanced activity in phenol (B47542) hydroxylation.[2][3] • Surface Area: While Cu₂(OH)PO₄ is typically a low-surface-area material, maximizing the available active sites is crucial.[5] • Purity of the Catalyst: Ensure your catalyst is free from impurities that might block active sites.
My catalyst deactivates quickly during the reaction. What are the common causes and solutions?	Catalyst deactivation is a common issue, often due to: • Fouling or Coking: Organic molecules from the reaction mixture can adsorb onto the active sites. This is common in phenol hydroxylation, where tar-like byproducts can form.[6][7] A color change of the catalyst to dark brown or black can indicate coking.[6] • Copper Leaching: A small amount of active copper species might leach into the reaction medium.[6] Solution: Regeneration of the catalyst is often possible. A common method is calcination in air to burn off the organic deposits.[5]
Catalyst Regeneration
How can I regenerate my deactivated Cu₂(OH)PO₄ catalyst?	A common and effective method for regenerating a coked Cu₂(OH)PO₄ catalyst is recalcination .[5] This involves heating the used catalyst in air at an elevated temperature to burn off the adsorbed organic species. The exact temperature and duration will depend on the extent of deactivation but starting with a temperature around 550°C is a common practice for similar catalysts.[8] It's crucial to perform a thermogravimetric analysis (TGA) on the deactivated catalyst to determine the optimal regeneration temperature.

Data Presentation

The following tables summarize quantitative data on the performance of copper-based catalysts in phenol hydroxylation, providing a baseline for experimental design and comparison.

Table 1: Performance of Copper-Based Catalysts in Phenol Hydroxylation

Catalyst	Phenol Conversion (%)	Selectivity to Dihydroxybenzenes (%)	Key Products	Reference
Cu-apatite	64	95	Catechol, Hydroquinone	[9]
Cu₂(OH)PO₄	High activity reported, often higher than TS-1	Not specified	Dihydroxybenzenes	[5][9]
Porous CuO monoliths	Variable, dependent on surface area	Not specified	Catechol, Hydroquinone	[10]

Experimental Protocols

This section provides detailed methodologies for the synthesis, characterization, and application of Cu₂(OH)PO₄ catalysts.

Synthesis of Cu₂(OH)PO₄ via Hydrothermal Method

This protocol is adapted from methods described for synthesizing Cu₂(OH)PO₄ with controlled morphologies.[2][3][11]

Materials:

• Copper(II) salt (e.g., Cu(NO₃)₂, CuSO₄)

• Phosphate source (e.g., (NH₄)₂HPO₄, H₃PO₄)

• pH adjusting agent (e.g., NaOH, organic amines like ethylenediamine)

• Deionized water

• Teflon-lined stainless steel autoclave

Procedure:

• Prepare an aqueous solution of the copper(II) salt.

• Prepare a separate aqueous solution of the phosphate source.

• While stirring vigorously, add the phosphate solution to the copper salt solution.

• Adjust the pH of the resulting mixture to the desired value (e.g., between 3 and 7) by adding the pH adjusting agent dropwise. The final pH will significantly influence the morphology.

• Transfer the mixture to a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it to the desired temperature (e.g., 100-180°C) for a specific duration (e.g., 12-24 hours).

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the precipitate by centrifugation or filtration.

• Wash the product repeatedly with deionized water and then with ethanol to remove any unreacted ions and byproducts.

• Dry the final product in an oven at a moderate temperature (e.g., 60-80°C) overnight.

Catalytic Activity Testing: Phenol Hydroxylation

This protocol outlines a typical procedure for evaluating the catalytic activity of Cu₂(OH)PO₄ in the hydroxylation of phenol.[5][9]

Materials:

• Cu₂(OH)PO₄ catalyst

• Phenol

• Hydrogen peroxide (H₂O₂) (30% aqueous solution)

• Solvent (e.g., water, acetonitrile)

• Glass reactor with a magnetic stirrer and temperature control

Procedure:

• Add a specific amount of the Cu₂(OH)PO₄ catalyst and the solvent to the glass reactor.

• Add the desired amount of phenol to the reactor and stir the mixture to ensure a homogeneous suspension.

• Heat the reactor to the desired reaction temperature (e.g., 50-80°C).

• Start the reaction by adding the hydrogen peroxide solution dropwise to the mixture over a period of time to control the reaction rate and temperature.

• Take samples from the reaction mixture at regular intervals for analysis.

• Analyze the samples using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to determine the conversion of phenol and the selectivity towards dihydroxybenzene products (catechol and hydroquinone).

Catalyst Characterization

a) X-ray Diffraction (XRD)

• Purpose: To determine the crystalline phase and purity of the synthesized material.

• Sample Preparation: A small amount of the dried catalyst powder is gently pressed onto a sample holder.

• Analysis: The XRD pattern is recorded, typically using Cu Kα radiation. The resulting diffraction peaks are compared with standard patterns for libethenite (the mineral form of Cu₂(OH)PO₄), such as JCPDS card No. 36-0404, to confirm the crystal structure.[12]

b) Scanning Electron Microscopy (SEM)

• Purpose: To visualize the morphology and size of the catalyst particles.

• Sample Preparation: A small amount of the catalyst powder is dispersed in a volatile solvent like ethanol. A drop of this suspension is placed on an aluminum stub with a conductive carbon tape and allowed to dry.[13] For non-conductive samples, a thin layer of a conductive material (e.g., gold or carbon) is sputtered onto the sample to prevent charging.[14]

• Analysis: The sample is imaged in the SEM to observe the particle shape and size distribution.

c) Fourier-Transform Infrared Spectroscopy (FTIR)

• Purpose: To identify the functional groups present in the catalyst.

• Sample Preparation: The catalyst powder is mixed with KBr and pressed into a thin pellet.[15]

• Analysis: The FTIR spectrum is recorded. For Cu₂(OH)PO₄, characteristic peaks for O-H stretching and bending vibrations, as well as P-O stretching vibrations of the phosphate group, are expected.[16][17]

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships in the context of improving the catalytic activity of copper hydroxide phosphate.

Diagram 1: General experimental workflow for synthesis and catalytic testing.

Diagram 2: Factors influencing the catalytic activity of Cu₂(OH)PO₄.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. apps.dtic.mil [apps.dtic.mil]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

"preventing agglomeration of copper hydroxide phosphate nanoparticles during synthesis"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄) nanoparticles. The focus is on preventing agglomeration to achieve monodisperse, stable nanoparticles.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the primary reasons for the agglomeration of my copper hydroxide phosphate nanoparticles during synthesis?

A1: Nanoparticle agglomeration is a common challenge driven by the high surface energy of the particles. To minimize this energy, nanoparticles tend to cluster together. The main reasons for this are:

• Van der Waals Forces: These are weak, attractive forces between individual nanoparticles that cause them to adhere to one another.

• High Surface Energy: Nanoparticles have a very high surface-area-to-volume ratio, making them thermodynamically unstable. Agglomeration reduces the total surface area, leading to a more stable energetic state.

• Improper Surface Chemistry: Without a protective layer, the atoms on the surface of the nanoparticles are highly reactive and can easily form bonds with neighboring particles.

• Inadequate Control of Reaction Parameters: Factors like pH, temperature, and precursor concentration directly influence nucleation and growth kinetics, which can lead to uncontrolled particle growth and aggregation if not optimized.[1]

Q2: How do I select an appropriate capping agent to prevent agglomeration?

A2: Capping agents (or stabilizers) are molecules that adsorb to the surface of nanoparticles during synthesis, preventing over-growth and aggregation.[2] They provide stability through two main mechanisms:

• Steric Hindrance: Long-chain polymers like Polyvinylpyrrolidone (PVP) or Polyethylene glycol (PEG) create a physical barrier around the nanoparticles, preventing them from getting close enough to agglomerate.[3]

• Electrostatic Repulsion: Charged molecules or ions adsorb to the nanoparticle surface, creating a repulsive electrostatic force between particles that keeps them dispersed in the solvent.

When selecting a capping agent, consider its compatibility with your solvent, the desired final application of the nanoparticles (biocompatibility is crucial for drug delivery), and its effectiveness in controlling particle size and shape.[2][4] Common capping agents for metal-based nanoparticles include PVP, PEG, Cetyltrimethylammonium bromide (CTAB), and Citrate.[3]

Q3: What is the optimal pH for synthesizing monodisperse copper hydroxide phosphate nanoparticles?

A3: The pH of the reaction medium is a critical parameter that significantly impacts the size, stability, and morphology of copper-based nanoparticles.[5] Generally, for the synthesis of copper and copper oxide nanoparticles, increasing the pH (moving to more alkaline conditions) leads to a decrease in particle size.[5][6]

• At low pH (acidic) , a higher rate of oxidation can occur, and the reduction rate is often slower, which may result in larger particles.[5]

• At high pH (alkaline) , the reduction rate of copper ions is typically faster, leading to the rapid formation of many small nuclei and consequently smaller nanoparticles. However, excessively high pH can sometimes cause rapid, uncontrolled precipitation, leading to aggregation.[5]

For copper hydroxide phosphate, precise pH control is essential for tuning morphology.[1][7] While specific optimal values depend on the full protocol, a neutral to slightly alkaline pH range (e.g., pH 7-10) is often a good starting point for optimization.

Q4: How does reaction temperature influence nanoparticle stability and agglomeration?

A4: Temperature affects the kinetics of the synthesis reaction, influencing both the nucleation and growth of nanoparticles.

• Higher Temperatures: Generally increase the reaction rate, leading to faster consumption of precursors. This can result in the formation of smaller nanoparticles.[8] However, excessively high temperatures can also increase the kinetic energy of the nanoparticles, leading to more frequent collisions and a higher likelihood of agglomeration due to increased van der Waals forces.[9]

• Lower Temperatures: Slow down the reaction, which can sometimes lead to larger particles if the growth phase dominates over nucleation.

The optimal temperature is a balance between achieving a sufficient reaction rate for small particle formation and preventing temperature-induced aggregation. Studies on copper hydride nanoparticles show that morphology and size are dependent on the synthesis temperature in the range of 45 °C to 75 °C.[8]

Q5: My nanoparticles are still agglomerating despite using a capping agent. What other parameters can I adjust?

A5: If agglomeration persists, consider the following troubleshooting steps:

• Stirring Rate: The stirring speed affects the homogeneity of the reaction mixture. Inadequate stirring can create local areas of high precursor concentration, leading to uncontrolled growth and agglomeration. Conversely, excessively high stirring might increase particle collision rates. An optimal, consistent stirring speed is crucial.

• Precursor Concentration: High concentrations of copper and phosphate precursors can lead to very fast nucleation and growth, making it difficult to control the final particle size and increasing the risk of aggregation. Try reducing the initial precursor concentrations.

• Rate of Reagent Addition: Adding precursors too quickly can cause a burst of nucleation and uncontrolled growth. A slower, dropwise addition of one reagent to the other often yields smaller, more uniform nanoparticles.

• Post-Synthesis Purification: Immediately after synthesis, nanoparticles should be purified to remove excess reagents, which can destabilize the colloidal suspension over time. This is typically done by repeated centrifugation and redispersion in a suitable solvent.[10]

Data Presentation: Influence of Synthesis Parameters on Nanoparticle Size

Note: The following data is for copper (Cu) and copper oxide (CuO) nanoparticles and is provided as a representative example of how synthesis parameters can influence particle size. Optimal conditions for copper hydroxide phosphate may vary.

Table 1: Effect of pH on Copper-Based Nanoparticle Size

Nanoparticle Type	pH Value	Average Particle Size (nm)	Reference
Copper (Cu)	6	32	[5]
Copper (Cu)	8	25	[5]
Copper (Cu)	10	20	[5]
Copper Oxide (CuO)	8	23.36	[6]
Copper Oxide (CuO)	9	24.15	[6]
Copper Oxide (CuO)	10	25.78	[6]

Table 2: Effect of Capping Agent on Copper Nanoparticle Size

Capping Agent	Average Particle Size (nm)	Reference
Uncapped	2.71	[11]
Polyvinyl alcohol (PVA)	2.22	[11]
Polyvinylpyrrolidone (PVP)	3.10	[11]
Cetyltrimethylammonium bromide (CTAB)	3.31	[11]
Polyethylene glycol (PEG)	1.49	[11]
Oleylamine (OAm)	1.71	[11]

Visualizing Mechanisms and Workflows

Mechanism of Capping Agent Stabilization

The diagram below illustrates how capping agents prevent nanoparticle agglomeration by creating a stabilizing barrier.

Mechanism of nanoparticle stabilization by capping agents.

Troubleshooting Workflow for Nanoparticle Agglomeration

This workflow provides a logical sequence of steps to diagnose and solve issues with nanoparticle agglomeration during synthesis.

Troubleshooting workflow for nanoparticle agglomeration.

Experimental Protocols

Representative Protocol: Precipitation Synthesis of Copper Hydroxide Phosphate Nanoparticles

Disclaimer: This protocol is a representative methodology based on common chemical precipitation techniques for copper-based nanomaterials.[12][13][14] Researchers should optimize these parameters for their specific experimental setup and desired nanoparticle characteristics.

Materials:

• Copper (II) Sulfate Pentahydrate (CuSO₄·5H₂O) or Copper (II) Nitrate Trihydrate (Cu(NO₃)₂·3H₂O)

• Diammonium Phosphate ((NH₄)₂HPO₄) or Phosphoric Acid (H₃PO₄)

• Sodium Hydroxide (NaOH) or Ammonium Hydroxide (NH₄OH) for pH adjustment

• Capping Agent (e.g., Polyvinylpyrrolidone (PVP), MW 40,000)

• Deionized (DI) Water

• Ethanol (B145695)

Procedure:

• Precursor Solution A Preparation: Prepare a 0.1 M aqueous solution of the copper salt (e.g., dissolve 2.5 g of CuSO₄·5H₂O in 100 mL of DI water).

• Precursor Solution B Preparation: Prepare a 0.067 M aqueous solution of the phosphate source (e.g., dissolve 0.88 g of (NH₄)₂HPO₄ in 100 mL of DI water).

• Capping Agent Addition: To the copper salt solution (Solution A), add the capping agent. For example, add PVP to achieve a concentration of 1% (w/v). Stir vigorously with a magnetic stirrer until fully dissolved.

• Reaction Setup: Place Solution A in a reaction vessel (e.g., a three-neck flask) equipped with a magnetic stirrer, a condenser, and a dropping funnel. Heat the solution to the desired reaction temperature (e.g., 60 °C) under constant stirring (e.g., 400 rpm).

• pH Adjustment: Before adding the phosphate source, adjust the pH of the heated copper salt solution to the desired value (e.g., pH 8.0) by slowly adding a 1 M NaOH solution dropwise.

• Nanoparticle Precipitation: Add the phosphate solution (Solution B) into the dropping funnel and add it dropwise to the heated, pH-adjusted copper solution over a period of 30 minutes under continuous stirring. A pale blue or green precipitate should form.

• Aging: After the addition is complete, allow the reaction mixture to age at the set temperature for 1-2 hours under continuous stirring to ensure complete reaction and promote uniform crystal growth.

• Purification: Cool the suspension to room temperature. Separate the nanoparticles from the solution by centrifugation (e.g., 8000 rpm for 15 minutes).

• Washing: Discard the supernatant and resuspend the nanoparticle pellet in DI water using sonication. Centrifuge again. Repeat this washing step twice with DI water and once with ethanol to remove unreacted precursors and excess capping agent.

• Drying/Storage: The purified nanoparticles can be dried in a vacuum oven at a low temperature (e.g., 40-50 °C) to obtain a powder or resuspended in a suitable solvent for storage as a colloidal suspension.

References

• 1. benchchem.com [benchchem.com]
• 2. Role of capping agents in the application of nanoparticles in biomedicine and environmental remediation: recent trends and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Significance of Capping Agents of Colloidal Nanoparticles from the Perspective of Drug and Gene Delivery, Bioimaging, and Biosensing: An Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Effect of synthesis temperature on the morphology and stability of copper(i) hydride nanoparticles - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. DE19543803B4 - Process for the preparation of copper (II) hydroxide phosphate - Google Patents [patents.google.com]
• 13. Synthesis and Characterization of Monodispersed Copper Colloids in Polar Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

"troubleshooting poor crystallinity in hydrothermally synthesized Cu2(OH)PO4"

This technical support center is designed for researchers, scientists, and drug development professionals encountering challenges with the hydrothermal synthesis of copper(II) hydroxyphosphate (Cu₂(OH)PO₄). The following troubleshooting guides and frequently asked questions (FAQs) address common issues, with a specific focus on achieving high crystallinity.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing Cu₂(OH)PO₄ crystals? A1: The most prevalent methods include hydrothermal synthesis, wet-chemical precipitation at controlled temperatures and pH, and mechanochemical (solvent-free) approaches.[1][2] The hydrothermal method is widely employed for its ability to produce a variety of well-defined and highly crystalline morphologies.[1][3][4]

Q2: Which synthesis parameters have the most significant impact on the final crystal morphology and crystallinity? A2: The morphology and crystallinity of Cu₂(OH)PO₄ are highly sensitive to several parameters. The most influential factors are:

• pH of the reaction solution: This is a critical factor. Adjusting the pH can produce a wide range of shapes, from microrods to walnut-shaped microspheres.[3][5][6]

• Reaction Temperature: Temperature affects nucleation, crystal growth rates, and the stability of the Cu₂(OH)PO₄ phase.[7][8][9]

• Reaction Time: The duration of the hydrothermal process influences the extent of crystal growth and can be optimized to improve crystallinity.[10]

• Precursors: The choice of copper salt (e.g., CuSO₄, Cu(NO₃)₂, Cu(CH₃COO)₂) and phosphate (B84403) source can impact the final structure due to the varying interactions of anions in the solution.[6][11]

• Additives: Organic amines can act as morphology-controlling agents, guiding the growth of specific crystal facets to form prisms, sheets, or other complex shapes.[4][12]

Q3: How can I confirm the crystallinity and phase purity of my synthesized Cu₂(OH)PO₄? A3: The primary technique for this characterization is Powder X-ray Diffraction (XRD). A highly crystalline sample will show sharp, well-defined diffraction peaks that match the standard pattern for orthorhombic Cu₂(OH)PO₄ (JCPDS No. 36-0404).[11] Broad, poorly defined peaks indicate low crystallinity or an amorphous product. The absence of peaks from other phases confirms purity.

Q4: Can additives or surfactants be used to improve crystallinity? A4: While many successful syntheses are performed without any surfactants or templates, certain additives can be used to control morphology.[5] Organic amines, for instance, have been used as morphology-controlling agents to produce specific shapes like sheets and prisms.[4] However, their primary role is to direct shape rather than inherently improve poor crystallinity. Optimizing core parameters like temperature, time, and pH is more direct for improving crystallinity.

Troubleshooting Guide: Poor Crystallinity

Poor crystallinity, often observed as broad and ill-defined peaks in an XRD pattern, is a common issue in hydrothermal synthesis. This guide provides a systematic approach to diagnosing and resolving the problem.

Troubleshooting Workflow

Caption: A workflow for troubleshooting poor crystallinity in Cu₂(OH)PO₄.

Data Presentation: Influence of Synthesis Parameters

The following tables summarize the impact of key experimental parameters on the final product, as reported in various studies.

Table 1: Effect of pH on Cu₂(OH)PO₄ Morphology

pH Value	Resulting Morphology	Reference(s)
2.5 - 4.0	Microrods
7.0	Walnut-shaped microspheres	[5][11]
9.0	Lamellae stacking into aggregates	[13]
Alkaline	Straw sheaf-like, microflowers, arrow-like	[6]

Table 2: Effect of Temperature and Time on Crystallinity

Parameter	Condition	Observation	Reference(s)
Temperature	Increasing from 120°C to 175°C	Improved crystallinity and change in morphology from plates to thinner flakelets.	[9]
Calcination above 650°C	Dehydration and transformation into a new phase (Cu₄O(PO₄)₂).	[3]
Increasing temperature	Sharper diffraction peaks, indicating better crystallization.	[7]
Time	Increasing from 6h to 24h	General increase in crystal size and potential improvement in crystallinity.
Insufficient time	Incomplete reaction, leading to amorphous or poorly crystalline product.	[10]

Experimental Protocols

General Hydrothermal Synthesis Protocol for Crystalline Cu₂(OH)PO₄

This protocol provides a generalized starting point. Optimal parameters may vary and should be determined experimentally.

• Precursor Solution Preparation:

  • Prepare an aqueous solution of a copper salt (e.g., 0.1 M Copper(II) Sulfate Pentahydrate, CuSO₄·5H₂O).

  • Prepare a separate aqueous solution of a phosphate source (e.g., 0.05 M Sodium Phosphate Dibasic, Na₂HPO₄).

• Reaction Mixture Assembly:

  • Slowly add the phosphate solution to the copper salt solution under vigorous stirring.

  • Adjust the pH of the resulting suspension to a target value (e.g., pH 7.0) using a dilute solution of Sodium Hydroxide (NaOH) or Phosphoric Acid (H₃PO₄).

• Hydrothermal Reaction:

  • Transfer the final mixture into a Teflon-lined stainless-steel autoclave, filling it to no more than 80% of its volume.

  • Seal the autoclave tightly and place it in a programmable oven.

  • Heat the autoclave to the desired reaction temperature (e.g., 160-180°C) and hold for a specified duration (e.g., 24 hours).[7]

• Product Recovery and Cleaning:

  • Allow the autoclave to cool down to room temperature naturally.

  • Open the autoclave and collect the precipitate by centrifugation or vacuum filtration.

  • Wash the collected solid multiple times with deionized water to remove any unreacted ions.

  • Perform a final wash with ethanol (B145695) to aid in drying.

• Drying:

  • Dry the final product in an oven at a low temperature (e.g., 60-80°C) for several hours until a constant weight is achieved.

Parameter Relationships

The interplay between synthesis parameters determines the final characteristics of the Cu₂(OH)PO₄ product.

Caption: Influence of key synthesis parameters on product characteristics.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. jmaterenvironsci.com [jmaterenvironsci.com]
• 8. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 9. Temperature-dependent crystallinity and morphology of LiFePO4 prepared by hydrothermal synthesis - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]

"optimization of reaction conditions for phenol hydroxylation over Cu2(OH)PO4"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing copper(II) hydroxyphosphate (Cu2(OH)PO4) as a catalyst for phenol (B47542) hydroxylation.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Cu2(OH)PO4 in phenol hydroxylation?

A1: Cu2(OH)PO4 acts as a heterogeneous catalyst. Its primary role is to activate hydrogen peroxide (H₂O₂) to generate highly reactive hydroxyl radicals (•OH). These radicals then attack the phenol molecule, leading to the formation of dihydroxybenzene isomers, mainly catechol and hydroquinone (B1673460).[1] The Cu(II) centers on the catalyst's surface are crucial for this activation process.[1]

Q2: What are the main products of phenol hydroxylation using this catalyst?

A2: The main products are dihydroxybenzenes, specifically catechol and hydroquinone.[1][2] In some cases, particularly with substituted phenols like 2,3,6-trimethylphenol, the corresponding hydroquinone and benzoquinone derivatives are the major products.[2]

Q3: How does the reaction temperature affect the process?

A3: Increasing the reaction temperature generally enhances phenol conversion.[1][3] However, excessively high temperatures can lead to the decomposition of H₂O₂ into oxygen and water, which reduces the efficiency of the hydroxylation process and may promote the formation of undesired side products.[2][3] For instance, studies on similar copper-based catalysts have shown that as the temperature rises from 25°C to 90°C, phenol conversion can significantly increase, but temperatures around 100°C can become detrimental due to H₂O₂ decomposition.[3]

Q4: What is the influence of the solvent on the reaction?

A4: Phenol hydroxylation over Cu2(OH)PO4 proceeds readily in water.[2] The reaction is more difficult in organic media.[2]

Q5: Is the Cu2(OH)PO4 catalyst reusable?

A5: Yes, the Cu2(OH)PO4 catalyst is stable and can be regenerated. It can be recovered from the reaction mixture and reactivated by recalcination in air.[2] Studies on analogous copper-apatite catalysts have demonstrated good performance after multiple cycles with only a slight loss of activity and selectivity.[3][4]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Phenol Conversion	1. Insufficient reaction temperature. 2. Inadequate amount of catalyst. 3. Suboptimal phenol to H₂O₂ molar ratio. 4. Catalyst deactivation. 5. Incorrect solvent.	1. Gradually increase the reaction temperature, monitoring for H₂O₂ decomposition (e.g., up to 70-90°C).[3] 2. Increase the catalyst loading. 3. Optimize the molar ratio of phenol to H₂O₂.[2] 4. Regenerate the catalyst by filtering, washing, and recalcining in air.[2] 5. Ensure water is used as the reaction medium.[2]
Low Selectivity to Dihydroxybenzenes (High formation of byproducts/tar)	1. Excessively high reaction temperature. 2. High concentration of H₂O₂. 3. Prolonged reaction time. 4. Suboptimal pH.	1. Reduce the reaction temperature to minimize side reactions and H₂O₂ decomposition.[2] 2. Optimize the H₂O₂ concentration; consider adding it dropwise to maintain a low instantaneous concentration.[2] 3. Reduce the reaction time; prolonged reactions can lead to the oxidation of dihydroxybenzenes.[3] 4. Adjust the pH of the reaction medium. Low pH may increase conversion but can also lead to more side products.[2]
Inconsistent Results	1. Inhomogeneous catalyst dispersion. 2. Variations in catalyst morphology. 3. Inconsistent H₂O₂ addition.	1. Ensure vigorous stirring to maintain a uniform suspension of the catalyst. 2. The morphology of Cu2(OH)PO4 crystals can affect activity. Ensure consistent catalyst synthesis protocol.[5] 3. Use a syringe pump for the controlled and reproducible addition of H₂O₂.[2]

Data Presentation

Table 1: Influence of Reaction Temperature on Phenol Hydroxylation over a Cu-Apatite Catalyst

Temperature (°C)	Phenol Conversion (%)	Dihydroxybenzene Selectivity (%)
25	23	~95
50	45	~95
70	64	~95
90	72	~93
100	<70	Not specified

Note: Data is based on a study using a copper-incorporated apatite catalyst, which serves as an analogue to Cu2(OH)PO4. The decrease in conversion at 100°C is attributed to H₂O₂ decomposition.[3]

Table 2: Catalytic Performance for 2,3,6-Trimethylphenol Hydroxylation

Catalyst	Substrate	Conversion (%)	Major Product	Selectivity (%)	Reaction Atmosphere
Cu2(OH)PO4	2,3,6-Trimethylphenol	40.2	Trimethylhydroquinone	72.2	Air
Cu2(OH)PO4	2,3,6-Trimethylphenol	40.2	Trimethylhydroquinone	94.7	N₂

Note: This data highlights the influence of the reaction atmosphere on product selectivity.[2]

Experimental Protocols

1. Catalyst Synthesis (Hydrothermal Method)

A typical hydrothermal synthesis of Cu2(OH)PO4 involves the following steps:

• Dissolve copper acetate (B1210297) and phosphoric acid in deionized water.

• Add an organic amine, such as ethylenediamine, to the solution as a morphology-controlling agent.[5]

• Transfer the resulting mixture to a Teflon-lined stainless steel autoclave.

• Heat the autoclave at a specified temperature (e.g., 90°C) for a designated period (e.g., 24 hours).[2][5]

• After cooling to room temperature, filter the solid product, wash it thoroughly with deionized water and ethanol, and dry it in an oven.

2. Phenol Hydroxylation Reaction

• Add a specific amount of the Cu2(OH)PO4 catalyst and phenol to a batch reactor containing deionized water.

• Heat the mixture to the desired reaction temperature (e.g., 70°C) under vigorous stirring.

• Add a predetermined amount of hydrogen peroxide (H₂O₂) to the reactor. For better selectivity, H₂O₂ can be added dropwise over a period of time.[2]

• Allow the reaction to proceed for the desired duration (e.g., 2-3 hours).[3]

• After the reaction, cool the mixture and separate the catalyst by filtration.

• Analyze the liquid phase using techniques like High-Performance Liquid Chromatography (HPLC) to determine the conversion of phenol and the selectivity of the products.

Visualizations

Caption: Experimental workflow for catalyst synthesis and phenol hydroxylation.

Caption: Simplified reaction mechanism for phenol hydroxylation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Regeneration and Stability of Copper Hydroxide Phosphate Catalysts

This technical support center is designed for researchers, scientists, and drug development professionals utilizing copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)(PO₄)) catalysts. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges related to catalyst stability and regeneration.

Troubleshooting Guides and FAQs

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: My catalyst's activity has significantly dropped after the first reaction cycle. What are the likely causes and how can I resolve this?

A significant drop in catalytic activity is a common issue and can be attributed to several factors:

• Fouling or Coking: Organic molecules from the reaction mixture, such as substrates, products, or intermediates, can adsorb onto the active sites of the catalyst or block its pores. A visual sign of coking can be the catalyst changing color to dark brown or black.[1]

• Copper Leaching: A portion of the active copper species may leach into the reaction medium, which reduces the number of active sites on the catalyst.[1] This is more probable in acidic reaction conditions.[1]

• Structural Changes: The active sites on the catalyst might undergo a structural transformation, for instance, the loss of essential hydroxyl (-OH) groups that are vital for its catalytic function.[1]

Solution:

• Washing: After the reaction, thoroughly wash the catalyst with a suitable solvent like acetone (B3395972) or ethanol (B145695) to remove adsorbed organic species.

• Regeneration by Calcination: The most effective method to restore the catalyst's activity is through thermal regeneration. This involves heating the used catalyst in a furnace with a continuous flow of air. A temperature range of 400°C to 500°C for 3-4 hours is generally effective.[1] Caution: Do not exceed 600°C, as this can cause the Cu₂(OH)(PO₄) to decompose into Cu₄O(PO₄)₂, leading to an irreversible change.[1]

• Leaching Test: To determine if copper leaching is an issue, you can analyze the reaction filtrate for the presence of copper ions using techniques such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) analysis.[1]

Q2: The color of my blue-green Cu₂(OH)(PO₄) catalyst has turned dark brown or black after the reaction. What does this signify?

A color change from the characteristic blue-green of Cu₂(OH)(PO₄) to a darker shade, such as brown or black, typically indicates fouling or coking.[1] This is due to the deposition of carbonaceous materials on the catalyst's surface, which blocks the active sites and reduces catalytic activity.[1]

Q3: How can I confirm if my catalyst has been successfully regenerated?

Successful regeneration can be verified through:

• Performance Testing: The most definitive test is to reuse the regenerated catalyst in the same reaction and compare its activity (e.g., conversion and selectivity) with that of the fresh catalyst.

• Characterization Techniques: Techniques like X-ray Diffraction (XRD) can be used to confirm that the crystal structure of the catalyst has been preserved after the regeneration process.

Q4: My catalyst's performance has not been fully restored after regeneration. What could be the reason?

If the catalyst's activity is not fully recovered, it could be due to:

• Incomplete Removal of Coke: The calcination time or temperature may not have been sufficient to completely burn off all the deposited organic residues.

• Irreversible Deactivation: Some deactivation mechanisms are irreversible. This includes significant copper leaching or thermal degradation (sintering) of the catalyst structure if it was exposed to excessively high temperatures during the reaction or regeneration. The decomposition of Cu₂(OH)(PO₄) can occur at temperatures above 650°C.

• Poisoning: The catalyst may have been exposed to substances that act as poisons, such as sulfur or chlorine compounds, which can irreversibly bind to the active sites.

Data Presentation

The following table summarizes representative performance data for the hydroxylation of phenol (B47542) using a fresh, deactivated, and regenerated Cu₂(OH)(PO₄) catalyst.

Catalyst State	Phenol Conversion (%)	Dihydroxybenzene Selectivity (%)	Key Products
Fresh	High (Reported to be even higher than TS-1 catalyst)	Not specified	Dihydroxybenzenes
Deactivated (1st Reuse)	Moderately Reduced	Slightly Reduced	Dihydroxybenzenes, increased byproducts/tar
Regenerated (by Calcination)	Restored to near-fresh activity	Restored to near-fresh selectivity	Dihydroxybenzenes

Note: This table is a representative summary based on qualitative statements from existing literature. Specific quantitative values will vary depending on the exact reaction conditions.

Experimental Protocols

1. Protocol for Catalyst Synthesis (Precipitation Method)

This protocol describes a facile precipitation method for synthesizing Cu₂(OH)(PO₄).

• Materials:

  • Copper(II) nitrate (B79036) (Cu(NO₃)₂)

  • Ammonium (B1175870) phosphate dibasic ((NH₄)₂HPO₄)

  • Deionized water

• Procedure:

  • Prepare aqueous solutions of Copper(II) nitrate and ammonium phosphate dibasic.

  • Add the ammonium phosphate solution to the copper(II) nitrate solution while stirring. A light-blue solid should precipitate immediately.

  • Continue to stir the mixture for approximately 1 hour.

  • Separate the precipitate by filtration.

  • Wash the precipitate thoroughly with deionized water.

  • Dry the resulting solid at 80°C for 24 hours.

2. Protocol for Catalyst Activity Testing in Phenol Hydroxylation

This protocol outlines a general procedure for testing the catalytic activity of Cu₂(OH)(PO₄) in the hydroxylation of phenol.

• Materials:

  • Cu₂(OH)(PO₄) catalyst

  • Phenol

  • Hydrogen peroxide (H₂O₂) (30% aqueous solution)

  • Solvent (e.g., water or acetone)

  • Internal standard for GC analysis (if required)

• Procedure:

  • Set up a glass reactor with a reflux condenser and a magnetic or mechanical stirrer.

  • Add the solvent, phenol, and catalyst to the reactor in that order.

  • Heat the mixture to the desired reaction temperature (e.g., 80°C) with stirring.

  • Add the hydrogen peroxide solution dropwise or using a metering pump.

  • Allow the reaction to proceed for the desired duration.

  • After the reaction, cool the reactor to room temperature.

  • Separate the catalyst from the reaction mixture by filtration or centrifugation.

  • Analyze the liquid products using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine phenol conversion and product selectivity.

3. Protocol for Catalyst Regeneration (Calcination)

This protocol details the thermal regeneration of a deactivated Cu₂(OH)(PO₄) catalyst.

• Materials:

  • Deactivated Cu₂(OH)(PO₄) catalyst

  • Suitable solvent for washing (e.g., acetone, ethanol)

  • Tube furnace with air supply

• Procedure:

  • Wash the deactivated catalyst thoroughly with a suitable solvent to remove any loosely adsorbed organic species and dry it.

  • Place the washed and dried catalyst in a ceramic boat inside a tube furnace.

  • Heat the catalyst in a continuous flow of air to a temperature between 400°C and 500°C.

  • Maintain this temperature for 3-4 hours.

  • Cool the catalyst down to room temperature under the air flow.

  • The regenerated catalyst is now ready for performance testing or characterization.

Visualizations

Caption: A diagram illustrating the catalyst deactivation and regeneration cycle.

Caption: A troubleshooting workflow for diagnosing catalyst deactivation.

Caption: An experimental workflow for catalyst synthesis, testing, and regeneration.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Effect of pH on the Morphology of Copper Hydroxide Phosphate Crystals

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) concerning the influence of pH on the morphology of copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄) crystals during synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing Cu₂(OH)PO₄ crystals?

A1: The most prevalent methods for synthesizing Cu₂(OH)PO₄ crystals include hydrothermal synthesis, wet-chemical precipitation at controlled temperatures and pH, and mechanochemical (solvent-free) methods.[1][2] The hydrothermal and wet-chemical precipitation methods are most commonly used for controlling crystal morphology as they allow for precise adjustment of reaction parameters.[3][4]

Q2: How significantly does the pH of the reaction solution impact the final crystal morphology?

A2: The pH of the reaction solution is a critical factor that dramatically influences the final morphology of Cu₂(OH)PO₄ crystals.[1] By adjusting the pH, a wide range of distinct shapes can be produced. For instance, increasing the pH from acidic to neutral (e.g., 2.5 to 7.0) can transform the morphology from simple microrods into complex, three-dimensional (3D) hierarchical superstructures like walnut-shaped microspheres.[3][5][6] In alkaline conditions, even more diverse shapes such as straw sheaf-like microcrystals, microflowers, and star-like dendrites can be formed.[4]

Q3: What is the typical crystal structure of synthesized Cu₂(OH)PO₄?

A3: Synthesized Cu₂(OH)PO₄ typically crystallizes in the orthorhombic crystal system.[3][7] The purity and phase of the final product can be confirmed using X-ray Diffraction (XRD) and comparing the resulting pattern to standard data, such as JCPDS card file No. 36-0404.[3]

Q4: Besides pH, which other synthesis parameters are crucial for controlling crystal morphology?

A4: While pH is a primary factor, several other parameters significantly affect the final crystal morphology:

• Reaction Temperature: Temperature influences nucleation and crystal growth rates.[1]

• Precursor Concentration: The concentration of copper and phosphate sources can affect the dimensionality of the resulting structures.[1]

• Additives and Surfactants: Organic amines or surfactants can act as morphology-controlling agents by selectively adsorbing onto specific crystal facets.[8]

• Anions of Copper Salts: The type of anion in the copper precursor (e.g., NO₃⁻, SO₄²⁻, CH₃COO⁻) can alter the reaction environment and influence the final shape of the crystals.[3][7]

Troubleshooting Guide

Issue 1: The resulting crystals have an unexpected or inconsistent morphology.

• Possible Cause: Fluctuation or inaccurate measurement of the pH during the synthesis. The concentration of hydroxide ions (OH⁻) is a key factor in the crystal formation and aggregation process.[6]

• Troubleshooting Steps:

  • Calibrate your pH meter immediately before starting the experiment.

  • Use buffer solutions to maintain a stable pH throughout the reaction, especially for longer synthesis durations.[4]

  • Monitor the pH of the reaction mixture at regular intervals and adjust as necessary with a dilute acid or base (e.g., HNO₃ or NH₃·H₂O).[7]

Issue 2: The final product is not the pure Cu₂(OH)PO₄ phase.

• Possible Cause: The reaction pH may favor the formation of other copper phosphate species. For example, different compounds like CuNH₄PO₄ or CuHPO₄·H₂O can precipitate under certain acidic conditions.[9]

• Troubleshooting Steps:

  • Carefully control the final pH of the solution. The synthesis of pure Cu₂(OH)PO₄ is often successful in a pH range of approximately 4 to 7.[3][10]

  • Characterize the product using XRD to identify any impurity phases.

  • Consult phase diagrams for the copper-phosphate-water system to understand the stability regions of different compounds as a function of pH.

Issue 3: The crystals are heavily agglomerated.

• Possible Cause: High nucleation rate or insufficient dispersion forces between growing crystals.

• Troubleshooting Steps:

  • Decrease the concentration of the copper and phosphate precursors to slow down the reaction rate.

  • Introduce a surfactant or capping agent to the reaction mixture to prevent aggregation.[8]

  • Optimize the stirring rate to ensure the reaction medium remains homogeneous without causing excessive particle collisions.

Issue 4: The synthesized crystals exhibit poor crystallinity.

• Possible Cause: Insufficient reaction time or temperature for crystal growth and maturation.

• Troubleshooting Steps:

  • Increase the duration of the hydrothermal or precipitation process to allow for better crystal development.

  • Raise the reaction temperature, as higher temperatures can improve crystallinity. However, be aware that temperature can also affect morphology.[1][10]

  • Ensure the precursors are fully dissolved before initiating the reaction.

Data Presentation

Table 1: Summary of pH-Dependent Morphology of Cu₂(OH)PO₄ Crystals

pH Value / Range	Observed Morphology	Synthesis Method
2.5 - 4.0	Microrods	Wet-Chemical / Hydrothermal
~4.0 - 5.0	Bar-shaped crystals	Precipitation
7.0	Walnut-shaped microspheres (self-assembled nanoparticles)	Wet-Chemical / Hydrothermal
Alkaline	Straw sheaf-like, microflowers, arrow-like, star-like	Hydrothermal

This table is a generalized summary based on cited literature.[3][4][10] Actual results may vary depending on other experimental conditions.

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of Cu₂(OH)PO₄ with Controlled pH

This protocol is adapted from methodologies described for synthesizing various Cu₂(OH)PO₄ morphologies.[7]

Materials:

• Copper(II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O)

• Disodium hydrogen phosphate dodecahydrate (Na₂HPO₄·12H₂O)

• Ammonia solution (NH₃·H₂O, 1 mol/L) for pH adjustment

• Nitric acid (HNO₃, 1 mol/L) for pH adjustment

• Deionized water

• Teflon-lined stainless steel autoclave

Procedure:

• Precursor Solution A: Prepare a 0.1 M solution of Cu(NO₃)₂·3H₂O in deionized water.

• Precursor Solution B: Prepare a 0.05 M solution of Na₂HPO₄·12H₂O in deionized water.

• Reaction Mixture: In a beaker, slowly add 40 mL of Precursor Solution B to 40 mL of Precursor Solution A under constant magnetic stirring.

• pH Adjustment: Continue stirring for 1 hour. Carefully adjust the pH of the resulting suspension to the desired value (e.g., 4.0, 5.5, or 7.0) by dropwise addition of either the 1 mol/L NH₃·H₂O solution or the 1 mol/L HNO₃ solution.

• Hydrothermal Reaction: Transfer the final bluish slurry into a 100 mL Teflon-lined stainless steel autoclave, filling it to no more than 80% of its capacity.

• Heating: Seal the autoclave and heat it in an oven to 120°C. Maintain this temperature for 6 hours.

• Cooling and Collection: Allow the autoclave to cool down to room temperature naturally.

• Washing: Collect the precipitate by centrifugation or filtration. Wash the product several times with deionized water and then with ethanol (B145695) to remove any unreacted ions.

• Drying: Dry the final product in an oven at 60-80°C for several hours.

• Characterization: Analyze the dried powder using SEM for morphology and XRD for phase identification.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. US4567220A - Production of copper(II) hydroxide phosphate with a light natural color and an average grain size less than 10 microns - Google Patents [patents.google.com]

Technical Support Center: Strategies to Increase the Surface Area of Copper Hydroxide Phosphate

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to strategies aimed at increasing the surface area of copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄). High surface area is a critical parameter for enhancing the material's performance in various applications, including catalysis and drug delivery. This resource offers detailed experimental protocols, troubleshooting guidance, and a comparative analysis of different synthesis methods.

Frequently Asked Questions (FAQs)

Q1: What is the typical surface area of copper hydroxide phosphate?

The specific surface area of copper hydroxide phosphate can vary significantly depending on the synthesis method and post-synthesis treatments. Values can range from as low as 1.4 m²/g for some hydrothermally synthesized powders to higher values for materials prepared using methods designed to induce smaller particle sizes or hierarchical structures.[1][2] For instance, a commercially available copper hydroxide phosphate has been reported to have a surface area of 4.11 m²/g.[3]

Q2: Why is increasing the surface area of copper hydroxide phosphate important?

A higher surface area provides more active sites for catalytic reactions, leading to enhanced catalytic activity. In drug delivery applications, a larger surface area can allow for higher drug loading and potentially faster dissolution rates. The unique properties of nanomaterials are closely linked to their high surface-area-to-volume ratio.

Q3: What are the primary methods to synthesize copper hydroxide phosphate with a higher surface area?

Key strategies to increase the surface area of copper hydroxide phosphate include:

• Hydrothermal Synthesis: This method allows for control over particle size and morphology by adjusting parameters like temperature, pH, and the use of structure-directing agents.[1][4]

• Microwave-Assisted Synthesis: This technique can lead to rapid synthesis of crystalline materials with controlled morphology.[5]

• Mechanochemical Synthesis: This solvent-free method can produce nanocrystalline materials.

• Aqueous Suspension Method: A straightforward and green chemistry approach to synthesis.[6]

Q4: How do surfactants influence the surface area?

Surfactants play a crucial role in controlling the size and shape of nanoparticles and preventing their agglomeration.[7] By adsorbing onto specific crystal faces, they can direct anisotropic growth, leading to the formation of hierarchical structures with higher surface areas. The use of surfactants like sodium dodecyl sulfate (B86663) (SDS) has been shown to significantly affect the final morphology of copper hydroxide phosphate.[5][8]

Q5: Does pH play a role in determining the surface area?

Yes, pH is a critical parameter that significantly influences the morphology and crystal phase of synthesized phosphate materials.[9][10] For instance, in the synthesis of calcium phosphates, acidic conditions can lead to the formation of different crystal structures compared to alkaline conditions, which in turn affects the particle size and surface area.

Data Presentation: Comparative Surface Area of Copper Hydroxide Phosphate

The following table summarizes reported specific surface area values for copper hydroxide phosphate synthesized by various methods. It is important to note that these values are from different studies and direct comparisons should be made with caution due to variations in experimental conditions.

Synthesis Method	Specific Surface Area (m²/g)	Key Experimental Parameters	Reference
Hydrothermal Synthesis	1.4	Particle size of 150 µm	[1][2]
Commercial Source	4.11	Not specified	[3]

This table will be updated as more comparative data becomes available.

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of Hierarchical Copper Hydroxide Phosphate Microcrystals

This protocol is adapted from methods described for the synthesis of hierarchical Cu₂(OH)PO₄ structures.[1]

Materials:

• Copper (II) salt (e.g., CuCl₂, CuSO₄, or Cu(NO₃)₂)

• Phosphate source (e.g., NH₄H₂PO₄ or NaH₂PO₄)

• pH adjusting agent (e.g., NaOH or NH₃·H₂O)

• Solvent (e.g., deionized water, or a mixture of water and alcohol like ethanol)

• Teflon-lined stainless steel autoclave

Procedure:

• Dissolve the copper salt and phosphate source in the chosen solvent in a beaker with vigorous stirring to form a homogeneous solution. The molar ratio of Cu:P is typically maintained at 2:1.

• Adjust the pH of the solution to the desired value (e.g., acidic, neutral, or alkaline) by dropwise addition of the pH adjusting agent under continuous stirring.

• Transfer the resulting suspension into a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it in an oven at a specific temperature (e.g., 100-180°C) for a defined duration (e.g., 12-24 hours).

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the precipitate by centrifugation or filtration.

• Wash the product several times with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Dry the final product in an oven at a moderate temperature (e.g., 60-80°C) for several hours.

Protocol 2: Microwave-Assisted Synthesis of Copper Hydroxide Phosphate

This protocol is based on a rapid microwave-assisted synthesis method.[5][8]

Materials:

• Copper (II) chloride (CuCl₂)

• Sodium dihydrogen phosphate (NaH₂PO₄)

• Urea (B33335)

• Sodium dodecyl sulfate (SDS) (optional, as a surfactant)

• Deionized water

• Microwave synthesis reactor

Procedure:

• In a typical synthesis, dissolve urea and SDS (if used) in deionized water in a reaction vessel suitable for microwave synthesis.

• Prepare separate aqueous solutions of CuCl₂ and NaH₂PO₄.

• Add the CuCl₂ and NaH₂PO₄ solutions to the urea/SDS solution under stirring. The molar ratio of Cu:P should be controlled, for example, at 2:1.

• Place the reaction vessel in the microwave reactor and heat at a specific temperature (e.g., 80°C) for a short duration (e.g., 30 minutes).

• After the reaction, cool the mixture to room temperature.

• Separate the product by centrifugation.

• Wash the precipitate with deionized water and ethanol.

• Dry the final product, for example, by freeze-drying or in a vacuum oven.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Surface Area	Particle Agglomeration: Nanoparticles have high surface energy and tend to agglomerate to reduce this energy.[11]	- Use of Surfactants/Stabilizing Agents: Introduce surfactants (e.g., SDS, CTAB, PVP) during synthesis to prevent particle aggregation.[5][7] - Optimize Stirring: Ensure vigorous and uniform stirring during the reaction to prevent localized high concentrations of reactants.
High Reaction Temperature or Long Reaction Time: These conditions can favor crystal growth over nucleation, leading to larger particles.	- Lower the Reaction Temperature: Experiment with lower synthesis temperatures to promote the formation of smaller nuclei. - Reduce Reaction Time: Optimize the reaction time to prevent excessive crystal growth.
Incorrect pH: The pH of the synthesis solution significantly affects the morphology and size of the resulting particles.[9]	- Systematic pH Study: Conduct a series of experiments at different pH values to find the optimal condition for obtaining small, well-dispersed particles.
Inconsistent Morphology	Fluctuations in Synthesis Parameters: Minor variations in temperature, pH, reactant concentrations, or mixing rate can lead to different morphologies.[11]	- Precise Control of Parameters: Maintain strict control over all experimental parameters. Use a temperature-controlled reactor and a calibrated pH meter. - Reproducibility Checks: Perform multiple synthesis runs under identical conditions to ensure reproducibility.
Impure Reactants: Impurities in the starting materials can act as nucleation sites or interfere with crystal growth.	- Use High-Purity Reagents: Employ analytical grade or higher purity reactants for the synthesis.
Formation of Incorrect Crystal Phase	Inappropriate pH or Temperature: The thermodynamic stability of different crystal phases is often dependent on pH and temperature.[9]	- Characterize the Product Thoroughly: Use techniques like X-ray Diffraction (XRD) to identify the crystal phase. - Adjust Synthesis Conditions: Based on the characterization results, systematically vary the pH and temperature to favor the formation of the desired copper hydroxide phosphate phase.
Low Product Yield	Incomplete Reaction: The reaction may not have gone to completion due to insufficient time, temperature, or improper stoichiometry.	- Optimize Reaction Time and Temperature: Increase the reaction time or temperature incrementally to ensure the reaction proceeds to completion. - Verify Stoichiometry: Double-check the molar ratios of the reactants.
Loss of Product During Washing/Separation: Fine nanoparticles can be lost during centrifugation or filtration if not performed correctly.	- Optimize Separation Technique: Use a higher centrifugation speed or a filter with a smaller pore size. Consider flocculation by adding a suitable agent before separation.

Visualizing Synthesis Strategies

Experimental Workflow for Surface Area Enhancement

Caption: A logical workflow for synthesizing high surface area copper hydroxide phosphate.

Factors Influencing Surface Area

Caption: Key parameters influencing the surface area of copper hydroxide phosphate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Surface characterization of nanomaterials and nanoparticles: Important needs and challenging opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. Hydrothermal synthesis of hydroxyapatite powders using Response Surface Methodology (RSM) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. What Are The Key Issues In The Synthesis Of Nanomaterials? Overcoming Size, Shape, And Purity Control Challenges - Kintek Solution [kindle-tech.com]

"addressing catalyst deactivation in copper hydroxide phosphate applications"

This technical support center is designed for researchers, scientists, and drug development professionals utilizing copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄) catalysts. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges related to catalyst deactivation.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: My catalyst's activity has significantly dropped after only one or two reaction cycles. What are the likely causes?

A significant drop in catalytic activity is a common issue and can be attributed to several factors:

• Fouling or Coking: Organic molecules from the reaction mixture, such as substrates, products, or intermediates, can adsorb onto the active sites of the catalyst or block its pores. A visual indicator of coking can be a change in the catalyst's color to dark brown or black.[1]

• Copper Leaching: A small amount of the active copper species may leach into the reaction medium, which reduces the number of available active sites on the catalyst.[1] This is more likely to occur under acidic reaction conditions.

• Structural Changes: The active sites on the catalyst may undergo structural alterations, such as the loss of crucial hydroxyl (-OH) groups, which are vital for its catalytic activity.[1]

Q2: The color of my blue-green Cu₂(OH)PO₄ catalyst has turned dark brown or black after the reaction. What does this signify?

A color change from the characteristic blue-green of Cu₂(OH)PO₄ to a darker shade is a strong indication of coking, where carbonaceous materials have deposited on the catalyst surface.[1]

Q3: How can I regenerate my deactivated Cu₂(OH)PO₄ catalyst?

The most effective method for regenerating a coked Cu₂(OH)PO₄ catalyst is through thermal treatment.[1] A detailed protocol is provided in the "Experimental Protocols" section of this guide. It is crucial to control the calcination temperature, as excessive heat can lead to irreversible decomposition of the catalyst.[1]

Q4: I suspect copper is leaching from my catalyst. How can I confirm this?

To determine if copper leaching is occurring, you can analyze the reaction filtrate for the presence of copper ions using analytical techniques such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) analysis.[1]

Data Presentation

The following tables summarize quantitative data on catalyst performance, deactivation, and regeneration to provide a baseline for expected results.

Table 1: Catalyst Reusability in Phenol (B47542) Hydroxylation

Cycle	Phenol Conversion (%)	Selectivity to Dihydroxybenzenes (%)	Reference
1	64	95	[2][3]
2	Slightly decreased	Maintained	[2][3]
3	Slightly decreased	Maintained	[2][3]
4	Slightly decreased	Maintained	[2][3]

Table 2: Performance of Regenerated Cu₂(OH)PO₄ Catalyst

Catalyst State	Phenol Conversion (%)	Key Observation	Reference
Fresh	High activity reported	Comparable to or higher than TS-1 catalyst	[4]
Deactivated (Coked)	Significantly lower	Change in color to dark brown/black	[1]
Regenerated (by calcination)	Activity restored	Color returns to blue-green	[1][4]

Experimental Protocols

This section provides detailed methodologies for key experiments.

Protocol 1: Synthesis of Copper Hydroxide Phosphate (Cu₂(OH)PO₄) via Hydrothermal Method

This protocol is adapted from a method known to produce catalytically active Cu₂(OH)PO₄.[4]

Materials:

• Copper acetate (B1210297)

• Phosphoric acid

• Ethylenediamine (B42938)

• Deionized water

• Teflon-lined stainless steel autoclave

Procedure:

• Dissolve copper acetate in deionized water in a beaker.

• In a separate beaker, dilute phosphoric acid with deionized water.

• Slowly add the phosphoric acid solution to the copper acetate solution while stirring continuously.

• Add ethylenediamine dropwise to the mixture until the desired pH is reached.

• Transfer the resulting suspension to a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it in an oven at a specified temperature (e.g., 150-180 °C) for a designated period (e.g., 12-24 hours).

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the solid product by filtration or centrifugation.

• Wash the product thoroughly with deionized water and then with ethanol (B145695) to remove any unreacted precursors and byproducts.

• Dry the final Cu₂(OH)PO₄ catalyst in an oven at a moderate temperature (e.g., 80-100 °C) overnight.

Protocol 2: Catalytic Hydroxylation of Phenol

This protocol outlines a typical procedure for testing the catalytic activity of Cu₂(OH)PO₄ in phenol hydroxylation.[4][5]

Materials:

• Cu₂(OH)PO₄ catalyst

• Phenol

• Hydrogen peroxide (30% aqueous solution)

• Deionized water

• Solvent (e.g., water or acetone)

• Reaction vessel (e.g., a three-necked round-bottom flask) equipped with a condenser, thermometer, and magnetic stirrer.

Procedure:

• Add a specific amount of the Cu₂(OH)PO₄ catalyst and a solution of phenol in the chosen solvent to the reaction vessel.

• Heat the mixture to the desired reaction temperature (e.g., 70-90 °C) with constant stirring.

• Once the temperature is stable, add the hydrogen peroxide solution dropwise to the reaction mixture over a period of time.

• Allow the reaction to proceed for the desired duration (e.g., 1-4 hours).

• After the reaction is complete, cool the mixture to room temperature.

• Separate the catalyst from the reaction mixture by filtration or centrifugation.

• Analyze the liquid phase using techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to determine the conversion of phenol and the selectivity to products (e.g., catechol and hydroquinone).

Protocol 3: Regeneration of Deactivated Cu₂(OH)PO₄ Catalyst

This protocol describes the thermal regeneration of a coked catalyst.[1][4]

Materials:

• Deactivated (coked) Cu₂(OH)PO₄ catalyst

• Suitable solvent (e.g., acetone (B3395972) or ethanol)

• Tube furnace with temperature control

• Air supply

Procedure:

• Wash the deactivated catalyst thoroughly with a suitable solvent (e.g., acetone or ethanol) to remove any loosely adsorbed organic species.

• Dry the washed catalyst in an oven at a low temperature (e.g., 60-80 °C).

• Place the dried, deactivated catalyst in a ceramic boat and position it in the center of a tube furnace.

• Establish a continuous flow of air through the furnace.

• Heat the furnace to a temperature between 400°C and 500°C at a controlled ramp rate (e.g., 5-10 °C/min). Caution: Do not exceed 600°C to prevent irreversible decomposition of the catalyst.[1]

• Hold the catalyst at the target temperature for 3-4 hours under the air flow to burn off the carbonaceous deposits.

• After the calcination period, turn off the furnace and allow the catalyst to cool down to room temperature under the continuous air flow.

• The regenerated catalyst should have its original blue-green color restored and is ready for reuse or characterization.

Visualizations

Logical Workflow for Troubleshooting Catalyst Deactivation

Caption: A logical workflow for diagnosing and addressing common causes of catalyst deactivation.

Reaction Pathway for Phenol Hydroxylation

Caption: A simplified reaction pathway for the hydroxylation of phenol catalyzed by Cu₂(OH)PO₄.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Aqueous-phase catalytic hydroxylation of phenol with H2O2 by using a copper incorporated apatite nanocatalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Photocatalytic Efficiency: Copper Hydroxide Phosphate vs. Titanium Dioxide

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Photocatalytic Performance with Supporting Experimental Data

Titanium dioxide (TiO2) has long been the benchmark photocatalyst due to its stability, low cost, and high reactivity under UV irradiation. However, its wide bandgap limits its efficiency under visible light, which constitutes the largest portion of the solar spectrum. This limitation has spurred the investigation of alternative photocatalysts, among which copper hydroxide (B78521) phosphate (B84403) (Cu2(OH)(PO4)) has emerged as a promising candidate, demonstrating notable efficiency under visible light. This guide provides a comprehensive analysis of their performance, supported by experimental data and detailed protocols.

Quantitative Performance Comparison

To provide a clear and objective comparison, the following table summarizes key performance indicators for Cu2(OH)(PO4) and TiO2 in the photocatalytic degradation of organic pollutants. It is important to note that direct comparative studies under identical conditions are limited; therefore, these values are compiled from various research sources.

Performance Metric	Copper Hydroxide Phosphate (Cu2(OH)(PO4))	Titanium Dioxide (TiO2)
Photocatalytic Efficiency	High activity in the degradation of methylene (B1212753) blue (MB) dye under visible light irradiation (λ > 410 nm).[1]	High photocatalytic efficiency for the degradation of various organic pollutants, primarily under UV irradiation.[2][3]
Band Gap	Reported values vary, with some studies indicating suitability for visible light absorption.	Typically in the range of 3.2 - 3.35 eV (anatase phase), requiring UV light for activation.[4]
BET Surface Area	Can be synthesized with a high Brunauer–Emmett–Teller (BET) surface area, which is beneficial for photocatalytic activity.[1]	Varies significantly with the synthesis method. Biosynthesized TiO2 can have a high surface area (e.g., 245.51 m²/g), enhancing its photocatalytic suitability.[4]
Optimal pH	Photocatalytic activity is influenced by the pH of the solution.	The surface charge of TiO2 is significantly affected by pH, which in turn impacts its interaction with pollutants.[5]
Reaction Kinetics	Follows pseudo-first-order kinetics for the degradation of organic dyes.	The degradation of pollutants often follows pseudo-first-order kinetics.[4]

Experimental Protocols

Detailed methodologies for the synthesis and evaluation of these photocatalysts are crucial for reproducible research.

Synthesis of Copper Hydroxide Phosphate (Cu2(OH)(PO4))

A common method for synthesizing Cu2(OH)(PO4) hierarchical superstructures is through a facile hydrothermal route.[1]

Materials:

• Copper sulfate (B86663) (CuSO4)

• Ammonium dihydrogen phosphate (NH4H2PO4)

• Sodium hydroxide (NaOH)

Procedure:

• Reactants (CuSO4, NH4H2PO4, and NaOH) are mixed in a water system without the addition of any surfactants.[1]

• The size and morphology of the resulting Cu2(OH)(PO4) can be controlled by adjusting the concentration and molar ratio of the starting reagents.[1]

• The synthesis can also be carried out using a wet-chemical method where the pH is adjusted to control the morphology, varying from microrods to walnut-shaped microspheres.[6]

Green synthesis approaches have also been developed, including a mechanochemical synthesis carried out with Cu3(PO4)2 and NaOH at room temperature without a solvent, and a method employing an aqueous suspension of copper phosphate.[7]

Synthesis of Titanium Dioxide (TiO2)

Several methods are employed for the synthesis of TiO2 nanoparticles, with the sol-gel and hydrothermal methods being common.

Sol-Gel Method:

• A titanium precursor, such as titanium tetraisopropoxide (TTIP), is mixed with an alcohol.[2]

• Hydrolysis is carried out for several hours at an elevated temperature.[2]

• The resulting mixture is dried to obtain the TiO2 powder.[2]

Hydrothermal Method:

• A TiO2 precursor (e.g., titanium alkoxides) is mixed with an aqueous solution of an acid or a base.[2]

• The mixture is heated in an autoclave for 16 to 72 hours at a high temperature (110–180 °C).[2]

• Post-synthesis treatment, including washing and calcination, is often performed to enhance the nanostructure.[2]

Green synthesis approaches utilize plant extracts as reducing and capping agents, offering a more environmentally friendly alternative.[4][5]

Photocatalytic Activity Evaluation

The photocatalytic performance of both materials is typically assessed by monitoring the degradation of a model organic pollutant, such as methylene blue (MB) or rhodamine B (RhB), under specific light irradiation.

General Procedure:

• A suspension of the photocatalyst (e.g., 0.025% m/v) is prepared in an aqueous solution of the organic dye (e.g., 10 ppm).[3]

• The suspension is stirred in the dark for a period (e.g., 30 minutes) to reach adsorption-desorption equilibrium.[8]

• The mixture is then irradiated with a light source (e.g., UV lamp, visible light lamp, or solar simulator).[9][10]

• Aliquots of the suspension are withdrawn at regular intervals, centrifuged to remove the catalyst, and the concentration of the dye is measured using a UV-Vis spectrophotometer.[10]

• The degradation efficiency is calculated using the formula: Degradation (%) = [(C0 - Ct) / C0] x 100, where C0 is the initial concentration and Ct is the concentration at time t.

Mechanistic Insights and Experimental Workflow

The following diagrams illustrate the fundamental mechanism of photocatalysis and a typical experimental workflow for comparing the photocatalytic activity of Cu2(OH)(PO4) and TiO2.

Caption: Generalized mechanism of semiconductor photocatalysis.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. web.viu.ca [web.viu.ca]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. oaepublish.com [oaepublish.com]
• 9. 2.4. Photocatalytic Degradation of Pollutants [bio-protocol.org]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Catalytic Performance of Cu₂(OH)PO₄ versus Copper Oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the catalytic performance between copper(II) hydroxyphosphate (Cu₂(OH)PO₄) and copper oxide (CuO/Cu₂O) catalysts. The information, supported by experimental data from scientific literature, focuses on their synthesis, characterization, and application in key chemical transformations, particularly in advanced oxidation processes.

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and evaluation of catalytic materials. Below are representative protocols for the preparation of Cu₂(OH)PO₄ and copper oxide nanoparticles.

Synthesis of Cu₂(OH)PO₄ via Hydrothermal Method

This protocol describes a common method for synthesizing crystalline copper hydroxyphosphate.[1][2][3][4]

Materials:

• Copper(II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O) or similar copper salt[5]

• Disodium hydrogen phosphate (B84403) dodecahydrate (Na₂HPO₄·12H₂O)

• Sodium hydroxide (B78521) (NaOH) or an organic amine (e.g., ethylenediamine) as a morphology-controlling and pH-adjusting agent[2][6]

• Deionized water

Procedure:

• Preparation of Precursor Solution: Dissolve a desired amount of the copper salt (e.g., 10 mmol of Cu(NO₃)₂·3H₂O) in deionized water (e.g., 30 mL).

• Addition of Phosphate Source: Under vigorous stirring, add the phosphate source (e.g., 5 mmol of Na₂HPO₄·12H₂O) to the copper salt solution. A suspension will form.

• pH Adjustment: Adjust the pH of the suspension to a target value (e.g., pH 7) using a NaOH solution or an organic amine.[2] The choice of agent can influence the final morphology of the crystals.[1][2]

• Hydrothermal Treatment: Transfer the resulting suspension into a Teflon-lined stainless-steel autoclave.

• Heating: Seal the autoclave and heat it in an oven at a specified temperature (e.g., 150 °C) for a set duration (e.g., 6 hours).

• Cooling and Washing: Allow the autoclave to cool to room temperature naturally. Collect the precipitate by centrifugation or filtration.

• Purification: Wash the collected solid product repeatedly with deionized water and ethanol (B145695) to remove any unreacted reagents and byproducts.

• Drying: Dry the final Cu₂(OH)PO₄ product in an oven at a moderate temperature (e.g., 80 °C) for several hours.

Synthesis of Copper Oxide (CuO) Nanoparticles via Co-Precipitation

This protocol outlines a simple and widely used method for synthesizing CuO nanoparticles.[7][8][9]

Materials:

• Copper(II) salt, such as copper chloride dihydrate (CuCl₂·2H₂O) or copper nitrate trihydrate (Cu(NO₃)₂·3H₂O)[7]

• Sodium hydroxide (NaOH)

• Deionized water or ethanol

Procedure:

• Preparation of Precursor Solution: Dissolve the copper salt (e.g., 0.1 M) in deionized water.

• Precipitation: While vigorously stirring the copper salt solution, slowly add a NaOH solution (e.g., 0.1 M) dropwise. A blue precipitate of copper hydroxide (Cu(OH)₂) will form. Continue adding NaOH until the pH of the solution becomes strongly alkaline (e.g., pH 14).

• Washing: Collect the precipitate by centrifugation. Wash the solid repeatedly with deionized water until the pH of the supernatant is neutral (pH 7). This step is critical to remove residual ions.

• Drying: Dry the washed precipitate in an oven at a moderate temperature (e.g., 80-100 °C) for 16-18 hours to remove water.[7][10]

• Calcination: Transfer the dried copper hydroxide powder to a muffle furnace. Heat the powder at a high temperature (e.g., 400-500 °C) for several hours (e.g., 3-4 hours).[9][10] During this step, the Cu(OH)₂ decomposes into black CuO nanoparticles.

• Cooling: Allow the furnace to cool down to room temperature before collecting the final CuO nanoparticle product.

Catalyst Performance Evaluation Protocol

A standardized protocol is essential for the objective comparison of catalyst performance. The following procedure is designed for evaluating the catalytic activity in a liquid-phase reaction, such as the degradation of an organic pollutant in a Fenton-like process.[11][12]

Apparatus:

• Glass batch reactor equipped with a magnetic stirrer and temperature control system.

• Light source (e.g., Xenon lamp) for photocatalytic or photo-Fenton studies.

• pH meter.

• Analytical instrument for monitoring substrate/product concentration (e.g., UV-Vis Spectrophotometer, High-Performance Liquid Chromatography - HPLC).

Procedure:

• Catalyst Suspension: Suspend a specific amount of the catalyst (e.g., Cu₂(OH)PO₄ or CuO) in a known volume of deionized water or a buffer solution containing the target substrate (e.g., phenol, methylene (B1212753) blue) at a defined initial concentration.

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30-60 minutes) to ensure that an adsorption-desorption equilibrium is reached between the catalyst surface and the substrate.

• Reaction Initiation: Initiate the catalytic reaction by adding the oxidant (e.g., a specific volume of hydrogen peroxide, H₂O₂) to the suspension. For photo-assisted reactions, turn on the light source at this point.

• Sampling: Withdraw aliquots of the reaction mixture at regular time intervals.

• Sample Preparation: Immediately after withdrawal, filter the aliquot through a syringe filter (e.g., 0.45 µm) to remove the solid catalyst particles and quench the reaction.

• Analysis: Analyze the concentration of the substrate in the filtrate using the appropriate analytical technique (e.g., measuring absorbance at the characteristic wavelength for a dye using a UV-Vis spectrophotometer).

• Data Calculation: Calculate the degradation efficiency or conversion percentage at each time point. Determine the reaction kinetics, often by fitting the data to a pseudo-first-order model.

Data Presentation: Performance Comparison

The following tables summarize the key characteristics and reported catalytic performance of Cu₂(OH)PO₄ and copper oxide catalysts in various oxidative reactions.

Table 1: Physical and Structural Properties

Property	Cu₂(OH)PO₄	Copper Oxide (CuO)	Key Significance
Crystal Structure	Orthorhombic[1][4]	Monoclinic[7]	Affects the exposure of active facets and catalyst stability.
Key Surface Groups	Abundant hydroxyl (-OH) groups attached to Cu sites[2]	Primarily surface oxygen species	The -OH groups in Cu₂(OH)PO₄ are considered key adsorption and active sites for certain reactions.[2]
Morphology	Highly tunable (sheets, rods, prisms, etc.) via synthesis conditions[1][2]	Typically spherical or sheet-like nanoparticles[8]	Morphology significantly impacts the percentage of reactive facets and thus the catalytic activity.[1]
Thermal Stability	Stable up to ~650 °C, decomposes to Cu₄O(PO₄)₂ at higher temperatures[1]	High thermal stability	Determines the operational temperature range and regeneration conditions.

Table 2: Catalytic Performance in Oxidation Reactions

Catalyst	Reaction Type	Substrate	Conversion (%)	Selectivity (%)	Key Findings & References
Cu₂(OH)PO₄	Phenol Hydroxylation	Phenol	High Activity	High to Dihydroxybenzenes	Activity is highly dependent on morphology; sheet-like structures with exposed {011} facets show enhanced performance. The structural -OH groups are crucial active sites.[1][2][6]
Cu₂(OH)PO₄	Phenol Hydroxylation	2,3,6-trimethylphenol	40.2	94.7 to Trimethylhydroquinone (under N₂)	Demonstrates high selectivity in the hydroxylation of substituted phenols.[1]
Copper Oxide (CuO)	Alcohol Oxidation	Benzyl (B1604629) Alcohol	>99	>99 to Benzaldehyde	Highly efficient and selective for the aerobic oxidation of various alcohols to their corresponding carbonyl compounds.[13][14]
Copper Oxide (CuO)	Alcohol Oxidation	p-methyl benzyl alcohol	~95 (with 2 mol% catalyst)	High to p-methyl benzaldehyde	Graphene oxide-supported CuO shows high activity and recyclability.[15]
Cu(II)-based	Fenton-like Oxidation	Nitrobenzene	High	-	Cu(II) can be as effective as Fe(III) and is active over a broader pH range around neutrality.[16]
Cu-based Oxides	Fenton-like Degradation	Orange II	High	-	Bimetallic Cu-based oxides (e.g., FeCu) can show enhanced activity due to synergistic effects and improved redox properties.[17]

Mandatory Visualizations

Experimental and Analytical Workflow

The general workflow for evaluating heterogeneous catalysts involves synthesis, comprehensive characterization, and performance testing.

Caption: Standard workflow from catalyst synthesis to performance analysis.

Copper-Catalyzed Fenton-Like Reaction Mechanism

Both copper-based catalysts can activate hydrogen peroxide (H₂O₂) to generate highly reactive hydroxyl radicals (•OH), which are responsible for the degradation of organic pollutants. The mechanism involves the redox cycling of copper ions (Cu²⁺/Cu⁺).[18][19][20]

Caption: Simplified mechanism of hydroxyl radical generation in a Cu-Fenton system.

Logical Comparison of Catalyst Attributes

This diagram highlights the defining characteristics and strengths of each catalyst type.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. malayajournal.org [malayajournal.org]
• 8. Preparation and Characterization of Copper Oxide Nanoparticles Synthesized via Chemical Precipitation Method [scirp.org]
• 9. gigvvy.com [gigvvy.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 14. orbit.dtu.dk [orbit.dtu.dk]
• 15. mdpi.com [mdpi.com]
• 16. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 17. Comparative study of Cu-based bimetallic oxides for Fenton-like degradation of organic pollutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Fenton-like Chemistry by a Copper(I) Complex and H2O2 Relevant to Enzyme Peroxygenase C − H Hydroxylation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. library.ncifrederick.cancer.gov [library.ncifrederick.cancer.gov]

A Comparative Guide to Characterization Techniques for Copper Hydroxide Phosphate Catalysts

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the essential techniques used to characterize copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄) catalysts, materials of growing interest in various catalytic applications, including oxidation reactions and environmental remediation.[1][2][3] This document outlines the experimental data obtained from these techniques, details the methodologies, and compares the catalyst's properties with alternative materials.

Structural and Morphological Characterization

The performance of a catalyst is intrinsically linked to its crystal structure, particle size, and morphology. Techniques that probe these characteristics are fundamental in catalyst development.

Comparison of Structural and Morphological Properties

Technique	Parameter Measured	Copper Hydroxide Phosphate	Alternative Catalysts (e.g., FePO₄, BiPO₄)
X-ray Diffraction (XRD)	Crystalline phase, crystallite size, lattice parameters	Orthorhombic structure (Pnnm space group); typical crystallite size in the nanometer range (e.g., 57.74 nm for copper phosphate nanoparticles).[2][4][5][6]	Varies depending on the specific phosphate; allows for phase purity and crystallinity comparison.[7]
Scanning Electron Microscopy (SEM)	Surface morphology, particle shape and size	Hierarchical superstructures, including microrods and walnut-shaped microspheres, can be synthesized by adjusting pH.[2][3] Well-crystallized particles with a layered structure have been observed.[4][5]	Provides a direct visual comparison of particle morphology and aggregation with other catalysts.
Transmission Electron Microscopy (TEM) / High-Resolution TEM (HRTEM)	Particle size distribution, lattice fringes, crystallinity	Confirms nano-sized particles (e.g., 50-55 nm) and their crystalline nature.[8] HRTEM can reveal the atomic arrangement and crystal defects.	Enables side-by-side analysis of particle size and crystallinity at the nanoscale with other materials.

Experimental Protocols

X-ray Diffraction (XRD): A powdered sample of the catalyst is irradiated with a monochromatic X-ray beam (commonly Cu Kα radiation). The diffracted X-rays are detected as a function of the diffraction angle (2θ). The resulting pattern of peaks is compared to standard diffraction patterns (e.g., JCPDS No. 36-0404 for Cu₂(OH)PO₄) to identify the crystalline phase.[2] The crystallite size can be estimated from the peak broadening using the Scherrer equation.

Scanning Electron Microscopy (SEM): The catalyst sample is coated with a conductive material (e.g., gold) and placed in a vacuum chamber. A focused beam of electrons is scanned across the surface. The interaction of the electron beam with the sample generates secondary electrons, backscattered electrons, and characteristic X-rays, which are collected by detectors to form an image of the surface topography.[4]

Transmission Electron Microscopy (TEM): A very thin sample of the catalyst is prepared and placed in the TEM column. A high-energy electron beam is transmitted through the sample. The transmitted and scattered electrons are focused by electromagnetic lenses to form an image on a detector. This technique provides much higher resolution than SEM, allowing for the visualization of individual nanoparticles and even atomic planes in HRTEM.[8]

Experimental Workflow for Structural and Morphological Characterization

Caption: Workflow for structural and morphological characterization of catalysts.

Spectroscopic Characterization

Spectroscopic techniques provide valuable information about the chemical bonding, electronic structure, and surface composition of the catalyst.

Comparison of Spectroscopic Properties

Technique	Information Obtained	Copper Hydroxide Phosphate	Alternative Catalysts
Fourier-Transform Infrared (FTIR) Spectroscopy	Vibrational modes of functional groups	Characteristic peaks for O-H stretching (~3449 cm⁻¹), P-O stretching (~1037 cm⁻¹), and Cu-O bonds (~609 cm⁻¹).[2][4]	Allows for the identification and comparison of surface functional groups with other phosphate-based or oxide catalysts.
Raman Spectroscopy	Vibrational modes, complementary to FTIR	Peaks corresponding to phosphate vibrations (~1000 cm⁻¹) and copper oxide vibrations (~500 cm⁻¹).[8]	Useful for comparing the vibrational properties and identifying different phases or species on the catalyst surface.
UV-Visible Spectroscopy (UV-Vis)	Electronic transitions, band gap energy	Can be used to determine the optical band gap of the material.[6]	Enables comparison of the light absorption properties and band gaps, which is crucial for photocatalytic applications.
X-ray Photoelectron Spectroscopy (XPS)	Surface elemental composition and oxidation states	Can confirm the presence of Cu²⁺ species on the surface.[7]	Provides a direct comparison of the surface composition and the chemical states of the elements present in different catalysts.

Experimental Protocols

Fourier-Transform Infrared (FTIR) Spectroscopy: A small amount of the catalyst is mixed with potassium bromide (KBr) and pressed into a pellet. The pellet is placed in the FTIR spectrometer, and an infrared beam is passed through it. The absorbance of infrared radiation at different wavenumbers is measured to identify the vibrational modes of the functional groups present.[4]

Raman Spectroscopy: A monochromatic laser beam is focused on the catalyst sample. The scattered light is collected and analyzed. The Raman spectrum shows the frequency shifts of the inelastically scattered light, which correspond to the vibrational modes of the molecules.[8]

UV-Visible Spectroscopy (UV-Vis): The catalyst is dispersed in a suitable solvent or measured as a solid film. The absorbance or reflectance of light in the ultraviolet and visible range is measured. A Tauc plot is often used to determine the optical band gap from the absorbance data.[4]

X-ray Photoelectron Spectroscopy (XPS): The catalyst sample is placed in an ultra-high vacuum chamber and irradiated with X-rays. The kinetic energy of the photoelectrons emitted from the surface is measured. The binding energy of these electrons is characteristic of the elements and their oxidation states.[7]

Thermal Analysis

Thermal analysis techniques are employed to study the thermal stability and decomposition behavior of the catalyst.

Comparison of Thermal Properties

Technique	Information Obtained	Copper Hydroxide Phosphate	Alternative Catalysts
Thermogravimetric Analysis (TGA)	Mass loss as a function of temperature	Shows decomposition steps, such as dehydroxylation, and the final decomposition product (e.g., Cu₃(PO₄)₂).[9][10]	Allows for a direct comparison of the thermal stability and decomposition pathways of different catalysts.
Differential Scanning Calorimetry (DSC)	Heat flow as a function of temperature	Reveals endothermic and exothermic transitions, such as phase changes or decomposition events.[9]	Provides comparative data on the temperatures and enthalpies of thermal events for different materials.

Experimental Protocols

Thermogravimetric Analysis (TGA): A small amount of the catalyst is placed in a crucible, which is then heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air). The mass of the sample is continuously monitored as a function of temperature.[9]

Differential Scanning Calorimetry (DSC): A small amount of the catalyst and a reference material are heated or cooled at a controlled rate. The difference in heat flow required to maintain the sample and reference at the same temperature is measured. This provides information about thermal events occurring in the sample.[9]

Logical Relationship of Characterization Techniques

Caption: Relationship between catalyst properties and characterization techniques.

Catalytic Performance and Mechanistic Studies

Ultimately, the goal of characterization is to correlate the physicochemical properties of the catalyst with its performance.

Comparison of Catalytic Activity

Reaction	Copper Hydroxide Phosphate Performance	Alternative Catalyst Performance
Hydroxylation of Phenol	Shows high activity, sometimes even higher than microporous TS-1 catalyst.[1]	Performance varies; provides a benchmark for activity comparison.
Oxidation of Methane (B114726)	Monoclinic Cu₂P₂O₇ exhibits a high formaldehyde (B43269) yield, superior to FePO₄ and BiPO₄ under certain conditions.[7]	FePO₄ and BiPO₄ show lower formaldehyde yields in direct methane oxidation.[7]
Dye Degradation	Demonstrates photocatalytic activity for the degradation of dyes like methylene (B1212753) blue under visible light.[1][2]	Other semiconductor photocatalysts offer a basis for comparing degradation efficiency and kinetics.

Mechanistic Insights

Electron Spin Resonance (ESR) Spectroscopy: This technique is particularly useful for studying reactions involving radical species. In the case of copper hydroxide phosphate catalysts used in oxidation reactions with H₂O₂, ESR has been used to detect strong signals assigned to hydroxyl radicals (·OH), suggesting their role as key intermediates in the catalytic mechanism.[1]

By systematically applying this suite of characterization techniques, researchers can gain a comprehensive understanding of copper hydroxide phosphate catalysts, enabling the rational design of more efficient and robust catalytic systems for a wide range of applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. or.niscpr.res.in [or.niscpr.res.in]
• 5. The fabrication and characterization of Copper Phosphate nanoparticles | Indian Journal of Chemistry (IJC) [or.niscpr.res.in]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. jocpr.com [jocpr.com]
• 9. benchchem.com [benchchem.com]
• 10. jmaterenvironsci.com [jmaterenvironsci.com]

A Comparative Guide to Validating the Photocatalytic Mechanism of Copper Hydroxide Phosphate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄) with alternative photocatalysts, supported by experimental data and detailed protocols. It aims to offer an objective analysis of its performance and a clear methodology for validating its photocatalytic mechanism.

Introduction: A Promising Alternative in Photocatalysis

Titanium dioxide (TiO₂) has long been the industry standard for photocatalysis due to its high stability, low cost, and effectiveness under UV irradiation. However, its wide bandgap restricts its efficiency to the UV portion of the solar spectrum, leaving the vast visible and near-infrared (NIR) regions untapped. This limitation has driven research into alternative materials, with copper hydroxide phosphate (Cu₂(OH)PO₄), a mineral known as libethenite, emerging as a highly promising candidate.[1] This compound has demonstrated significant photocatalytic activity under visible and even near-infrared light, opening new possibilities for sustainable environmental remediation and chemical synthesis.[1][2][3]

The unique electronic structure of Cu₂(OH)PO₄ allows it to absorb a broader range of light, initiating photocatalytic processes that can degrade persistent organic pollutants.[2][4] This guide will delve into the mechanisms behind its activity, compare its performance with established photocatalysts, and provide the necessary experimental frameworks for its validation.

Section 1: The Photocatalytic Mechanism of Copper Hydroxide Phosphate

The photocatalytic activity of Cu₂(OH)PO₄ is initiated by the absorption of photons, which generates electron-hole pairs.[4] Theoretical studies based on Density Functional Theory (DFT) reveal that its valence band is primarily composed of O 2p and Cu 3d orbitals, while the conduction band is mainly formed by unoccupied Cu 3d orbitals.[4]

A key feature of Cu₂(OH)PO₄ is its ability to be activated by near-infrared (NIR) light.[2] This remarkable characteristic is attributed to the facile transfer of photogenerated electrons from trigonal bipyramidal Cu(II) sites to adjacent octahedral Cu(II) sites within its crystal structure.[2] Upon irradiation, these charge carriers migrate to the catalyst's surface, where they react with adsorbed water and oxygen molecules to produce highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH) and superoxide (B77818) anion radicals (•O₂⁻). These ROS are powerful oxidizing agents that can decompose organic pollutants into simpler, benign substances like CO₂ and H₂O.[5]

Caption: Photocatalytic mechanism of Cu₂(OH)PO₄.

Section 2: Comparative Performance Data

The performance of Cu₂(OH)PO₄ has been evaluated against other photocatalysts, most notably TiO₂. The following table summarizes key performance indicators from various studies, highlighting its efficiency in degrading different organic pollutants under various light conditions.

Photocatalyst	Target Pollutant	Light Source	Degradation Efficiency (%)	Rate Constant (k)	Reference
Cu₂(OH)PO₄	Methylene Blue	Visible (>410 nm)	~95% in 180 min	Not specified	[3]
Cu₂(OH)PO₄	Rhodamine B	Visible (>420 nm)	98% in 30 min	Not specified	[6]
Cu₂(OH)PO₄	2,4-dichlorophenol	NIR (>800 nm)	~80% in 12 h	Not specified	[2]
Cu₂(OH)PO₄	Ciprofloxacin (B1669076) (CIP)	Visible (>400 nm)	~90% in 6 h (photo-assisted Fenton)	0.00445 min⁻¹	[2][7]
TiO₂ (P25)	Phenol (B47542)	UV	Not specified	Not specified	[8]
TiO₂	Methyl Orange	UV	~80% in 60 min	Not specified	[9]
CuO	Ciprofloxacin (CIP)	Visible (>400 nm)	Low activity	0.00023 min⁻¹ (Fenton-like)	[10]

Note: Direct comparison of degradation efficiency can be challenging due to variations in experimental conditions (catalyst loading, pollutant concentration, light intensity) across different studies.

Section 3: Experimental Protocols for Performance Validation

A standardized protocol is essential for the accurate and reproducible evaluation of photocatalytic efficiency.[8] The following methodology outlines the key steps for assessing the performance of a photocatalyst like Cu₂(OH)PO₄.

Materials and Reagents

• Photocatalyst: Copper Hydroxide Phosphate (synthesized or commercial).

• Reference Catalyst: Commercial TiO₂ (e.g., P25) for benchmarking.

• Model Pollutant: A stock solution of a target organic compound (e.g., Methylene Blue, Rhodamine B, Phenol, Ciprofloxacin) prepared in deionized water.[5][8]

• Deionized (DI) Water: High-purity water for all solution preparations.

• pH Adjustment Solutions: Dilute nitric acid (HNO₃) and sodium hydroxide (NaOH).[8]

Photocatalytic Reactor Setup

• Reaction Vessel: A quartz or borosilicate glass vessel transparent to the desired irradiation wavelength.[8]

• Light Source: A lamp with a controlled and measurable intensity. Examples include a Xenon lamp (simulated solar light) or specific UV or visible light lamps. Filters may be used to isolate specific wavelength ranges (e.g., >420 nm for visible light).[5][8][11]

• Stirring System: A magnetic stirrer to ensure a homogenous suspension of the photocatalyst.

• Cooling System: A water jacket or fan to maintain a constant temperature, as heat can influence reaction rates.

Experimental Procedure

• Catalyst Suspension: Disperse a specific amount of the photocatalyst (e.g., 0.5 - 1.0 g/L) into a known volume and concentration of the model pollutant solution in the reaction vessel.[5]

• Adsorption-Desorption Equilibrium: Stir the suspension in complete darkness for 30-60 minutes. This crucial step ensures that any removal of the pollutant due to physical adsorption on the catalyst surface is accounted for before the photocatalytic reaction begins.[8] An initial sample ("t=0") should be taken at the end of this period.

• Initiation of Photocatalysis: Turn on the light source to start the reaction.[8]

• Sampling: Collect aliquots (e.g., 3-5 mL) of the suspension at regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes).[8]

• Sample Preparation: Immediately filter each aliquot through a syringe filter (e.g., 0.22 µm) to remove the catalyst particles and quench the reaction.[8]

Sample Analysis

• Analyze the filtrate to determine the remaining concentration of the model pollutant. The analytical technique depends on the pollutant used:

  • UV-Vis Spectrophotometry: For colored dyes like Methylene Blue or Rhodamine B, by measuring the absorbance at their maximum wavelength (λ_max).[5]

  • High-Performance Liquid Chromatography (HPLC): For colorless organic compounds like phenol or ciprofloxacin, providing accurate concentration measurements.[8]

Caption: Standard workflow for photocatalytic performance evaluation.

Section 4: Key Characterization Techniques for Mechanism Validation

To fully validate the photocatalytic mechanism and material properties, a suite of characterization techniques is employed. These methods provide insights into the structural, optical, and electronic properties of the photocatalyst.[12]

Technique	Purpose in Photocatalysis Validation	Reference(s)
X-ray Diffraction (XRD)	Determines the crystal structure, phase purity, and crystallite size of the photocatalyst.	[9][12]
Scanning Electron Microscopy (SEM)	Visualizes the surface morphology, particle shape, and size distribution of the material.	[12][13]
Transmission Electron Microscopy (TEM)	Provides high-resolution images of the catalyst's internal structure, crystal lattice, and nanoparticle size.	[12][13]
Diffuse Reflectance Spectroscopy (DRS)	Measures the light absorption properties and is used to determine the optical band gap of the semiconductor.	[9][12]
Photoluminescence (PL) Spectroscopy	Investigates the recombination rate of photogenerated electron-hole pairs. A lower PL intensity often suggests a more efficient charge separation and higher photocatalytic activity.	[12]
Electrochemical Impedance Spectroscopy (EIS)	Measures the charge transfer resistance at the catalyst-electrolyte interface, providing insights into the efficiency of charge separation and transport.	[12]
X-ray Photoelectron Spectroscopy (XPS)	Analyzes the elemental composition and chemical oxidation states of the elements on the catalyst's surface.	[12]
In-situ Characterization	Advanced techniques (e.g., in-situ XRD, XAS) that monitor dynamic changes in the catalyst's structure and chemical state under actual reaction conditions, providing direct evidence of the reaction mechanism.	[12][14]

Conclusion

Copper hydroxide phosphate presents a compelling case as a next-generation photocatalyst. Its ability to harness both visible and near-infrared light distinguishes it significantly from traditional materials like TiO₂.[1][2] The data indicates high efficiency in degrading a range of organic pollutants, positioning it as a versatile solution for environmental applications. For researchers and professionals in drug development, where the degradation of complex organic molecules is critical, Cu₂(OH)PO₄ offers a potent alternative. By employing the standardized experimental protocols and characterization techniques outlined in this guide, researchers can effectively validate its mechanism and unlock its full potential in their specific applications.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. A Complete Method for Evaluating the Performance of Photocatalysts for the Degradation of Antibiotics in Environmental Remediation [jove.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Copper(II) phosphate as a promising catalyst for the degradation of ciprofloxacin via photo-assisted Fenton-like process - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Solution growth of peony-like copper hydroxyl-phosphate (Cu2(OH)PO4) flowers on Cu foil and their photocatalytic activity under visible light_Papers_Resources_Beijing China Education Au-light Co., Ltd. [litcatal.com]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Qualitative Approaches Towards Useful Photocatalytic Materials [frontiersin.org]
• 14. researchgate.net [researchgate.net]

Assessing the Long-Term Stability of Copper Hydroxide Phosphate in Catalysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The long-term stability of a catalyst is a critical factor for its industrial applicability, directly impacting process efficiency, cost-effectiveness, and environmental sustainability. Copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄) has emerged as a promising catalyst in various reactions, including oxidation and photocatalysis. This guide provides an objective comparison of the long-term stability of copper hydroxide phosphate with other common catalysts, supported by experimental data.

Quantitative Performance Comparison

The following tables summarize the long-term performance and stability of copper hydroxide phosphate in comparison to other catalysts in different applications. It is important to note that the data is compiled from various studies, and direct comparisons should be made with caution due to differing experimental conditions.

Table 1: Stability in Photocatalytic Degradation of Organic Pollutants

Catalyst	Pollutant	Irradiation Source	Duration (h)	Initial Degradation Efficiency (%)	Final Degradation Efficiency (%)	Leaching	Reference
Cu₂(OH)PO₄	Methylene (B1212753) Blue	Visible Light	5 cycles	95	~85	~2.3% Cu leaching after 6h	[1]
TiO₂	Methylene Blue	UV Light	5 cycles	98	>95	Negligible	[2]
CuO/TiO₂	Methyl Orange	Not Specified	3	90.46	Not Specified	Not Specified	[3]

Table 2: Stability in Catalytic Wet Peroxide Oxidation (CWPO) of Phenol

Catalyst	Temperature (°C)	Duration (h)	Initial Phenol Conversion (%)	Final Phenol Conversion (%)	Leaching	Reference
Copper Hydroxyphosphate	70	Readily regenerable	High activity	Recalcinable to active state	Not specified	[1]
CuO/γ-Al₂O₃	130	5	>96	Stable	Low	[4]
Cu/Al₂O₃-H₂	Not Specified	Not Specified	High	Less metal dissolution than Cu/Al₂O₃-air	Lower than Cu/Al₂O₃-air

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of catalyst stability. Below are representative protocols for synthesizing copper hydroxide phosphate and for conducting long-term stability tests.

Synthesis of Copper Hydroxide Phosphate (Hydrothermal Method)

A common method for synthesizing copper hydroxide phosphate involves a hydrothermal process:

• Precursor Preparation: Dissolve copper acetate, phosphoric acid, and a morphology-controlling agent like ethylenediamine (B42938) in deionized water.

• Hydrothermal Reaction: Transfer the solution to a Teflon-lined stainless steel autoclave and heat at a specific temperature (e.g., 120-180 °C) for a designated period (e.g., 12-24 hours).

• Product Recovery: After cooling to room temperature, filter the precipitate, wash it thoroughly with deionized water and ethanol (B145695) to remove any unreacted precursors.

• Drying: Dry the final product in an oven at a moderate temperature (e.g., 60-80 °C) overnight.

Characterization of the synthesized catalyst is typically performed using X-ray diffraction (XRD) to confirm the crystal phase, scanning electron microscopy (SEM) to observe the morphology, and Brunauer-Emmett-Teller (BET) analysis to determine the surface area.

Long-Term Stability Testing Protocol (Photocatalysis)

A standardized protocol is essential for evaluating and comparing the long-term stability of photocatalysts:

• Reactor Setup: A batch reactor equipped with a light source (e.g., Xenon lamp with appropriate filters for visible light) and a temperature control system is used.

• Catalyst Loading: Disperse a specific amount of the catalyst (e.g., 1 g/L) in a known concentration of the target pollutant solution (e.g., 10 ppm methylene blue).

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30-60 minutes) to ensure adsorption-desorption equilibrium is reached between the catalyst surface and the pollutant.

• Photocatalytic Reaction: Initiate the reaction by turning on the light source. Collect aliquots of the solution at regular intervals.

• Analysis: Analyze the concentration of the pollutant in the collected samples using a suitable technique, such as UV-Vis spectrophotometry.

• Recycling Test: After one complete cycle, recover the catalyst by centrifugation or filtration, wash it with deionized water, and dry it. Then, reuse the catalyst for subsequent cycles under the same experimental conditions.

• Leaching Analysis: Analyze the filtrate from each cycle using Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES) to quantify the amount of leached metal ions.

Catalytic Mechanisms and Deactivation Pathways

Understanding the reaction mechanisms and potential deactivation routes is key to assessing and improving the long-term stability of a catalyst.

Photocatalytic Degradation Mechanism

The general mechanism for the photocatalytic degradation of organic pollutants by a semiconductor catalyst like copper hydroxide phosphate involves the generation of reactive oxygen species (ROS).

Caption: Photocatalytic degradation of organic pollutants.

Catalyst Deactivation Workflow

The deactivation of a heterogeneous catalyst can occur through several mechanisms, leading to a decrease in its activity and stability over time.

Caption: Common pathways for catalyst deactivation and regeneration.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Electrochemical Characterization of Copper Hydroxide Phosphate and Its Alternatives for Energy Storage Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrochemical performance of copper hydroxide (B78521) phosphate (B84403) (Cu₂(OH)PO₄) and its related copper-based materials for supercapacitor applications. By presenting key performance metrics from experimental studies, detailed experimental protocols, and visual workflows, this document aims to assist researchers in evaluating the potential of these materials for advanced energy storage solutions.

Performance Comparison of Copper-Based Supercapacitor Materials

The electrochemical properties of copper hydroxide phosphate and its alternatives, such as copper phosphate hydroxide, copper hydroxide, and copper pyrophosphate, are summarized below. These materials are evaluated based on their specific capacitance, energy density, power density, and cycling stability, which are critical parameters for supercapacitor performance.

Material	Specific Capacitance (F/g)	Current Density/Scan Rate	Energy Density (Wh/kg)	Power Density (W/kg)	Cycling Stability (% retention after cycles)	Electrolyte	Reference
Copper Phosphate Hydroxide [Cu₂(PO₄)(OH)]	280	5 mV/s	3.85	264.70	91% after 2000 cycles	1 M KOH	[1]
Copper Hydroxide [Cu(OH)₂]	178	20 mV/s	-	-	-	Ammonium-based	[2]
3D Poly-rowed Copper Hydroxide [Cu(OH)₂]	1.889 F/cm²	2 mV/s	-	-	87.23% after 5000 cycles	-	[3]
Copper Pyrophosphate-Polypyrrole Composite (Cu₂P₂O₇@PPy)	765	1 A/g	-	-	99.6% after 6000 cycles	-	[4]
Copper Cobalt Phosphate (CCP)	134.5	1 mA/cm²	-	1300	-	-	[5]
Nickel-Copper Phosphate (Ni₁.₆₂Cu₁.₃₅(PO₄)₂·H₂O)	711	1.5 A/g	30 (in a hybrid device)	1270 (in a hybrid device)	-	-	[6]

Experimental Protocols

Detailed methodologies for the synthesis and electrochemical characterization of copper-based materials are crucial for reproducible research. Below are representative protocols for material preparation and electrochemical testing.

Synthesis of Copper Phosphate Hydroxide [Cu₂(PO₄)(OH)] Thin Films

A facile hydrothermal method can be employed for the synthesis of binder-free copper phosphate hydroxide thin films on stainless-steel (SS) substrates.

• Substrate Preparation: Commercially available stainless-steel substrates are cleaned sequentially with detergent, deionized water, and ethanol (B145695) in an ultrasonic bath.

• Precursor Solution: An aqueous solution containing copper nitrate (B79036) and sodium dihydrogen phosphate is prepared.

• Hydrothermal Synthesis: The cleaned SS substrates are placed in a Teflon-lined stainless-steel autoclave filled with the precursor solution. The autoclave is then sealed and maintained at a temperature of 393 K for a specific duration.

• Post-Synthesis Treatment: After the reaction, the autoclave is allowed to cool to room temperature. The substrates coated with the thin film are removed, washed with deionized water and ethanol, and dried in an oven.

Electrochemical Characterization

The electrochemical performance of the prepared electrodes is typically evaluated using a three-electrode system in an aqueous electrolyte such as 1 M KOH.

• Cell Assembly: A standard three-electrode electrochemical cell is assembled with the prepared thin film as the working electrode, a platinum wire as the counter electrode, and a saturated calomel (B162337) electrode (SCE) or Ag/AgCl as the reference electrode.

• Cyclic Voltammetry (CV): CV measurements are performed within a defined potential window at various scan rates (e.g., 5 to 100 mV/s) to determine the capacitive behavior and specific capacitance of the material.

• Galvanostatic Charge-Discharge (GCD): GCD tests are conducted at different current densities to evaluate the specific capacitance, energy density, power density, and coulombic efficiency. The specific capacitance (C) can be calculated from the discharge curve using the formula: C = (I × Δt) / (m × ΔV), where I is the discharge current, Δt is the discharge time, m is the mass of the active material, and ΔV is the potential window.

• Electrochemical Impedance Spectroscopy (EIS): EIS is performed over a frequency range (e.g., 100 kHz to 0.01 Hz) to investigate the charge transfer resistance and ion diffusion kinetics of the electrode material.

• Cycling Stability: The long-term performance of the electrode is assessed by subjecting it to repeated charge-discharge cycles at a constant current density and monitoring the retention of its initial capacitance.

Experimental and Logical Workflows

To visualize the relationships between synthesis, characterization, and performance evaluation, the following diagrams are provided.

Experimental workflow for copper hydroxide phosphate.

Key material properties and their influence on performance.

References

• 1. Facile Synthesis of Microstrip-Like Copper Phosphate Hydroxide Thin Films for Supercapacitor Applications | Semantic Scholar [semanticscholar.org]
• 2. sciencedaily.com [sciencedaily.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the X-ray Diffraction Analysis of Copper Hydroxide Phosphates

For researchers, scientists, and drug development professionals, understanding the crystalline structure of materials is paramount. X-ray diffraction (XRD) stands as a cornerstone technique for elucidating these atomic arrangements. This guide provides a comparative analysis of the XRD data for two common copper hydroxide (B78521) phosphate (B84403) minerals: Libethenite (Cu₂(OH)PO₄) and Pseudomalachite (Cu₅(PO₄)₂(OH)₄), offering valuable insights for material characterization and development.

This guide presents a summary of crystallographic data, detailed experimental protocols for XRD analysis, and a visual workflow to aid in the understanding of the characterization process. The information herein is compiled from various scientific sources to ensure accuracy and relevance for the scientific community.

Crystallographic Data Comparison

The crystal structure of a material dictates many of its physical and chemical properties. Copper hydroxide phosphates are no exception. Libethenite and Pseudomalachite, while chemically similar, exhibit distinct crystal systems and lattice parameters, which are crucial for their identification and differentiation via XRD. The following table summarizes their key crystallographic data.

Property	Libethenite (Cu₂(OH)PO₄)	Pseudomalachite (Cu₅(PO₄)₂(OH)₄)
Crystal System	Orthorhombic[1][2]	Monoclinic[3][4]
Space Group	Pnnm[1][2]	P2₁/c[4]
Lattice Parameters	a = 8.0673(3) Å[1][5]	a = 4.47 Å[4]
b = 8.3999(4) Å[1][5]	b = 5.75 Å[4]
c = 5.8929(2) Å[1][5]	c = 17.05 Å[4]
β = 91.06°[4]
JCPDS Card No.	36-0404[2][6]	-

Experimental Protocols

The acquisition of high-quality XRD data is contingent upon meticulous experimental procedures. Below are generalized protocols for the synthesis of copper hydroxide phosphate and its subsequent analysis by powder XRD.

Synthesis of Copper Hydroxide Phosphate (Hydrothermal Method)

A common method for synthesizing Cu₂(OH)PO₄ for XRD analysis is the hydrothermal method.[7]

Materials:

• Copper(II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O)

• Diammonium phosphate ((NH₄)₂HPO₄)

• Deionized water

• Teflon-lined stainless steel autoclave

Procedure:

• Dissolve stoichiometric amounts of copper(II) nitrate trihydrate and diammonium phosphate in deionized water in a beaker with constant stirring.

• Transfer the resulting solution into a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it to a specific temperature (e.g., 120-180 °C) for a designated period (e.g., 12-24 hours).

• Allow the autoclave to cool down to room temperature naturally.

• Collect the precipitate by filtration, wash it several times with deionized water and ethanol (B145695) to remove any unreacted precursors.

• Dry the final product in an oven at a suitable temperature (e.g., 60-80 °C) for several hours.

Powder X-ray Diffraction (XRD) Analysis

The following is a general procedure for powder XRD data acquisition.

Instrumentation:

• Powder X-ray diffractometer with a copper X-ray source (Cu Kα radiation, λ = 1.5406 Å)

• Goniometer

• Detector (e.g., scintillation counter or a position-sensitive detector)

Procedure:

• Sample Preparation: The synthesized copper hydroxide phosphate powder is finely ground to ensure random orientation of the crystallites. The powder is then mounted onto a sample holder, ensuring a flat and smooth surface.

• Instrument Setup: The X-ray generator is set to a specific voltage and current, typically 40 kV and 30 mA respectively.

• Data Collection: The sample is irradiated with the X-ray beam, and the goniometer is scanned over a specific 2θ range, commonly from 10° to 80°. The scan speed is set to a slow rate (e.g., 0.02° per step) to obtain high-resolution data.

• Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, is analyzed to identify the crystalline phases present by comparing the peak positions and intensities to standard diffraction patterns from databases such as the JCPDS-ICDD. The lattice parameters can be refined using appropriate software.

Experimental Workflow

The following diagram illustrates the typical workflow for the XRD analysis of copper hydroxide phosphate, from synthesis to data interpretation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Pseudomalachite – Mineral Properties, Photos and Occurrence [mineralexpert.org]
• 4. Pseudomalachite - Wikipedia [en.wikipedia.org]
• 5. Copper hydroxide phosphate (Cu2(OH)(PO4)) | 12158-74-6 | Benchchem [benchchem.com]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Spectroscopic Analysis of Copper Hydroxide Phosphate

Copper hydroxide (B78521) phosphate (B84403), Cu₂(OH)PO₄, also known by its mineral name Libethenite, is a compound of significant interest in fields ranging from catalysis and materials science to geochemistry.[1][2] Its structural and electronic properties, which dictate its performance in various applications, can be thoroughly investigated using a suite of spectroscopic techniques. This guide provides a comparative overview of the spectroscopic analysis of copper hydroxide phosphate, contrasting it with other relevant copper-containing compounds, and offers detailed experimental protocols for researchers, scientists, and drug development professionals.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation. For Cu₂(OH)PO₄, it is crucial for confirming the presence of hydroxyl (–OH) and phosphate (PO₄³⁻) groups.

Comparative Data: FTIR Analysis

The FTIR spectrum of copper hydroxide phosphate is distinct from that of anhydrous copper(II) phosphate due to the presence of characteristic hydroxyl bands.

Functional Group	Copper Hydroxide Phosphate (Cu₂(OH)PO₄) Characteristic Peak Position (cm⁻¹)	Copper(II) Phosphate (Cu₃(PO₄)₂) Characteristic Peak Position (cm⁻¹)
O–H Stretching (Hydroxyl)	~3449[1]	Absent
H–O–H Bending (Adsorbed Water)	~1640[1]	~1620[3]
P–O Asymmetric Stretching (PO₄³⁻)	~1037[1]	~1035[1]
O–H Bending (Hydroxyl)	~818[1]	Absent
P–O Bending (ν₄ mode of PO₄³⁻)	~613, ~550[1]	~556[1]
Cu–O Vibrations	~633, ~603, ~549[1]	~550[3]

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: The solid sample (e.g., synthesized Cu₂(OH)PO₄ powder) is finely ground to a particle size of less than 2 micrometers to minimize light scattering. It is then mixed with potassium bromide (KBr) powder (spectroscopic grade) in an approximate 1:100 ratio (sample:KBr). The mixture is pressed into a thin, transparent pellet using a hydraulic press.

• Instrumentation: A Fourier-Transform Infrared spectrophotometer is used.

• Data Acquisition: A background spectrum of a pure KBr pellet is collected first to subtract atmospheric CO₂ and H₂O contributions. The sample pellet is then placed in the sample holder. Spectra are typically recorded in the 4000 to 400 cm⁻¹ range with a resolution of 4 cm⁻¹. Multiple scans (e.g., 32 or 64) are averaged to improve the signal-to-noise ratio.

• Data Analysis: The resulting spectrum (transmittance or absorbance vs. wavenumber) is analyzed to identify the characteristic absorption bands corresponding to the functional groups in the material.[3]

Visualization: FTIR Experimental Workflow

Caption: Workflow for FTIR analysis of solid samples.

Raman Spectroscopy

Raman spectroscopy provides information about vibrational modes in a molecule and is complementary to FTIR. It is particularly sensitive to non-polar bonds and is useful for identifying the phosphate and metal-oxygen framework in inorganic compounds.

Comparative Data: Raman Analysis

The Raman spectrum provides a unique fingerprint for copper hydroxide phosphate, allowing differentiation from materials with different polyatomic ions, such as copper carbonate hydroxide (Malachite).

Vibrational Mode	Copper Hydroxide Phosphate (Cu₂(OH)PO₄) Characteristic Peak Position (cm⁻¹)	Copper Carbonate Hydroxide (Malachite) Characteristic Peak Position (cm⁻¹)
O–H Stretching	~3588, ~3564[4]	~3488[4]
PO₄³⁻/CO₃²⁻ Stretching	~1000 (Phosphate vibrations)[3]	~1095 (Carbonate symmetric stretch)
Cu–O Vibrations	~500 (Group of peaks)[3]	~535, ~435
Lattice/Other Modes	Bands below 400 cm⁻¹	~270, ~220, ~180

Note: Specific Raman data for Cu₂(OH)PO₄ is less commonly reported than FTIR. The data presented is based on general copper phosphate compounds and related minerals.[3][4]

Experimental Protocol: Raman Spectroscopy

• Sample Preparation: A small amount of the powdered sample is placed on a clean microscope slide or into a capillary tube. No special preparation is usually needed, which is a major advantage of this technique.

• Instrumentation: A confocal Raman microscope equipped with a laser excitation source (e.g., 532 nm or 785 nm) is used. The choice of laser wavelength is critical to avoid fluorescence from the sample.

• Data Acquisition: The laser is focused on the sample. The scattered light is collected by the objective and passed through a filter to remove the Rayleigh scattering. The remaining Raman scattered light is dispersed by a grating and detected by a CCD camera.

• Data Analysis: The Raman spectrum (intensity vs. Raman shift in cm⁻¹) is analyzed to identify the peaks corresponding to specific vibrational modes.

Visualization: Raman Spectroscopy Experimental Workflow

Caption: Workflow for Raman spectroscopic analysis.

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material. It is invaluable for confirming the oxidation state of copper (Cu²⁺) and the chemical environment of oxygen and phosphorus.

Comparative Data: XPS Analysis

The binding energies of the core electrons are characteristic of a specific element and its oxidation state. Shake-up satellite peaks are a hallmark of Cu(II) compounds.

Core Level	Copper Hydroxide Phosphate (Cu₂(OH)PO₄) Binding Energy (eV)	Copper(I) Oxide (Cu₂O) Binding Energy (eV)
Cu 2p₃/₂	~933[5]	~932.5
Cu 2p₁/₂	~953[5]	~952.3
Cu 2p Satellites	~943, ~963 (Shake-up satellites present, indicative of Cu²⁺)[5]	Absent
P 2p	~130 - 133.1[5][6]	Not Applicable
O 1s	~531.6 (P–O bond)[6]	~530.4

Note: Precise binding energies can vary slightly based on instrument calibration and sample charging.

Experimental Protocol: XPS

• Sample Preparation: The powdered sample is mounted onto a sample holder using double-sided, ultra-high vacuum (UHV) compatible carbon tape. The sample surface must be clean.

• Instrumentation: An XPS system with a monochromatic X-ray source (typically Al Kα) and a hemispherical electron energy analyzer is used. The analysis is performed under UHV conditions (<10⁻⁸ torr).

• Data Acquisition: A survey scan is first performed to identify all elements present on the surface. High-resolution scans are then acquired for the specific core levels of interest (e.g., Cu 2p, O 1s, P 2p). A low-energy electron flood gun may be used to counteract surface charging for non-conductive samples.

• Data Analysis: The spectra are charge-referenced (often to the adventitious carbon C 1s peak at 284.8 eV). The high-resolution spectra are curve-fitted with appropriate peak shapes (e.g., Gaussian-Lorentzian) to determine the binding energies, relative concentrations, and chemical states of the elements.[7]

Visualization: XPS Experimental Workflow

Caption: Workflow for XPS surface analysis.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy, particularly in diffuse reflectance mode for solid samples, provides information about the electronic transitions in a material. For Cu₂(OH)PO₄, it is used to determine the optical band gap, which is a critical parameter for photocatalytic and semiconductor applications.

Comparative Data: UV-Vis Diffuse Reflectance Spectroscopy (DRS)

The absorption profile and calculated band gap are key identifiers and indicators of a material's potential electronic applications.

Parameter	Copper Hydroxide Phosphate (Cu₂(OH)PO₄)	Copper(II) Phosphate (Cu₃(PO₄)₂)
Absorption Onset	Broad absorption in the visible and near-infrared (NIR) regions.[8]	Strong absorption in the UV-visible range.[9]
Optical Band Gap (Eg)	~1.35 - 1.38 eV[8]	~2.05 eV[9]

Experimental Protocol: UV-Vis DRS

• Sample Preparation: The powdered sample is packed into a specialized sample holder. A reference material with high reflectance across the spectral range (e.g., BaSO₄ or Spectralon®) is also prepared.

• Instrumentation: A UV-Vis spectrophotometer equipped with an integrating sphere accessory for diffuse reflectance measurements is used.

• Data Acquisition: A baseline is collected using the reference material. The reflectance spectrum of the sample is then measured, typically from 200 to 1100 nm.

• Data Analysis: The reflectance data (R) is converted to absorbance using the Kubelka-Munk function: F(R) = (1-R)² / 2R. The optical band gap (Eg) is determined by plotting (F(R)·hν)² versus photon energy (hν) and extrapolating the linear portion of the curve to the energy axis (a Tauc plot).[9]

Visualization: UV-Vis DRS Experimental Workflow

Caption: Workflow for UV-Vis DRS and band gap analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Copper hydroxide phosphate (Cu2(OH)(PO4)) | 12158-74-6 | Benchchem [benchchem.com]
• 3. jocpr.com [jocpr.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. X-ray Photoelectron Spectroscopy (XPS) Reference Pages: Advanced Analysis of Copper X-ray Photoelectron Spectra [xpsfitting.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Economic Viability of Copper Hydrox-ide Phosphate in Industrial Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Copper hydroxide (B78521) phosphate (B84403) [Cu₂(OH)PO₄] is emerging as a versatile inorganic compound with significant potential across various industrial sectors. Its utility as a fungicide, smoke retardant, and catalyst is driving a closer examination of its economic and performance standing against established alternatives. This guide provides an objective comparison of copper hydroxide phosphate with other copper compounds, supported by experimental data, to assess its industrial viability.

Fungicidal Applications: A Cost-Effective Alternative

In the agricultural sector, copper-based fungicides are a staple for disease management. Copper hydroxide phosphate demonstrates competitive efficacy and economic advantages over traditional copper fungicides like copper sulphate and copper oxychloride.

Performance Comparison:

Studies have shown that copper hydroxide formulations can be highly effective. For instance, in controlled trials, copper hydroxide fungicide demonstrated a 92% efficacy rate against Phytophthora infestans, the pathogen causing late blight in potatoes and tomatoes.[1] Furthermore, advanced formulations of copper hydroxide feature smaller particle sizes (2-5 microns) compared to conventional sulphate powders (15-20 microns), leading to a 40% improvement in foliar adhesion and enhanced rainfastness.[1] While copper hydroxide is generally considered a high-activity fungicide with a higher price per kilogram, it often allows for lower application rates to achieve the same level of disease control as copper oxychloride.[2]

Economic Analysis:

A key advantage of copper hydroxide-based fungicides is the potential for lower application rates compared to their sulphate counterparts, with some data suggesting a 33% reduction for comparable disease suppression.[1] This directly translates to lower material costs per acre.

Fungicide	Active Ingredient	Efficacy (vs. P. infestans)	Application Rate Comparison	Cost/Acre (USD)
Copper Hydroxide Pro	50.2% Copper Hydroxide	92%[1]	33% lower than sulphate[1]	$18.40[1]
GreenCopper AG	46.8% Copper Hydroxide	-	-	$16.90[1]
CuSulphate Max	35.0% Copper Sulphate	-	-	$12.75[1]

Smoke Retardancy in Polymers: Enhancing Fire Safety

The inclusion of flame retardants in polymers is critical for fire safety in numerous applications. Copper compounds, including copper hydroxide phosphate, have shown promise in reducing the flammability and smoke production of materials like epoxy resins.

Performance Comparison:

Research indicates that organic copper phosphate-decorated layered double hydroxide (LDH@ATMP-Cu) can significantly enhance the fire safety of epoxy resins. At a 3 wt% loading, composites achieved a V-0 rating in the UL-94 test, with a 57% reduction in the peak heat release rate and a 31% decrease in total smoke production.[3] Another study on an amino phenyl copper phosphate-bridged flame retardant (CuPPA-DOPO) in epoxy resin showed a 52.5% reduction in peak heat release rate and a 26.1% decrease in peak smoke production release at 6 wt% loading.[4] For comparison, an intumescent flame retardant system in epoxy coatings incorporating copper oxide (CuO) as a synergistic agent demonstrated a 62.5% reduction in total heat release.[5]

While direct comparative data for copper hydroxide phosphate against other copper compounds under identical conditions is limited, the existing research highlights its potential as an effective smoke retardant.

Flame Retardant System	Polymer Matrix	Loading	Peak Heat Release Rate (PHRR) Reduction	Total Smoke Production (TSP) Reduction
Organic Copper Phosphate-decorated LDH	Epoxy Resin	3 wt%	57%[3]	31%[3]
Amino Phenyl Copper Phosphate-bridged DOPO	Epoxy Resin	6 wt%	52.5%[4]	26.1% (PSPR)[4]
Intumescent Flame Retardant with CuO	Epoxy Coating	5 wt%	-	-

Catalytic Applications: Superior Performance in Oxidation Reactions

Copper hydroxide phosphate is also gaining attention as a catalyst in various chemical processes. Its performance has been shown to surpass that of other copper-based catalysts in certain applications.

Performance Comparison:

In a study on the degradation of ciprofloxacin (B1669076) via a photo-assisted Fenton-like process, copper(II) phosphate exhibited a degradation rate approximately seven times higher than commercial copper oxide (CuO) (0.00155 min⁻¹ vs. 0.00023 min⁻¹).[6] This suggests a significant catalytic advantage for copper phosphate in this specific application. Further research into the catalytic activity of various copper phosphate nanostructures has shown their effectiveness in the direct oxidation of methane.[7]

Economic Viability of Production

The economic feasibility of using copper hydroxide phosphate hinges on its production cost. Two primary synthesis routes have been identified, each with its own economic implications based on the cost of raw materials.

Synthesis Methodologies:

• From Basic Copper Carbonate: This process involves reacting basic copper carbonate with phosphoric acid.

• From Copper (II) Hydroxide: This method utilizes copper (II) hydroxide as the copper source, reacting it with phosphoric acid.

Raw Material Cost Analysis:

The cost of the copper source is a significant factor in the overall production cost. Based on current market prices, basic copper carbonate is generally more expensive than copper (II) hydroxide.

Raw Material	Price (per metric ton)	Price (per kg)
Basic Copper Carbonate	$4,760.00[8]	$4.76
Copper (II) Hydroxide	-	$87.90 (1KG) - $686.50 (10KG)[9]
Phosphoric Acid (85%, Industrial Grade)	$900 - $1080[1]	$0.90 - $1.08

Note: Prices are subject to market fluctuations.

The process using copper (II) hydroxide is described as being "less expensive" and offering shorter reaction times, which could lead to significant cost savings on an industrial scale.

Experimental Protocols

Synthesis of Copper Hydroxide Phosphate from Basic Copper Carbonate

• Materials: Basic copper carbonate, 85% phosphoric acid, water.

• Procedure:

  • An aqueous suspension of basic copper carbonate (e.g., 83g in 500ml of water) is prepared.[6]

  • 85% phosphoric acid (e.g., 50g) is dripped into the suspension over a period of fifteen minutes at a temperature of 60°C.[6]

  • The reaction mixture is mechanically stirred.

  • The mixture is heated to boiling for a short period.

  • The resulting copper hydroxide phosphate is separated by filtration and dried.[6]

Synthesis of Copper Hydroxide Phosphate from Copper (II) Hydroxide

• Materials: Copper (II) hydroxide, 75% or 85% phosphoric acid, water.

• Procedure:

  • An aqueous dispersion of copper (II) hydroxide is prepared.

  • Phosphoric acid is gradually added to the dispersion.

  • The reaction is typically carried out at temperatures below 70°C.

  • The mixture is mechanically agitated.

  • The product is then separated from the reaction mixture.

Visualizing the Processes

Caption: Synthesis of Copper Hydroxide Phosphate from Basic Copper Carbonate.

Caption: Synthesis of Copper Hydroxide Phosphate from Copper (II) Hydroxide.

Caption: Key Factors Influencing the Economic Viability of Copper Hydroxide Phosphate.

Conclusion

Copper hydroxide phosphate presents a compelling case for its economic viability in several industrial applications. As a fungicide, it offers high efficacy with the potential for reduced application rates, leading to cost savings. In the realm of polymer additives, it demonstrates significant performance as a smoke retardant. Furthermore, its superior catalytic activity in specific oxidation reactions opens new avenues for its use. The choice of synthesis route, particularly the use of copper (II) hydroxide as a precursor, appears to offer a more cost-effective production pathway. Further research focusing on direct, side-by-side performance comparisons with a wider range of copper compounds will be invaluable in solidifying the industrial standing of copper hydroxide phosphate.

References

• 1. Phosphoric Acid Price-China Phosphoric Acid Price Manufacturers & Suppliers | Made in China [m.made-in-china.com]
• 2. shop.midamericachemical.com [shop.midamericachemical.com]
• 3. Organic copper phosphate-decorated layered double hydroxide to enhance the flame retardancy and smoke suppression of epoxy resin | CoLab [colab.ws]
• 4. Amino Phenyl Copper Phosphate-Bridged Reactive Phosphaphenanthrene to Intensify Fire Safety of Epoxy Resins | MDPI [mdpi.com]
• 5. Role of Copper Oxide on Epoxy Coatings with New Intumescent Polymer-Based Fire Retardant - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper(II) phosphate as a promising catalyst for the degradation of ciprofloxacin via photo-assisted Fenton-like process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. intratec.us [intratec.us]
• 8. dir.indiamart.com [dir.indiamart.com]
• 9. chemimpex.com [chemimpex.com]

Safety & Regulatory Compliance

Proper Disposal of Copper Hydroxide and Copper Phosphate: A Guide for Laboratory Professionals

Essential guidelines for the safe and compliant disposal of copper hydroxide (B78521) and copper phosphate (B84403) are critical for maintaining a secure laboratory environment and ensuring environmental protection. These compounds, classified as hazardous due to their toxicity, particularly to aquatic life, necessitate strict adherence to established disposal protocols. This document provides procedural, step-by-step guidance for researchers, scientists, and drug development professionals on the proper handling and disposal of these chemicals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for both copper hydroxide and copper phosphate. Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][2] All handling of these chemicals and their waste should be conducted in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust or aerosols.[3][4]

Disposal of Solid and Aqueous Waste

Solid copper hydroxide and copper phosphate waste, including contaminated materials like weighing paper or gloves, should be collected in a clearly labeled, sealed, and leak-proof container designated for hazardous waste.[5][6][7] These containers must be disposed of through a licensed hazardous waste management program.[8]

Aqueous solutions containing these copper compounds must not be poured down the drain.[9] The recommended procedure for managing aqueous copper waste is through precipitation to significantly reduce the volume of hazardous material.

Experimental Protocol: Precipitation of Aqueous Copper Waste

This protocol details the precipitation of copper(II) phosphate from an aqueous solution, a common and effective method for treating copper-containing laboratory waste.

Materials:

• Aqueous copper waste solution

• Sodium phosphate, tribasic (Na₃PO₄)

• Filtration apparatus (e.g., Buchner funnel, filter paper)

• Collection vessel for filtrate

• pH indicator paper or pH meter

• Appropriate PPE

Procedure:

• Characterize the Waste: Determine the approximate concentration of copper in the aqueous waste solution.

• Precipitation:

  • For every 1 liter of 0.1 M aqueous copper solution, approximately 51 grams of solid sodium phosphate dodecahydrate (Na₃PO₄·12H₂O) is required.[9] It is recommended to use a molar excess of sodium phosphate to ensure complete precipitation.[9]

  • Slowly add the sodium phosphate to the copper solution while stirring continuously. A turquoise precipitate of copper(II) phosphate will form.[9]

• Allow for Settling: Stir the mixture for a sufficient amount of time to ensure the reaction is complete, then allow the precipitate to settle.

• Filtration:

  • Carefully filter the mixture to separate the solid copper(II) phosphate precipitate from the liquid filtrate.[9]

  • The solid precipitate should be allowed to dry and then collected in a labeled hazardous waste container for disposal through a licensed facility.[9]

• Filtrate Analysis and Disposal:

  • The remaining filtrate must be analyzed to determine the residual copper concentration.

  • Various analytical methods can be used for this, including atomic absorption spectrometry, inductively coupled plasma-optical emission spectrometry, or spectrophotometric methods, as outlined in "Standard Methods for the Examination of Water and Wastewater."[3][4][10][11][12]

  • If the copper concentration in the filtrate is below the local and federal permissible limits, it may be possible to neutralize the pH and dispose of it down the drain with a large excess of water.[9] However, it is crucial to consult with your institution's Environmental Health and Safety (EHS) department and local regulations before doing so.

Quantitative Data for Copper Disposal

The permissible limits for copper in wastewater can vary depending on local regulations and the specific industrial source. The following table summarizes key quantitative data for reference.

Parameter	Value	Source
U.S. EPA Drinking Water Action Level (Copper)	1.3 mg/L (90th percentile)	[8]
Recommended Maximum Level for Irrigation Waters	200 µg/L	[8]
Typical Industrial Effluent Limits for Copper	Often below 1 mg/L, but can vary.	Some regulations may allow up to 5 mg/L, but it is industry-specific.[13] For example, one source mentions a limit of 3 ppm for effluent discharge in many countries.[14] Another indicates a very strict limit of 0.008 mg/L in a specific wastewater context.[15]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of copper hydroxide and copper phosphate waste in a laboratory setting.

References

• 1. researchgate.net [researchgate.net]
• 2. flinnsci.ca [flinnsci.ca]
• 3. ie.hach.com [ie.hach.com]
• 4. p2infohouse.org [p2infohouse.org]
• 5. regulations.gov [regulations.gov]
• 6. epa.gov [epa.gov]
• 7. Environmental method for spectrophotometric determination of copper(II) [ouci.dntb.gov.ua]
• 8. standardmethods.org [standardmethods.org]
• 9. Aquatic Life Criteria - Copper | Water Quality Criteria | US EPA [19january2017snapshot.epa.gov]
• 10. standardmethods.org [standardmethods.org]
• 11. researchgate.net [researchgate.net]
• 12. azom.com [azom.com]
• 13. Do You Need to Remove Copper From Your Wastewater? - SAMCO Technologies [samcotech.com]
• 14. researchgate.net [researchgate.net]
• 15. reddit.com [reddit.com]